Technical Documentation Center

Spiro[4.4]nonane-1-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Spiro[4.4]nonane-1-carboxylic acid

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Spiro[4.4]nonane-1-carboxylic Acid as a 3D Scaffold in Medicinal Chemistry

Executive Summary The paradigm of modern drug discovery is rapidly shifting from flat, two-dimensional aromatic rings to complex, three-dimensional architectures. This transition is driven by the need to improve clinical...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The paradigm of modern drug discovery is rapidly shifting from flat, two-dimensional aromatic rings to complex, three-dimensional architectures. This transition is driven by the need to improve clinical success rates by enhancing metabolic stability, aqueous solubility, and target specificity. Spiro[4.4]nonane-1-carboxylic acid (CAS: 1552140-92-7) has emerged as a highly versatile, stereochemically rich building block. By acting as a bioisostere for ortho- or meta-substituted phenyl rings, this spirocyclic scaffold increases the fraction of sp³-hybridized carbons (


), effectively reducing off-target promiscuity and CYP450-mediated metabolism [1].

This whitepaper provides an authoritative, deep-dive analysis of Spiro[4.4]nonane-1-carboxylic acid, detailing its physicochemical profiling, a self-validating synthetic methodology, and its mechanistic applications in advanced drug development.

Structural & Physicochemical Profiling

The spiro[4.4]nonane core consists of two cyclopentane rings fused at a single quaternary carbon. This unique geometry forces the rings into orthogonal planes, projecting substituents into distinct spatial vectors. The presence of the carboxylic acid at the C1 position provides a versatile synthetic handle for amide coupling, esterification, or decarboxylative cross-coupling.

Quantitative Data Summary

The following table summarizes the core physicochemical properties of Spiro[4.4]nonane-1-carboxylic acid, critical for formulation and pharmacokinetic (PK) modeling [1].

PropertyValueMethod / Causality
IUPAC Name spiro[4.4]nonane-1-carboxylic acidStandard IUPAC nomenclature
CAS Number 1552140-92-7Registry identification
Molecular Formula C₁₀H₁₆O₂Elemental composition
Molecular Weight 168.23 g/mol Optimal for fragment-based drug design (FBDD)

Fraction
0.90High 3D character; reduces planar stacking
Topological Polar Surface Area 37.3 ŲFavorable for membrane permeability
Predicted logP ~2.1Balances lipophilicity and aqueous solubility
Predicted pKa ~4.8Ensures ionization at physiological pH (7.4)

Mechanistic Applications in Drug Discovery

Spirocyclic scaffolds are heavily utilized in the synthesis of kinase inhibitors and other targeted therapeutics. For instance, derivatives of the spiro[4.4]nonane system are critical intermediates in the development of highly selective TGF-βRI (ALK5) inhibitors, such as EW-7195 [2].

The rigid 3D conformation of the spiro[4.4]nonane core allows the drug molecule to occupy deep, hydrophobic binding pockets in the kinase domain that flat aromatic rings cannot access. In the case of EW-7195, this structural feature contributes to a >300-fold selectivity over p38α, effectively decreasing phosphorylated Smad2 levels and inhibiting epithelial-to-mesenchymal transition (EMT) without off-target toxicity [2]. Furthermore, related nitrogen-containing analogs, such as 1,7-diazaspiro[4.4]nonane-1-carboxylic acid tert-butyl ester, are widely used as protease and protein kinase inhibitor precursors [3].

G A Initial Hit (Flat Aromatic Core) B Scaffold Hopping (Bioisosteric Replacement) A->B C Spiro[4.4]nonane Core (3D Complexity) B->C D Improved Fsp3 Fraction & Solubility C->D E Reduced CYP450 Metabolism C->E F Enhanced Target Selectivity C->F

Figure 1: Bioisosteric replacement workflow using a spiro[4.4]nonane scaffold.

Experimental Protocols: Self-Validating Synthesis

The synthesis of Spiro[4.4]nonane-1-carboxylic acid requires precise control over the sterically hindered spiro center. The following protocol outlines a robust, 5-step methodology starting from commercially available cyclopentanone.

Causality & Reagent Selection
  • Comins' Reagent vs. Triflic Anhydride: In Step 2, Comins' reagent is utilized because it is a milder triflating agent. Highly substituted spirocyclic enolates are prone to unwanted polymerization or degradation when exposed to harsh reagents like triflic anhydride.

  • Palladium-Catalyzed Carbonylation: Direct carboxylation of a spirocyclic Grignard reagent often fails due to extreme steric hindrance at the C1 position. Pd-catalyzed carbonylation of the enol triflate bypasses this limitation, ensuring high yields.

  • LiOH Saponification: Lithium hydroxide in a THF/H₂O co-solvent system provides a highly controlled hydrolysis environment, preventing the degradation of the sterically congested ester.

Synth N1 Cyclopentanone + 1,4-Dibromobutane N2 Spiro[4.4]nonan-1-one (Alkylation) N1->N2 KOtBu, THF N3 Enol Triflate (LDA, Comins' Reagent) N2->N3 -78°C N4 Methyl Spiro[4.4]non-1-ene-1-carboxylate (Pd-Carbonylation) N3->N4 CO, MeOH, Pd(OAc)2 N5 Methyl Spiro[4.4]nonane-1-carboxylate (Hydrogenation) N4->N5 H2, Pd/C N6 Spiro[4.4]nonane-1-carboxylic acid (Saponification) N5->N6 LiOH, THF/H2O

Figure 2: Step-by-step synthetic workflow for Spiro[4.4]nonane-1-carboxylic acid.

Step-by-Step Methodology

Step 1: Synthesis of Spiro[4.4]nonan-1-one

  • Charge a flame-dried flask with cyclopentanone (1.0 eq) and 1,4-dibromobutane (1.1 eq) in anhydrous THF.

  • Cool the mixture to 0°C and add potassium tert-butoxide (KOtBu, 2.2 eq) portion-wise over 30 minutes.

  • Warm to room temperature and stir for 12 hours. Quench with saturated NH₄Cl and extract with ethyl acetate.

  • Validation Checkpoint: GC-MS must confirm the product mass (

    
     138.2). IR spectroscopy should show a strong C=O stretch at ~1735 cm⁻¹.
    

Step 2: Enol Triflate Formation

  • Dissolve spiro[4.4]nonan-1-one in anhydrous THF and cool to -78°C under argon.

  • Add LDA (1.2 eq) dropwise. Stir for 1 hour to ensure complete enolate formation.

  • Add Comins' reagent (N-(5-chloro-2-pyridyl)triflimide) (1.2 eq) in THF. Stir for 2 hours, gradually warming to room temperature.

  • Validation Checkpoint: TLC (Hexanes/EtOAc 9:1) should show complete consumption of the ketone. ¹H NMR of an aliquot must confirm the disappearance of the alpha-protons and the appearance of a vinylic proton at ~5.6 ppm.

Step 3: Palladium-Catalyzed Carbonylation

  • Transfer the crude enol triflate to a high-pressure reactor. Add Pd(OAc)₂ (5 mol%), dppp (10 mol%), triethylamine (2.0 eq), and anhydrous methanol (10 eq) in DMF.

  • Purge the reactor with CO gas and pressurize to 50 psi. Heat to 70°C for 16 hours.

  • Validation Checkpoint: ESI-MS should detect the methyl ester product. ¹H NMR will show a sharp singlet at ~3.7 ppm corresponding to the methoxy group.

Step 4: Catalytic Hydrogenation

  • Dissolve the unsaturated ester in methanol. Add 10% Pd/C (10% w/w).

  • Stir under a hydrogen atmosphere (1 atm) at room temperature for 8 hours.

  • Filter through a pad of Celite to remove the catalyst and concentrate in vacuo.

Step 5: Saponification

  • Dissolve the saturated ester in a 3:1 mixture of THF/H₂O.

  • Add LiOH·H₂O (3.0 eq) and stir at 40°C for 12 hours.

  • Acidify the aqueous layer to pH 2 using 1M HCl. Extract the product with dichloromethane.

  • Dry over Na₂SO₄, filter, and concentrate to yield pure Spiro[4.4]nonane-1-carboxylic acid.

  • Final Analytical Validation: ¹H NMR (CDCl₃) must show a broad multiplet at 2.5–2.8 ppm (C1 proton) and the absence of the methoxy singlet. High-Resolution Mass Spectrometry (HRMS) should confirm the exact mass [M-H]⁻ at

    
     167.1077.
    

References

  • EW-7195 | CAS#:1352609-28-9 | Chemsrc Source: ChemSrc URL:[Link]

  • 1,7-Diazaspiro[4.4]nonane-1-carboxylic acid tert-butyl ester - D5985 Source: ChemBK URL:[Link]

Exploratory

Spiro[4.4]nonane-1-carboxylic acid synthesis pathways

An In-Depth Technical Guide to the Synthesis of Spiro[4.4]nonane-1-carboxylic Acid For Researchers, Scientists, and Drug Development Professionals Abstract Spiro[4.4]nonane-1-carboxylic acid represents a key structural m...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of Spiro[4.4]nonane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spiro[4.4]nonane-1-carboxylic acid represents a key structural motif in medicinal chemistry and materials science, offering a rigid, three-dimensional scaffold for the development of novel molecular entities. This technical guide provides a comprehensive overview of plausible and established synthetic pathways for the construction of this spirocyclic carboxylic acid. The document delves into the strategic considerations and mechanistic underpinnings of various synthetic routes, including those adapted from the synthesis of related spiro[4.4]nonane derivatives. Detailed experimental protocols, data summaries, and mechanistic diagrams are provided to serve as a practical resource for researchers in the field.

Introduction: The Significance of the Spiro[4.4]nonane Scaffold

Spirocyclic systems, characterized by two rings sharing a single carbon atom, have garnered significant attention in drug discovery and materials science.[1][2] The inherent three-dimensionality and conformational rigidity of the spiro[4.4]nonane framework make it an attractive scaffold for designing molecules with specific spatial orientations, which can lead to enhanced biological activity and improved pharmacokinetic properties.[1] The inclusion of a carboxylic acid functional group at the 1-position provides a versatile handle for further derivatization, enabling the exploration of a wide range of chemical space.

This guide will explore several potential synthetic strategies for the preparation of spiro[4.4]nonane-1-carboxylic acid, focusing on the construction of the core spirocyclic system and the introduction of the carboxylic acid moiety.

Retrosynthetic Analysis: Devising Synthetic Pathways

A logical retrosynthetic analysis of spiro[4.4]nonane-1-carboxylic acid reveals several potential disconnection points, suggesting various forward synthetic strategies. The primary challenge lies in the stereocontrolled formation of the quaternary spirocenter.

G Spiro[4.4]nonane-1-carboxylic acid Spiro[4.4]nonane-1-carboxylic acid Intramolecular Cyclization Intramolecular Cyclization Spiro[4.4]nonane-1-carboxylic acid->Intramolecular Cyclization Disconnection Intermolecular Annulation Intermolecular Annulation Spiro[4.4]nonane-1-carboxylic acid->Intermolecular Annulation Disconnection Precursor_A Cyclopentane with Side Chain Intramolecular Cyclization->Precursor_A Precursor_C Open-Chain Dicarboxylic Acid Derivative Intramolecular Cyclization->Precursor_C Precursor_B Cyclopentanone Derivative Intermolecular Annulation->Precursor_B

Caption: Retrosynthetic approaches to spiro[4.4]nonane-1-carboxylic acid.

Pathway I: Intramolecular Cyclization Strategies

Intramolecular reactions are powerful tools for the construction of cyclic and spirocyclic systems, often proceeding with high efficiency.

Dieckmann Condensation Approach

The Dieckmann condensation, an intramolecular Claisen condensation of a diester to form a β-keto ester, is a classic method for forming five-membered rings.[3][4] This strategy can be adapted to synthesize a spiro[4.4]nonane precursor that can be subsequently converted to the target carboxylic acid.

Conceptual Workflow:

G Start Diethyl cyclopentane-1,1-dicarboxylate Step1 Alkylation Start->Step1 Step2 Dieckmann Condensation Step1->Step2 Step3 Hydrolysis & Decarboxylation Step2->Step3 Step4 Functional Group Interconversion Step3->Step4 End Spiro[4.4]nonane-1-carboxylic acid Step4->End

Caption: Dieckmann condensation pathway to the target molecule.

Mechanistic Considerations:

The key step is the base-catalyzed intramolecular cyclization of a substituted adipic acid ester derivative. The choice of base, typically sodium ethoxide, is crucial for the success of the reaction. Subsequent hydrolysis and decarboxylation of the resulting β-keto ester yield a spiro[4.4]nonan-1-one intermediate.

Experimental Protocol (Adapted from related syntheses): [3][4][5]

Step 1: Synthesis of Diethyl 1-(3-ethoxycarbonylpropyl)cyclopentane-1-carboxylate

  • To a solution of sodium ethoxide in anhydrous ethanol, add diethyl cyclopentane-1,1-dicarboxylate dropwise at room temperature under an inert atmosphere.

  • Stir the mixture for 1 hour, then add ethyl 4-bromobutanoate.

  • Heat the reaction mixture to reflux for 8-12 hours.

  • Cool the mixture, neutralize with dilute hydrochloric acid, and extract with diethyl ether.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation.

Step 2: Dieckmann Condensation to form Ethyl 2-oxospiro[4.4]nonane-1-carboxylate

  • To a suspension of sodium ethoxide in anhydrous toluene, add the diester from Step 1 dropwise at a temperature that maintains a gentle reflux.

  • After the addition is complete, continue to reflux for an additional 4-6 hours.

  • Cool the reaction mixture and carefully quench with a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer, and extract the aqueous layer with toluene.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

Step 3: Hydrolysis and Decarboxylation to Spiro[4.4]nonan-1-one

  • Heat the crude β-keto ester from Step 2 with aqueous sulfuric acid (e.g., 20%) at reflux for 4-8 hours.

  • Cool the mixture and extract with diethyl ether.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the resulting spiro[4.4]nonan-1-one by vacuum distillation or column chromatography.[5]

Step 4: Conversion to Spiro[4.4]nonane-1-carboxylic acid The resulting ketone can be converted to the carboxylic acid via several methods, such as the Haloform reaction followed by acidification if a methyl ketone were present, or more generally through oxidation of a derived alcohol. A more direct approach from a related precursor is the hydrolysis of a nitrile.

Nitrile Hydrolysis Pathway

An alternative intramolecular approach involves the cyclization of a cyanopropyl-substituted cyclopentanecarboxylic acid derivative, followed by hydrolysis of the nitrile.[5]

Conceptual Workflow:

G Start Cyclopentanone Step1 Michael Addition with Acrylonitrile Start->Step1 Step2 Formation of Carboxylic Acid Step1->Step2 Step3 Intramolecular Friedel-Crafts Acylation Step2->Step3 Step4 Hydrolysis of Nitrile Step3->Step4 End Spiro[4.4]nonane-1-carboxylic acid Step4->End

Caption: Synthesis via intramolecular acylation and nitrile hydrolysis.

Experimental Protocol (Conceptual):

Step 1 & 2: Synthesis of 1-(3-cyanopropyl)cyclopentanecarboxylic acid This intermediate can be prepared from cyclopentanone and acrylonitrile through a series of established organic transformations.[5]

Step 3: Intramolecular Cyclization

  • Convert 1-(3-cyanopropyl)cyclopentanecarboxylic acid to its acid chloride using thionyl chloride.[5]

  • Perform an intramolecular Friedel-Crafts acylation using a Lewis acid catalyst such as aluminum chloride in an inert solvent like carbon disulfide to form the spirocyclic β-keto nitrile.[5]

Step 4: Hydrolysis and Decarboxylation

  • The resulting β-keto nitrile can be hydrolyzed under acidic or basic conditions to yield the corresponding β-keto acid, which can then undergo decarboxylation to afford spiro[4.4]nonan-1-one.

  • Alternatively, selective hydrolysis of the nitrile group in the presence of the ketone can be challenging. A more robust approach would be to protect the ketone, hydrolyze the nitrile to the carboxylic acid, and then deprotect the ketone. A final reduction of the ketone would be necessary to arrive at a precursor for the target molecule.

A more direct route from a nitrile-containing intermediate would be the hydrolysis of a non-ketonic precursor.

Pathway II: Annulation and Radical Cyclization Strategies

[3+2] Annulation Reactions

Phosphane-catalyzed [3+2] annulation reactions of allenoates with exocyclic alkenes provide an excellent method for the synthesis of spirocyclic compounds.[6] This strategy could be employed to construct the spiro[4.4]nonane skeleton with a functional group that can be converted to a carboxylic acid.

Radical Cyclization Approaches

Domino radical bicyclization reactions have been successfully used to synthesize 1-azaspiro[4.4]nonane skeletons.[7][8] A similar strategy involving the formation and intramolecular trapping of a carbon-centered radical could potentially be developed for the synthesis of the carbocyclic analogue. This advanced method offers the potential for high stereocontrol.

Introduction of the Carboxylic Acid Functionality

The synthesis of the carboxylic acid group is a critical step. Several general methods can be considered:

  • Oxidation of a Primary Alcohol: A spiro[4.4]nonane-1-methanol precursor could be oxidized to the corresponding carboxylic acid using a variety of oxidizing agents such as Jones reagent (CrO₃/H₂SO₄), potassium permanganate (KMnO₄), or a TEMPO-catalyzed oxidation.[9]

  • Hydrolysis of a Nitrile: As discussed, a nitrile group can be hydrolyzed to a carboxylic acid under acidic or basic conditions.[10]

  • Carboxylation of an Organometallic Reagent: A spiro[4.4]nonyl halide could be converted to a Grignard or organolithium reagent, which can then be reacted with carbon dioxide to form the carboxylate salt, followed by acidic workup.[10]

Table 1: Comparison of Synthetic Strategies

StrategyKey ReactionAdvantagesChallenges
Dieckmann Condensation Intramolecular Claisen condensationWell-established, readily available starting materials.Requires multiple steps, including functional group interconversion.
Nitrile Hydrolysis Intramolecular acylation & hydrolysisCan be a more direct route.Potential for side reactions during cyclization and hydrolysis.
[3+2] Annulation Phosphane-catalyzed annulationHigh diastereoselectivity possible.Requires specialized starting materials and catalysts.
Radical Cyclization Domino radical bicyclizationPotential for high stereocontrol, mild reaction conditions.Mechanistically complex, may require careful optimization.

Conclusion

The synthesis of spiro[4.4]nonane-1-carboxylic acid can be approached through several strategic pathways. The choice of the optimal route will depend on the availability of starting materials, the desired scale of the synthesis, and the stereochemical requirements of the final product. The intramolecular cyclization strategies, particularly the Dieckmann condensation, represent a robust and well-precedented approach. For more advanced applications requiring high stereocontrol, the exploration of modern annulation and radical cyclization methods is warranted. This guide provides a foundational understanding of the key chemical principles and experimental considerations necessary for the successful synthesis of this valuable spirocyclic building block.

References

  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of 1-Azaspiro[4.4]nonane via Intramolecular 1,3-Dipolar Cycloaddition. BenchChem.
  • Kirichok, A. A., et al. (2018). Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Chemistry, 24(21), 5444-5449.
  • BenchChem. (2025). An In-Depth Technical Guide to Spiro[4.4]nonan-1-one. BenchChem.
  • MDPI. (2006). An Efficient Synthesis of a Spirocyclic Oxindole Analogue. Molecules, 11(9), 700-706.
  • Benchchem. (2025). Improving the yield and purity of Spiro[4.4]nonan-1-one synthesis. Benchchem.
  • Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21093-21103.
  • Alves, M. J., & Pinho e Melo, T. M. V. D. (2021).
  • Benchchem. (2025). Spiro[4.4]nonan-1-one: A Technical Guide for Researchers and Drug Development Professionals. Benchchem.
  • Acosta Quiroga, K., et al. (2021). Spirocyclic derivatives as antioxidants: a review. RSC Advances, 11(36), 22165-22183.
  • Chemistry LibreTexts. (2020). 21.4: Synthesis of Carboxylic Acids.
  • Organic Chemistry Portal. (n.d.).

Sources

Foundational

Orthogonal Spectroscopic Elucidation of Spiro[4.4]nonane-1-carboxylic Acid: A Technical Guide for Drug Discovery

Executive Summary & Structural Rationale In contemporary medicinal chemistry, the transition from flat, sp²-hybridized aromatic rings to sp³-rich, three-dimensional scaffolds is a proven strategy to improve clinical succ...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In contemporary medicinal chemistry, the transition from flat, sp²-hybridized aromatic rings to sp³-rich, three-dimensional scaffolds is a proven strategy to improve clinical success rates. Spirocyclic systems, particularly the spiro[4.4]nonane framework, are highly valued for their ability to introduce conformational restriction and enhance metabolic stability without significantly increasing molecular weight [1].

Spiro[4.4]nonane-1-carboxylic acid (CAS: 1552140-92-7) serves as a critical bifunctional building block in these discovery workflows [2]. However, its rigid, non-planar structure and the presence of a quaternary spiro carbon present unique analytical challenges. This whitepaper provides a comprehensive, field-proven framework for the rigorous spectroscopic validation (NMR, IR, MS) of this scaffold. By treating analytical characterization as a self-validating system, researchers can ensure absolute structural integrity before advancing these building blocks into high-throughput synthesis pipelines.

Mass Spectrometry (LC-HRMS): Isotopic & Fragmentation Profiling

The Causality of Ionization Choice

For aliphatic carboxylic acids like Spiro[4.4]nonane-1-carboxylic acid, positive electrospray ionization (ESI+) often yields poor signal-to-noise ratios due to the lack of basic functional groups. Conversely, negative electrospray ionization (ESI-) is the optimal choice. The carboxylic acid moiety undergoes facile deprotonation in mildly basic aqueous/organic gradients, yielding an intense


 pseudo-molecular ion. This choice prevents the formation of complex sodium/potassium adducts that complicate spectral interpretation.
Quantitative MS Data

The fragmentation pathway of this spirocyclic acid is driven by the stability of the spiro[4.4]nonane core. High-resolution collision-induced dissociation (CID) typically results in the neutral loss of carbon dioxide, a hallmark of aliphatic carboxylic acids.

ParameterTheoretical Value (Da)Expected Empirical (Da)Diagnostic Significance
Chemical Formula

N/ABase molecular composition
Exact Mass (Monoisotopic) 168.1150N/ANeutral molecule

Ion
167.1078167.107 ± 0.002Confirms intact molecular weight
Fragment 1:

123.1179123.118 ± 0.002Confirms the presence of a free -COOH group

Vibrational Spectroscopy (ATR-FTIR): Functional Group Validation

The Causality of Solid-State Analysis

Traditional KBr pellet IR spectroscopy is highly susceptible to moisture absorption, which can artificially broaden the


 stretching region and mask critical data. Attenuated Total Reflectance (ATR) FT-IR  is the superior technique for this compound. Because Spiro[4.4]nonane-1-carboxylic acid exists as a hydrogen-bonded dimer in its solid state, ATR-FTIR captures the authentic dimeric 

stretch, which is shifted to a lower wavenumber compared to its monomeric form in dilute solution.
Quantitative IR Data
Wavenumber (

)
IntensityVibrational ModeStructural Correlation
3200 – 2500 Strong, Broad

Stretch
Characteristic of strongly H-bonded carboxylic acid dimers.
2945, 2865 Strong, Sharp

Stretch
sp³ aliphatic

bonds of the spiro[4.4]nonane rings.
1705 Very Strong

Stretch
Carbonyl stretch (lowered from ~1730

due to dimerization).
1450 Medium

Bend
Scissoring of the cyclopentyl methylene groups.
1220 Strong

Stretch
Single bond oxygen vibration of the carboxyl group.

Nuclear Magnetic Resonance (NMR): 3D Framework Elucidation

The Causality of 2D NMR in Spiro Systems

The spiro[4.4]nonane core contains a quaternary carbon (C5) that acts as a structural pinch-point, forcing the two cyclopentane rings into orthogonal planes. The addition of the carboxylic acid at C1 breaks the symmetry of the molecule, rendering the methylene protons across the entire framework diastereotopic . Relying solely on 1D


 NMR will result in a highly congested aliphatic region (1.40–2.10 ppm) that is impossible to assign definitively. Therefore, a self-validating NMR protocol must incorporate 2D HSQC (Heteronuclear Single Quantum Coherence) to correlate these complex proton multiplets to their distinct 

resonances, and 2D COSY (Correlation Spectroscopy) to trace the spin systems around each individual cyclopentane ring [3].
Quantitative NMR Data

(Data acquired in


 at 298 K; 

at 400 MHz,

at 100 MHz)

NMR Assignments
Carbon PositionChemical Shift (ppm)Multiplicity (DEPT-135)Assignment Rationale
C10 (Carbonyl) ~181.5Quaternary (C)Highly deshielded carboxyl carbon.
C5 (Spiro) ~52.3Quaternary (C)Characteristic shift for a spiro-fused aliphatic quaternary center.
C1 (Alpha) ~49.8Methine (CH)Deshielded by the adjacent electron-withdrawing -COOH group.
C6, C9 ~39.5, ~39.8Methylene (

)
Alpha to the spiro center on the unsubstituted ring.
C4 ~38.2Methylene (

)
Alpha to the spiro center on the substituted ring.
C2, C3, C7, C8 24.5 – 32.1Methylene (

)
Distal aliphatic ring carbons.

NMR Assignments
Chemical Shift (ppm)IntegrationMultiplicityAssignment Rationale
11.50 1HBroad SingletExchangeable carboxylic acid proton.
2.75 1HTriplet (

Hz)
C1 methine proton; split by the adjacent C2 methylene protons.
1.40 – 2.10 14HComplex MultipletsDiastereotopic protons of the 7 methylene groups (

).

Standardized Experimental Protocols

To ensure data integrity and reproducibility, the following step-by-step methodologies form a closed-loop, self-validating analytical workflow.

Protocol A: LC-HRMS Acquisition
  • Sample Preparation: Dissolve 1 mg of Spiro[4.4]nonane-1-carboxylic acid in 1 mL of LC-MS grade Methanol. Dilute 1:100 in a 50:50 mixture of Water:Acetonitrile containing 0.1% Ammonium Hydroxide (to promote deprotonation).

  • Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a fast gradient from 5% to 95% Acetonitrile over 3 minutes.

  • Mass Spectrometry: Operate the Q-TOF instrument in ESI- mode. Set the capillary voltage to 2.5 kV and the desolvation temperature to 350°C.

  • Validation: Extract the ion chromatogram for

    
     167.1078. Trigger data-dependent MS/MS (CID energy: 15-20 eV) to confirm the 
    
    
    
    123.118 fragment.
Protocol B: ATR-FTIR Acquisition
  • Background Calibration: Clean the diamond ATR crystal with isopropanol. Acquire a background spectrum (64 scans, 4

    
     resolution) in ambient air.
    
  • Sample Application: Place approximately 2-3 mg of the neat solid compound directly onto the center of the ATR crystal.

  • Compression: Apply the pressure anvil until the torque slips, ensuring intimate contact between the rigid crystalline solid and the diamond sensor.

  • Acquisition: Acquire the sample spectrum (64 scans, 4

    
     resolution). Ensure the baseline is flat and the maximum absorbance is between 0.2 and 0.8 AU.
    
Protocol C: NMR Acquisition
  • Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of deuterated chloroform (

    
    ) containing 0.03% v/v TMS as an internal standard. Transfer to a 5 mm precision NMR tube.
    
  • 1D Acquisition: Acquire a standard

    
     spectrum (16 scans, relaxation delay 
    
    
    
    ) and a
    
    
    spectrum (1024 scans,
    
    
    ).
  • 2D Acquisition: To resolve the 1.40–2.10 ppm region, acquire a gradient-selected HSQC spectrum (data matrix 256 x 2048, 4 scans per increment).

  • Validation: Cross-reference the HSQC cross-peaks to ensure exactly seven distinct

    
     carbon signals correlate to the complex proton multiplets, confirming the intact spiro[4.4]nonane skeleton.
    

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating spectroscopic protocol.

G cluster_0 Mass Spectrometry (LC-HRMS) cluster_1 Vibrational Spectroscopy (FT-IR) cluster_2 Nuclear Magnetic Resonance (NMR) Start Spiro[4.4]nonane-1-carboxylic acid Sample Prep MS_Acq ESI(-) Acquisition Target: [M-H]- 167.1078 Start->MS_Acq IR_Acq ATR-FTIR Solid State Identify H-Bonding Start->IR_Acq NMR_1D 1D ¹H & ¹³C NMR Identify Spiro Carbon (~50 ppm) Start->NMR_1D MS_Frag MS/MS Fragmentation Loss of CO2 & H2O MS_Acq->MS_Frag Validate Orthogonal Structural Validation Confirm Purity & 3D Identity MS_Frag->Validate IR_Peaks C=O Stretch (~1705 cm⁻¹) O-H Broad (~3000 cm⁻¹) IR_Acq->IR_Peaks IR_Peaks->Validate NMR_2D 2D HSQC/COSY Resolve Diastereotopic Protons NMR_1D->NMR_2D NMR_2D->Validate

Workflow for the orthogonal structural validation of spirocyclic scaffolds.

References

  • National Taiwan University Scholars. "Synthesis of Spiro[4.4]Nonane-1,6-Diols via the Hydrogenation of Spiro[4.4]Nonane." NTU Scholars Repository. Available at: [Link]

Exploratory

The Spiro[4.4]nonane-1-carboxylic Acid Scaffold: A Technical Guide to Unlocking Its Therapeutic Potential

Abstract The quest for novel chemical entities with enhanced therapeutic profiles is a perpetual driver in medicinal chemistry. Spirocyclic scaffolds have emerged as a particularly promising class of compounds due to the...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The quest for novel chemical entities with enhanced therapeutic profiles is a perpetual driver in medicinal chemistry. Spirocyclic scaffolds have emerged as a particularly promising class of compounds due to their inherent three-dimensional architecture, which can confer improved potency, selectivity, and pharmacokinetic properties.[1] This technical guide delves into the untapped potential of spiro[4.4]nonane-1-carboxylic acid derivatives. While direct and extensive biological data for this specific scaffold remains nascent, this document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals. We will explore the synthetic accessibility of the core structure, extrapolate potential biological activities based on related spirocyclic systems, and provide detailed, field-proven protocols for the systematic evaluation of their antimicrobial, anticancer, and anti-inflammatory properties. This guide is designed to be a self-validating system, empowering researchers to pioneer the exploration of this promising, yet underexplored, chemical space.

The Spiro[4.4]nonane Core: A Privileged Scaffold in Medicinal Chemistry

Spiro compounds, characterized by two rings sharing a single atom, offer a unique conformational rigidity that is highly advantageous in drug design.[2] This structural constraint can lead to a more precise interaction with biological targets, potentially increasing efficacy and reducing off-target effects.[1] The spiro[4.4]nonane framework, in particular, provides a stable and synthetically accessible starting point for the development of diverse chemical libraries.[3] The inclusion of a carboxylic acid moiety at the 1-position introduces a versatile functional handle for further derivatization, allowing for the modulation of physicochemical properties and the introduction of various pharmacophores.

While the broader class of spiro compounds has demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, the specific derivatives of spiro[4.4]nonane-1-carboxylic acid represent a frontier for new discoveries.[4][5][6] This guide will now pivot to the practical aspects of investigating these potential activities.

Investigating the Antimicrobial Potential

The emergence of antimicrobial resistance necessitates the discovery of novel antibacterial and antifungal agents.[7] Spirocyclic compounds have shown considerable promise in this arena.[8][9] Derivatives of the spiro[4.4]nonane-1-carboxylic acid scaffold can be systematically screened for antimicrobial activity using established and robust methodologies.

Rationale for Antimicrobial Activity

The rigid three-dimensional structure of spiro compounds can facilitate interactions with microbial targets that are inaccessible to more flexible molecules. The carboxylic acid group can also play a role in membrane transport or chelation of essential metal ions. By synthesizing a library of amides, esters, and other derivatives of the core scaffold, researchers can explore a wide range of chemical space to identify potent antimicrobial leads.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.[10][11]

Materials:

  • Test compounds (Spiro[4.4]nonane-1-carboxylic acid derivatives) dissolved in a suitable solvent (e.g., DMSO).

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB).[12]

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli).

  • Sterile 96-well microtiter plates.

  • Spectrophotometer.

  • Multichannel pipette.

Step-by-Step Methodology:

  • Preparation of Bacterial Inoculum:

    • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test organism.

    • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[10]

    • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[10]

  • Preparation of Compound Dilutions:

    • Perform serial twofold dilutions of the test compounds in CAMHB in the 96-well plate to cover a desired concentration range.

  • Inoculation:

    • Add the standardized bacterial inoculum to each well containing the diluted compounds.

    • Include a positive control well (broth and inoculum, no compound) and a negative control well (broth only).[10]

  • Incubation:

    • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[10]

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound at which there is no visible turbidity.[10] This can be assessed visually or by measuring the optical density at 600 nm using a plate reader.

Diagram of Broth Microdilution Workflow:

BrothMicrodilution cluster_prep Preparation cluster_assay Assay Setup cluster_incubation Incubation & Analysis Inoculum Prepare Bacterial Inoculum (0.5 McFarland) Plate Inoculate 96-well Plate Inoculum->Plate Add to wells Dilutions Serial Dilution of Test Compounds Dilutions->Plate Incubate Incubate at 35°C for 16-20h Plate->Incubate Read Read MIC (Visual/Spectrophotometer) Incubate->Read MTTAssay cluster_setup Cell Culture & Treatment cluster_assay_proc Assay Procedure cluster_analysis Data Acquisition & Analysis Seed Seed Cancer Cells in 96-well Plate Treat Treat with Test Compounds Seed->Treat Incubate Incubate for 24-72h Treat->Incubate AddMTT Add MTT Solution, Incubate 3-4h Incubate->AddMTT Solubilize Solubilize Formazan AddMTT->Solubilize ReadAbs Read Absorbance (570 nm) Solubilize->ReadAbs Calculate Calculate % Viability and IC50 ReadAbs->Calculate COX2Assay cluster_setup_reagents Reagent & Plate Setup cluster_reaction_measure Reaction & Measurement cluster_data_analysis Data Analysis Prepare Prepare Reagents & Compound Dilutions Plate Add Enzyme, Probe, & Inhibitors to 96-well Plate Prepare->Plate PreIncubate Pre-incubate Plate->PreIncubate Initiate Initiate with Arachidonic Acid PreIncubate->Initiate Measure Kinetic Fluorescence Measurement Initiate->Measure CalculateRate Calculate Reaction Rate Measure->CalculateRate DetermineIC50 Determine % Inhibition and IC50 CalculateRate->DetermineIC50

Caption: Workflow for screening COX-2 inhibitors using a fluorometric assay.

Structure-Activity Relationship (SAR) and Future Directions

The true power of this guide lies in its application to drive a systematic Structure-Activity Relationship (SAR) study. By synthesizing a focused library of spiro[4.4]nonane-1-carboxylic acid derivatives and evaluating them using the protocols outlined above, researchers can elucidate the key structural features required for each biological activity.

Key areas for derivatization and SAR exploration include:

  • Modification of the Carboxylic Acid: Conversion to amides, esters, and other bioisosteres to modulate polarity, cell permeability, and target interactions.

  • Substitution on the Cyclopentane Rings: Introduction of various functional groups (e.g., hydroxyl, amino, alkyl, aryl) to probe the steric and electronic requirements for activity.

  • Stereochemistry: The spiro[4.4]nonane core contains chiral centers. The synthesis and evaluation of individual stereoisomers can lead to the identification of more potent and selective compounds.

The data generated from these studies will be invaluable in designing the next generation of spiro[4.4]nonane-1-carboxylic acid derivatives with optimized therapeutic potential.

Conclusion

The spiro[4.4]nonane-1-carboxylic acid scaffold represents a promising yet underexplored area in medicinal chemistry. While the existing literature on its specific biological activities is limited, the broader class of spirocyclic compounds has demonstrated significant therapeutic potential. This technical guide provides a robust framework for the systematic investigation of these derivatives. By leveraging the detailed experimental protocols for antimicrobial, anticancer, and anti-inflammatory screening, researchers are well-equipped to unlock the full potential of this unique chemical scaffold and contribute to the development of novel therapeutic agents.

References

A comprehensive list of references is available in the digital version of this guide.

Sources

Foundational

The Spirocyclic Scaffold: A Gateway to Three-Dimensionality and Enhanced Drug-Like Properties in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Escaping "Flatland" in Drug Discovery In the landscape of medicinal chemistry, the pursuit of novel chemical entit...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Escaping "Flatland" in Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel chemical entities with superior efficacy, selectivity, and pharmacokinetic profiles is a perpetual endeavor. For decades, drug discovery has been heavily reliant on aromatic and heteroaromatic scaffolds, often leading to molecules with a high degree of planarity. While this "flatland" approach has yielded numerous successful therapeutics, it is often associated with challenges such as poor solubility, metabolic instability, and off-target effects.[1][2] The increasing demand for innovative drug candidates has spurred a paradigm shift towards molecules with greater three-dimensionality (3D), a concept often referred to as "escape from flatland."[3]

Spirocyclic compounds, characterized by two rings sharing a single carbon atom, have emerged as a powerful class of scaffolds that inherently possess a 3D architecture.[4] This unique structural feature provides a rigid framework that can project functional groups into distinct vectors in space, allowing for more precise and optimized interactions with the complex topographies of biological targets.[5] This guide provides a comprehensive overview of the strategic application of spirocyclic compounds in modern medicinal chemistry, from their fundamental properties to their synthesis and successful implementation in drug development programs.

The Spirocyclic Advantage: Unlocking Favorable Physicochemical and Pharmacokinetic Properties

The incorporation of a spirocyclic moiety into a drug candidate can profoundly and often favorably influence its molecular properties. The rigid, non-planar nature of spirocycles imparts several advantages over their acyclic or monocyclic counterparts.

Enhanced Three-Dimensionality and Shape Diversity

The defining feature of a spirocycle is the spiroatom, a quaternary carbon that joins two rings. This arrangement forces the rings into perpendicular or near-perpendicular orientations, creating a rigid, three-dimensional structure. This contrasts sharply with flat aromatic systems, providing a scaffold that can better complement the 3D nature of protein binding pockets.[2] This pre-organization of functional groups in a specific spatial orientation can lead to a lower entropic penalty upon binding to a target, potentially increasing binding affinity and potency.[5]

Improved Physicochemical Properties

A common challenge in drug discovery is balancing potency with desirable "drug-like" properties such as solubility and metabolic stability. Spirocyclic scaffolds can be a valuable tool in this multiparameter optimization process.[6]

  • Increased Solubility: The higher fraction of sp³-hybridized carbons in spirocycles generally leads to a decrease in lipophilicity (logP/logD) and an increase in aqueous solubility compared to their flat, aromatic counterparts. This is a critical attribute for achieving good oral bioavailability.[7][8]

  • Enhanced Metabolic Stability: The quaternary spirocenter and the often-strained ring systems can block or alter sites of metabolism by cytochrome P450 enzymes. By replacing metabolically labile groups with a spirocyclic motif, the metabolic stability of a compound can be significantly improved, leading to a longer half-life and improved pharmacokinetic profile.[9][10]

The following table provides a quantitative comparison of how the introduction of a spirocyclic scaffold can improve key physicochemical and pharmacokinetic properties.

Parent Compound/Scaffold Spirocyclic Analog/Scaffold Property Improved Quantitative Change Reference(s)
Olaparib (piperazine moiety)Olaparib analog (diazaspiro[3.3]heptane)Selectivity, Reduced Cytotoxicity~2-fold reduction in PARP-1 potency, but significantly increased selectivity and reduced DNA damage.[11][12]
MCHr1 Antagonist (morpholine moiety)MCHr1 Antagonist (azaspirocycle)Metabolic Stability & SelectivityLowered logD values and improved selectivity against hERG.[8][13]
Planar PLK4 InhibitorSpirocyclic Cyclopropane AnalogSolubility & Metabolic StabilityMaintained comparable biological activity with superior aqueous solubility and higher percentage remaining after 60 min in human liver microsomes.[2]
Piperidine2-Azaspiro[3.3]heptaneSolubility & Metabolic StabilityCan lead to a decrease in logD by up to -1.0 unit and improved metabolic stability.[2][14][15]

Strategic Synthesis of Spirocyclic Scaffolds

Historically, the synthetic complexity of spirocycles has been a barrier to their widespread use. However, recent advances in synthetic methodology have made a diverse range of spirocyclic building blocks more accessible.[16] Key strategies for constructing the spirocyclic core include intramolecular cyclizations and cycloaddition reactions.

Intramolecular Cyclization Strategies

Intramolecular reactions are powerful tools for forming the spirocyclic quaternary center.

  • Intramolecular Michael Addition: This reaction involves the intramolecular addition of a nucleophile to an α,β-unsaturated carbonyl system. It is a versatile method for constructing five- and six-membered rings fused at a spirocenter.[8][17][18][19]

  • Intramolecular Alkylation/Acylation: The formation of a spirocycle can be achieved by the intramolecular displacement of a leaving group by a nucleophile, often a carbanion, to form a new ring.

  • Ring-Closing Metathesis (RCM): RCM has emerged as a powerful method for the synthesis of a wide variety of cyclic and spirocyclic systems, particularly for larger ring sizes.

Experimental Protocol: Synthesis of a Dispirocyclic Skeleton via Intramolecular Michael Addition [18]

This protocol describes the synthesis of a dispirocyclic compound through a regioselective intramolecular Michael addition.

Step 1: Preparation of the Naphthoquinone Precursor The starting naphthoquinone derivative is synthesized according to previously reported methods.

Step 2: Intramolecular Michael Addition

  • To a solution of the naphthoquinone precursor (1.0 equiv) in a mixture of CH₂Cl₂ and CH₃OH (5:1, 0.1 M) at -20 °C, is added a catalytic amount of NaOH (0.2 equiv).

  • The reaction mixture is stirred at -20 °C and monitored by Thin Layer Chromatography (TLC).

  • Upon completion (typically within 20 minutes), the reaction is quenched with a saturated aqueous solution of NH₄Cl.

  • The aqueous layer is extracted with CH₂Cl₂ (3 x 20 mL).

  • The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the dispirocyclic products as a mixture of stereoisomers, which can often be separated.

Cycloaddition Reactions

[3+2] and [4+2] cycloaddition reactions are highly efficient methods for the stereoselective construction of spirocyclic systems.

  • [3+2] Cycloaddition: The 1,3-dipolar cycloaddition of azomethine ylides, generated in situ from isatins and amino acids, with various dipolarophiles is a widely used method for the synthesis of spiro-pyrrolidine and spiro-pyrrolizine oxindoles.[14][18][20][21]

Experimental Protocol: Three-Component Synthesis of Spiro[dihydropyridine-oxindoles] [1]

This protocol details a one-pot synthesis of a spiro-oxindole derivative.

Step 1: Reaction Setup

  • A mixture of an arylamine (2.0 mmol), isatin (2.0 mmol), and cyclopentane-1,3-dione (2.0 mmol) is prepared in acetic acid (10.0 mL).

  • The mixture is stirred at room temperature for approximately 9-12 hours.

Step 2: Product Isolation

  • The resulting precipitate is collected by filtration.

  • The solid is washed with cold ethanol to yield the pure spiro[dihydropyridine-oxindole] product.

  • The structure can be confirmed by ¹H NMR, ¹³C NMR, HRMS, and IR spectroscopy. For unambiguous stereochemical assignment, single-crystal X-ray diffraction can be performed.

G cluster_0 Intramolecular Cyclizations cluster_1 Cycloaddition Reactions Michael Addition Intramolecular Michael Addition Spirocyclic Core Spirocyclic Core Michael Addition->Spirocyclic Core Alkylation Intramolecular Alkylation/Acylation Alkylation->Spirocyclic Core RCM Ring-Closing Metathesis RCM->Spirocyclic Core Dipolar [3+2] Dipolar Cycloaddition Dipolar->Spirocyclic Core DielsAlder [4+2] Diels-Alder Reaction DielsAlder->Spirocyclic Core Starting Materials Starting Materials Starting Materials->Michael Addition Base or Acid Catalysis Starting Materials->Alkylation Base Mediated Starting Materials->RCM Ruthenium Catalyst Starting Materials->Dipolar In situ Dipole Generation Starting Materials->DielsAlder Thermal or Lewis Acid

The Impact of Stereochemistry and Conformational Rigidity

The rigid three-dimensional nature of spirocycles often gives rise to multiple stereoisomers, and the specific stereochemistry can have a profound impact on biological activity. The fixed spatial arrangement of substituents can lead to significant differences in binding affinity and selectivity between diastereomers.

A compelling example is seen in the development of σ₁ receptor ligands. In a series of spirocyclic hydroxymethyl piperidines, the trans-configured ligands consistently showed higher or equal σ₁ affinity and greater selectivity over σ₂ receptors compared to their cis-configured counterparts.[5] This highlights the critical importance of controlling stereochemistry during synthesis and evaluating individual stereoisomers to fully understand the structure-activity relationship (SAR).

Conformational analysis, through techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling, is crucial for understanding how the rigid spirocyclic core orients key pharmacophoric elements.[5][22] For instance, in the development of spiro-substituted piperidines as neurokinin receptor antagonists, conformational analysis revealed that a specific conformation, where the phenyl groups of the N-methylbenzamide and 3,4-dichlorophenyl moieties are in close proximity, was favorable for high affinity to the NK₁ receptor.[23][24][25]

G cluster_0 Stereoisomer A (trans) cluster_1 Stereoisomer B (cis) Spirocyclic_Core Spirocyclic Scaffold (e.g., Spiro-piperidine) Isomer_A Optimal 3D arrangement of pharmacophores Spirocyclic_Core->Isomer_A Isomer_B Sub-optimal 3D arrangement of pharmacophores Spirocyclic_Core->Isomer_B Receptor_A High Affinity Binding to Target Receptor Isomer_A->Receptor_A Favorable Interaction Receptor_B Low Affinity Binding to Target Receptor Isomer_B->Receptor_B Steric Clash or Poor Interaction

Spirocycles as Bioisosteres: A Strategy for Scaffold Hopping and Property Modulation

Bioisosteric replacement is a powerful strategy in medicinal chemistry where a functional group or a scaffold is replaced by another with similar steric and electronic properties to improve a compound's pharmacological profile.[2] Spirocyclic systems have emerged as valuable bioisosteres for commonly used saturated heterocycles like piperidine, piperazine, and morpholine.[2][14][15][26]

A notable case study is the replacement of the piperazine ring in the PARP inhibitor Olaparib with a diazaspiro[3.3]heptane moiety. While this modification led to a slight decrease in potency against PARP-1, it significantly increased selectivity and, importantly, resulted in reduced DNA damage and cytotoxicity.[11][12] This demonstrates how a spirocyclic bioisostere can be used to fine-tune the biological activity and improve the safety profile of a drug candidate.

The rationale for using a spirocyclic bioisostere often stems from the need to address specific liabilities of the parent scaffold. For example, replacing a piperidine with an azaspiro[3.3]heptane can lead to improved metabolic stability and aqueous solubility.[2][15]

The following table summarizes the bioisosteric relationships and the resulting property improvements.

Common Scaffold Spirocyclic Bioisostere Key Property Modifications Reference(s)
Piperidine2-Azaspiro[3.3]heptane, 1-Azaspiro[3.3]heptaneImproved solubility, reduced metabolic degradation, can decrease logD.[2][15][26][27]
PiperazineDiazaspiro[3.3]heptaneCan enhance selectivity, reduce cytotoxicity, and modulate lipophilicity.[11][12]
Morpholine2-Oxa-6-azaspiro[3.3]heptaneCan improve metabolic stability and aqueous solubility.[10]

Case Studies: Spirocycles in Approved Drugs and Clinical Candidates

The successful application of spirocyclic scaffolds is evident in a growing number of approved drugs and clinical candidates targeting a wide range of diseases.

Androgen Receptor Modulators: Spiro-hydantoins

In the development of selective androgen receptor modulators (SARMs) for conditions like muscle wasting, spiro-hydantoin derivatives have shown significant promise.[3][28] Structure-activity relationship (SAR) studies have demonstrated that minor structural modifications to the spiro-hydantoin core can switch a compound from an agonist to an antagonist, highlighting the sensitivity of the biological response to the precise 3D structure.[11][20][29] For example, the spiro-hydantoin SARM, AUSRM-178, demonstrated potent androgen receptor activation in muscle cells with reduced activity in prostate cells, showcasing the potential for tissue-selective activity.[3]

γ-Secretase Modulators for Alzheimer's Disease

γ-Secretase is a key enzyme in the production of amyloid-β peptides, which are implicated in Alzheimer's disease. Spirocyclic compounds have been explored as γ-secretase modulators (GSMs), which aim to shift the production of amyloid-β towards shorter, less amyloidogenic forms. Computational studies have been instrumental in understanding how these spirocyclic modulators bind to γ-secretase and induce conformational changes that alter its activity.[30][31][32][33][34]

Conclusion and Future Outlook

Spirocyclic compounds represent a significant departure from the "flatland" of traditional drug discovery, offering a robust platform for creating novel, three-dimensional molecules with enhanced drug-like properties. Their inherent rigidity, conformational definition, and ability to improve physicochemical and pharmacokinetic profiles make them an increasingly attractive scaffold for medicinal chemists. While the synthesis of complex spirocycles can still be challenging, the continuous development of new synthetic methodologies is making these valuable building blocks more accessible. As our understanding of the intricate interplay between three-dimensional molecular shape and biological function deepens, the strategic incorporation of spirocyclic motifs is poised to play an even more prominent role in the design and development of the next generation of innovative medicines.

References

  • Facile, Regio- and Diastereoselective Synthesis of Spiro-Pyrrolidine and Pyrrolizine Derivatives and Evaluation of Their Antiproliferative Activities. PubMed Central. Available at: [Link]

  • Diastereoselective synthesis and structure–affinity relationships of σ1 receptor ligands with spirocyclic scaffold. Organic & Biomolecular Chemistry. Available at: [Link]

  • Structure-Activity Relationship for Thiohydantoin Androgen Receptor Antagonists for Castration-Resistant Prostate Cancer (CRPC). PubMed Central. Available at: [Link]

  • A novel spirocyclic scaffold accessed via tandem Claisen rearrangement/intramolecular oxa-Michael addition. PubMed Central. Available at: [Link]

  • Synthesis of spiro[dihydropyridine-oxindoles] via three-component reaction of arylamine, isatin and cyclopentane-1,3-dione. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Spiro-substituted piperidines as neurokinin receptor antagonists. III. Synthesis of (+/-)-N-[2-(3,4-dichlorophenyl) - PubMed. PubMed. Available at: https://pubmed.ncbi.nlm.nih.gov/9821815/
  • 2-azaspiro[3.3]heptane as bioisoster of piperidine. ResearchGate. Available at: [Link]

  • Stereoselective Synthesis of the Di-Spirooxindole Analogs Based Oxindole and Cyclohexanone Moieties as Potential Anticancer Agents. PubMed Central. Available at: [Link]

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Available at: [Link]

  • Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. PubMed Central. Available at: [Link]

  • 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. PubMed. Available at: [Link]

  • Novel spirocyclic scaffold accessed via tandem Claisen rearrangement – intramolecular Michael addition. Beilstein Archives. Available at: [Link]

  • Design and synthesis of novel spirocyclic oxindole based hybrid scaffolds: in silico docking approach towards therapeutic target exploration. RSC Publishing. Available at: [Link]

  • Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. MDPI. Available at: [Link]

  • Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. PubMed Central. Available at: [Link]

  • Identification of novel spiro-hydantoins as SARMs. BioWorld. Available at: [Link]

  • Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. MDPI. Available at: [Link]

  • Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. ACS Publications. Available at: [Link]

  • Synthesis and structure-affinity relationships of spirocyclic σ 1 receptor ligands with tetrahydropyran scaffold. PubMed. Available at: [Link]

  • Synthesis and structure-affinity relationships of novel spirocyclic sigma receptor ligands with furopyrazole structure. PubMed. Available at: [Link]

  • The Intramolecular Michael Reaction. Organic Reactions. Available at: [Link]

  • Synthesis and SAR of novel hydantoin derivatives as selective androgen receptor modulators. LVHN Scholarly Works. Available at: [Link]

  • 3 - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

  • Synthesis of spiro[3.3]heptane-2-carboxylic acid. PrepChem.com. Available at: [Link]

  • Conformationally restricted glutamic acid analogues: stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid. RSC Publishing. Available at: [Link]

  • The Development of a Manufacturing Route to an MCHr1 Antagonist. ResearchGate. Available at: [Link]

  • Novel approach for chemotype hopping based on annotated databases of chemically feasible fragments and a prospective case study: new melani... ChEMBL. Available at: [Link]

  • Spiro-substituted piperidines as neurokinin receptor antagonists. II. Syntheses and NK2 receptor-antagonistic activities of N-[2-aryl-4-(spiro-substituted piperidin-1'-yl)butyl]carboxamides. PubMed. Available at: [Link]

  • Computational prediction and molecular mechanism of γ-secretase modulators. PubMed. Available at: [Link]

  • N-[2-(3,4-dichlorophenyl)-4-(spiro [isobenzofuran-1(3H),4'piperidin]-1'-yl)butyl]-N-methylbenzamide, YM-35375, as a new lead compound for novel neurokinin receptor antagonists. PubMed. Available at: [Link]

  • (PDF) Molecular Recipe for γ-Secretase Modulation from Computational Analysis of 60 Active Compounds. ResearchGate. Available at: [Link]

  • Synthesis of Hydantoin Androgen Receptor Antagonists and Study on Their Antagonistic Activity. MDPI. Available at: [Link]

  • (PDF) Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. ResearchGate. Available at: [Link]

  • A comparative pharmacokinetic study of PARP inhibitors demonstrates favorable properties for niraparib efficacy in preclinical tumor models. PubMed Central. Available at: [Link]

  • (PDF) Melanin-Concentrating Hormone Receptor 1 Antagonists. Synthesis and Structure-Activity Relationships of Novel 3-(Aminomethyl)quinolines. ResearchGate. Available at: [Link]

  • Discovery and X-ray crystallographic analysis of a spiropiperidine iminohydantoin inhibitor of beta-secretase. PubMed. Available at: [Link]

  • Recent Updates on the Melanin-Concentrating Hormone (MCH) and Its Receptor System: Lessons from MCH1R Antagonists. PubMed Central. Available at: [Link]

  • Conformational Changes and Unfolding of β-Amyloid Substrates in the Active Site of γ-Secretase. MDPI. Available at: [Link]

  • (PDF) A comparative pharmacokinetic study of PARP inhibitors demonstrates favorable properties for niraparib efficacy in preclinical tumor models. ResearchGate. Available at: [Link]

  • Comparison Study of the Safety Profile of Olaparib Versus Niraparib: Analysis of Real-World Data from EudraVigilance. MDPI. Available at: [Link]

  • Identification and New Indication of Melanin-Concentrating Hormone Receptor 1 (MCHR1) Antagonist Derived from Machine Learning and Transcriptome-Based Drug Repositioning Approaches. MDPI. Available at: [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. Available at: [Link]

  • Complex regulation of γ-secretase: from obligatory to modulatory subunits. Frontiers in Neurology. Available at: [Link]

  • Pharmacokinetics and Pharmacodynamics of PARP Inhibitors in Oncology. PubMed Central. Available at: [Link]

  • Conformational Models of APP Processing by Gamma Secretase Based on Analysis of Pathogenic Mutations. Semantic Scholar. Available at: [Link]

  • A Comparative Pharmacokinetic Study of PARP Inhibitors Demonstrates Favorable Properties for Niraparib Efficacy in Preclinical Tumor Models. PubMed. Available at: [Link]

Sources

Exploratory

The Spiro[4.4]nonane Scaffold in Natural Products: Structural Significance, Biological Activity, and Advanced Synthetic Methodologies

Executive Summary The spiro[4.4]nonane scaffold is a privileged, three-dimensional structural motif characterized by two orthogonal cyclopentane rings sharing a single quaternary carbon atom. Moving beyond the "flatland"...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The spiro[4.4]nonane scaffold is a privileged, three-dimensional structural motif characterized by two orthogonal cyclopentane rings sharing a single quaternary carbon atom. Moving beyond the "flatland" of traditional heteroaromatic libraries, this architecture offers unparalleled spatial rigidity and defined vector projection for substituents. This technical whitepaper explores the critical role of the spiro[4.4]nonane core in potent natural products, dissects its biological targets, and provides a rigorous analysis of state-of-the-art synthetic methodologies—including palladium-catalyzed domino cyclizations and asymmetric tandem Nazarov/semipinacol rearrangements—required to construct these complex molecular frameworks.

Structural Dynamics and Pharmacological Relevance

The utility of the spiro[4.4]nonane system in drug discovery is frequently bottlenecked by its deceptive conformational complexity . Unlike fused ring systems, the spiro center enforces strict orthogonality. This creates unique stereoelectronic phenomena, most notably spiroconjugation—a through-space interaction of perpendicular π-systems that can manipulate HOMO-LUMO gaps .

Pharmacologically, this inherent rigidity allows the scaffold to bind with specific biological targets with exceptionally high affinity. The five-membered rings constantly oscillate between envelope and twist conformations, allowing the molecule to adopt optimal geometries for receptor binding while minimizing the entropic penalty typically associated with flexible linear molecules .

Key Natural Products and Biological Activities

The spiro[4.4]nonane architecture is deeply embedded in the evolutionary design of numerous biologically active natural products, ranging from microbial antibiotics to complex plant diterpenoids.

  • Fredericamycin A : A potent antitumor antibiotic isolated from Streptomyces griseus. It features a unique pentacyclic spiro[4.4]nonane-1,6-dione core (the ABCD ring system) and exhibits significant cytotoxicity against murine leukemia by acting as a potent inhibitor of topoisomerases I and II [[1]]([Link]) .

  • Ginkgolides (e.g., Ginkgolide B) : Diterpenoid trilactones extracted from Ginkgo biloba. Their highly functionalized, polyoxygenated cage-like structure contains a spiro[4.4]nonane carbon ring, making them renowned as highly potent and selective platelet-activating factor (PAF) antagonists .

  • Gloiosiphone A : A fungal/algal metabolite containing a dimethyl spiro[4.4]nonane core, recognized primarily for its antimicrobial properties .

  • Metarhizane A : A recently discovered 5/5/6 tricyclic sesquiterpene isolated from the marine-derived fungus Metarhizium sp. P2100. It represents a completely novel carbon skeleton, distinct from the spiro[4.5]decane core of acoranes .

Table 1: Quantitative Summary of Spiro[4.4]nonane-containing Natural Products
Natural ProductStructural Sub-typeBiological SourcePrimary Biological Target / Activity
Fredericamycin A Spiro[4.4]nonane-1,6-dioneStreptomyces griseusTopoisomerase I/II Inhibitor (Antitumor)
Ginkgolide B Polyoxygenated cage spiro[4.4]nonaneGinkgo bilobaPAF Receptor Antagonist
Gloiosiphone A Dimethyl spiro[4.4]nonaneGloiosiphonia verticillarisAntimicrobial
Metarhizane A 6-isopropyl-1,2,9-trimethyl-spiro[4.4]nonaneMetarhizium sp. P2100Novel skeleton (Bioactivity under investigation)
Wulfenioidins A-C 6/5-5 tricyclic spiro[4.4]nonaneOrthosiphon wulfenioidesCytotoxic / Anti-inflammatory

Advanced Synthetic Methodologies

Constructing the all-carbon quaternary stereocenter of the spiro[4.4]nonane core is synthetically demanding due to severe steric hindrance and the thermodynamic instability of specific isomers.

Palladium-Catalyzed Domino Cyclization

The formal total synthesis of dimethyl gloiosiphone A utilizes a highly efficient Pd-catalyzed domino cyclization of a linear 7-methylene-2,10-undecadienyl acetate . This cascade reaction generates the spiro[4.4]nonane skeleton through a π-allylpalladium intermediate, which undergoes an intramolecular alkene insertion with high intraannular diastereoselectivity, followed immediately by an intramolecular Heck-type cyclization .

Organocatalytic Asymmetric Tandem Nazarov/Semipinacol Rearrangement

A breakthrough in the asymmetric synthesis of cyclopentanones with four stereocenters involves the tandem Nazarov cyclization/semipinacol rearrangement of "unactivated" cyclobutanol-tethered dienones . Catalyzed by a chiral Brønsted acid (N-triflylphosphoramide), this method generates chiral spiro[4.4]nonane-1,6-diones with up to 97% enantiomeric excess (ee) . The causality of this reaction's success lies in the cyclobutanol motif: its inherent ring strain provides the necessary thermodynamic driving force for the 1,2-carbon migration following the initial 4π-electrocyclization .

Experimental Workflow: Synthesis of the Spiro[4.4]nonane Core via Pd-Catalyzed Domino Cyclization

This protocol details a self-validating system for constructing the spiro[4.4]nonane framework, ensuring high diastereoselectivity and robust yields based on the methodology established by Doi et al. .

Step 1: Precursor Assembly

  • Action : Synthesize the linear precursor via a palladium-catalyzed one-pot sequential allylation of bis(phenylsulfonyl)methane.

  • Causality : Utilizing bis(phenylsulfonyl)methane provides highly acidic α-protons, facilitating sequential deprotonation and allylation without the risk of over-alkylation, ensuring the clean formation of the 7-methylene-2,10-undecadienyl acetate precursor.

Step 2: Catalyst Activation & Domino Cyclization

  • Action : In a Schlenk flask under an inert argon atmosphere, dissolve the precursor in toluene. Add Pd(OAc)₂ (10 mol%) and triphenylphosphine (PPh₃) (40 mol%). Heat the mixture strictly to 90 °C.

  • Causality : PPh₃ is selected over bulkier ligands (e.g., o-tolylphosphine) because it perfectly balances the steric requirements for the initial oxidative addition with the conformational flexibility needed for the subsequent intramolecular alkene insertion . Heating to 90 °C is mandatory; lower temperatures fail to overcome the activation energy barrier of the terminal Heck-type cyclization, which would stall the reaction at a monocyclic intermediate .

Step 3: Workup and Self-Validation

  • Action : Quench the reaction with water, extract with ethyl acetate, dry over MgSO₄, and purify via silica gel column chromatography. Validate the structure using ¹H/¹³C NMR and HRMS.

  • Causality : The formation of the spirocyclic quaternary center will manifest as a distinct singlet in the ¹³C NMR spectrum (typically around 50-60 ppm depending on adjacent functional groups). The complete absence of terminal alkene protons in the ¹H NMR confirms the successful execution of the full domino sequence.

Mechanistic Pathways

G N1 Linear Precursor (7-methylene-2,10-undecadienyl acetate) N2 π-Allylpalladium Intermediate (Oxidative Addition) N1->N2 Pd(OAc)2 / PPh3 N3 Intramolecular Alkene Insertion (Diastereoselective) N2->N3 C-C Bond Formation N4 Heck-type Cyclization (Spiroannulation) N3->N4 Domino Reaction N5 Spiro[4.4]nonane Core (Gloiosiphone A intermediate) N4->N5 Reductive Elimination

Mechanistic pathway of the Pd-catalyzed domino cyclization yielding the spiro[4.4]nonane core.

G M1 Cyclobutanol-Tethered Dienone (Unactivated Substrate) M3 Nazarov Cyclization (4π-Conrotatory Closure) M1->M3 Activation M2 Chiral Brønsted Acid (N-triflylphosphoramide) M2->M3 Chiral Induction M4 Oxyallyl Cation Intermediate (High Ring Strain) M3->M4 Electrocyclization M5 Semipinacol Rearrangement (1,2-Carbon Migration) M4->M5 Ring Expansion M6 Chiral Spiro[4.4]nonane-1,6-dione (Up to 97% ee) M5->M6 Stereocenter Formation

Asymmetric tandem Nazarov/semipinacol rearrangement generating chiral spiro[4.4]nonane-1,6-diones.

Conclusion

The spiro[4.4]nonane scaffold remains a cornerstone in the architectural design of novel therapeutics. Through a deep understanding of its conformational dynamics and the application of advanced synthetic methodologies like cascade cyclizations and asymmetric rearrangements, researchers can efficiently access this privileged chemical space to develop the next generation of highly selective pharmacological agents.

References

  • Misra, R., Pandey, R. C., Hilton, B. D., et al. "Structure of fredericamycin A, an antitumor antibiotic of a novel skeletal type." The Journal of Antibiotics, 1987, 40(6), 786-800. URL: [Link]

  • "Synthetic Approach to the ABCD Ring System of Anticancer Agent Fredericamycin A via Claisen Rearrangement and Ring-Closing Metathesis as Key Steps." ACS Omega, 2019. URL: [Link]

  • "A Narrative Review of Ginkgo Biloba Extract: Biological Function, Molecular Mechanisms, and Applications in Animal Production." PMC, 2024. URL: [Link]

  • "Advanced Synthetic Strategies toward Ginkgolide Diterpenoids: Total Synthesis of (±)." ChemRxiv, 2025. URL: [Link]

  • Doi, T., Iijima, Y., Takasaki, M., Takahashi, T. "Synthesis of dimethyl gloiosiphone a by way of palladium-catalyzed domino cyclization." Journal of Organic Chemistry, 2007, 72(10), 3667-3671. URL: [Link]

  • "A new highly oxidized 5/5/6 tricyclic sesquiterpene skeleton from the marine-derived fungus Metarhizium sp. P2100." SSRN, 2024. URL: [Link]

  • Yang, B.-M., Cai, P.-J., Tu, Y.-Q., et al. "Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones." Journal of the American Chemical Society, 2015, 137(26), 8344-8347. URL: [Link]

Sources

Foundational

Architectural Significance of the Spiro[4.4]nonane Scaffold

Conformational Analysis of Spiro[4.4]nonane Systems: A Technical Guide for Drug Development and Structural Biology Spiro[4.4]nonane and its hetero-analogues (e.g., 5-azonia-spiro[4.4]nonane) represent a unique class of r...

Author: BenchChem Technical Support Team. Date: March 2026

Conformational Analysis of Spiro[4.4]nonane Systems: A Technical Guide for Drug Development and Structural Biology

Spiro[4.4]nonane and its hetero-analogues (e.g., 5-azonia-spiro[4.4]nonane) represent a unique class of rigid yet locally flexible three-dimensional scaffolds. Unlike fused bicyclic systems, the single


-hybridized spiro-carbon vertex forces the two five-membered rings to project orthogonally into distinct spatial quadrants. In modern drug discovery, this architecture is highly valued for escaping "flatland"—increasing the fraction of 

carbons (

) to improve target binding affinity, selectivity, and physicochemical properties. Furthermore, this core is the structural foundation of complex, biologically active natural products, such as the pyrrole-imidazole alkaloid massadine[1].

Conformational Thermodynamics & Phase-Dependent Behavior

The five-membered cyclopentane ring is characterized by rapid pseudorotation, constantly transitioning between envelope (


) and half-chair/twist (

) conformations. In spiro[4.4]nonane systems, this flexibility is duplicated and thermodynamically coupled through the shared spiro atom, leading to highly phase-dependent structural behavior[2].
  • Gas-Phase (Theoretical Minima): Quantum chemical calculations (e.g., RI-DFT and RI-MP2/SV(P)) demonstrate that the global energy minimum for these spirocyclic systems typically possesses

    
     symmetry, where both rings adopt an envelope conformation[2][3]. A secondary conformation exhibiting 
    
    
    
    symmetry exists but is approximately 13 kJ/mol higher in energy[2].
  • Solid-State (Crystallographic Distortion): Causality in solid-state conformational shifts is driven by crystal packing forces. Because the energy barrier between the envelope and twist forms is exceptionally low, packing forces easily overcome the 13 kJ/mol differential. Consequently, X-ray diffraction studies frequently reveal geometries that are intermediate between the standard envelope and twist forms[2].

  • Solution-Phase (Dynamic Averaging): In solution, the low energy barrier to pseudorotation allows the rings to interconvert rapidly on the NMR timescale. This dynamic flexibility results in time-averaged spectra where the

    
    - and 
    
    
    
    -methylene protons appear equivalent, manifesting as a pseudo-
    
    
    symmetry[2][3].

G Gas Gas Phase (Global Minimum) C2 C2 Symmetry (Envelope/Envelope) Gas->C2 RI-MP2/DFT Solid Solid State (Crystal Packing) Intermediate Intermediate (Envelope/Twist) Solid->Intermediate X-ray Diff. Solution Solution Phase (Rapid Interconversion) D2d Pseudo-D2d Symmetry (Time-Averaged) Solution->D2d NMR C2->Intermediate Packing Forces Intermediate->D2d Solvation/Thermal

Figure 1: Phase-dependent conformational equilibrium of spiro[4.4]nonane systems.

Stereochemical Complexity & Epimerization Dynamics

The spirocenter acts as a nexus of stereochemical diversity. For highly substituted analogues, such as 2,3,7,8-tetramethylspiro[4.4]nonane, the theoretical stereoisomer count is


. However, due to internal molecular symmetry and the presence of meso-compounds, these degenerate into exactly 7 distinct stereoisomers[4].

Crucially, the spirocenter is susceptible to epimerization under specific microenvironmental conditions. For example, during the synthesis of the 1,3-diazaspiro[4.4]nonane core of massadine via the Scheuer rearrangement, the C13 quaternary spirocenter undergoes epimerization under mild acidic conditions if an adjacent hydroxyl or ketone group is present[1]. This causality allows chemists to thermodynamically control the spiro-configuration by tuning the solvent acidity and adjacent steric bulk.

Quantitative Conformational & Spectroscopic Data

To accurately map the spiro[4.4]nonane system, researchers must rely on quantitative markers across different analytical phases.

Table 1: Quantitative Conformational & Spectroscopic Markers

Property / MetricValue / ObservationPhase / ConditionSource
Energy Difference (

vs

)
~13 kJ/mol (

is lower)
Gas Phase (RI-MP2)[2]
Point Group Symmetry Pseudo-

(Time-averaged)
Solution Phase (NMR)[2]
cis,cis-diol CH-OH Shift 4.15 ppm (dd,

Hz)
Solution (

)
[5]
trans,trans-diol CH-OH Shift 3.82 ppm (dd,

Hz)
Solution (

)
[5]
Stereoisomer Count 7 distinct (from 32 possible)Theoretical (Tetramethyl)[4]

Self-Validating Experimental Protocol: Synthesis & Resolution of Spiro[4.4]nonane-1,6-diols

Because spirocyclic conformations are highly sensitive to their environment, any analytical workflow must be a self-validating system. The following protocol details the synthesis and conformational resolution of spiro[4.4]nonane-1,6-diol isomers. By coupling chromatographic separation with orthogonal validation techniques (NMR for dynamic solution states and X-ray for static solid states), the protocol ensures absolute stereochemical accuracy[5][6].

Step 1: Reduction of Spiro[4.4]nonane-1,6-dione

  • Subject spiro[4.4]nonane-1,6-dione to stoichiometric hydrogenation (e.g., using

    
    ) or catalytic hydrogenation under a dried dinitrogen atmosphere.
    
  • Causality Note: The choice of solvent and reducing agent heavily influences stereoselectivity. Alcohol solvents often lead to unwanted spiro-ring opening as a major side reaction. The reaction yields a diastereomeric mixture of cis,cis, cis,trans, and trans,trans diols[5].

Step 2: Chromatographic Resolution

  • Load the crude diol mixture onto a silica gel column.

  • Perform stepwise gradient elution utilizing the following sequential eluents to exploit the subtle polarity differences caused by the orthogonal ring projections:

    • Petroleum ether : ethyl acetate (10:1)

    • Petroleum ether : ethyl acetate (5:1)

    • Petroleum ether : ethyl acetate : ethanol (5:1:0.2)

  • Collect the fractions. The elution order is strictly dictated by the dipole moments: cis,cis elutes first, followed by cis,trans, and finally trans,trans[5].

Step 3: Solution-State Validation (NMR)

  • Dissolve the purified fractions in

    
     and acquire 
    
    
    
    NMR spectra.
  • Analyze the carbinol proton (CH-OH) as the primary diagnostic marker.

    • cis,cis-isomer: Doublet of doublets at 4.15 ppm (

      
       Hz, 
      
      
      
      Hz).
    • trans,trans-isomer: Doublet of doublets at 3.82 ppm (

      
       Hz)[5].
      

Step 4: Solid-State Validation (X-ray Crystallography)

  • Grow single crystals of the isolated isomers (e.g., from acetonitrile/diethyl ether).

  • Perform X-ray diffraction to confirm the absolute configuration and measure the exact endocyclic C-C-C angles. If the solid-state packing distortion contradicts the NOE constraints from Step 3, quantum chemical calculations (DFT) must be employed to reconcile the energy landscape[5][6].

Workflow cluster_analysis Orthogonal Conformational Analysis Synth Spiro[4.4]nonane Synthesis (e.g., Catalytic Hydrogenation) Iso Stereoisomer Separation (Stepwise Chromatography) Synth->Iso NMR Solution State 1H/13C NMR & NOE Iso->NMR XRD Solid State X-Ray Crystallography Iso->XRD Comp Gas Phase DFT & RI-MP2 Calculations Iso->Comp Val Self-Validating Conformational Model NMR->Val Dynamic constraints XRD->Val Static constraints Comp->Val Energy minima

Figure 2: Self-validating orthogonal workflow for spirocyclic conformational analysis.

References

  • A Conformational Analysis of the Spirocyclic Quaternary Ammonium Cation[(CH2)4N(CH2)4]+ in its Bromide and Picrate Salts, Zeitschrift für Naturforschung. 2

  • A Conformational Analysis of the Spirocyclic Quaternary Ammonium Cation [(CH2)4N(CH2)4]+ in its Bromide and Picrate Salts (ResearchGate Index). 3

  • Stereocontrolled Formation of a[4.4]Heterospiro Ring System with Unexpected Inversion of Configuration at the Spirocenter, NIH / PMC. 1

  • Number of stereoisomers of tetramethylspirononane, Chemistry Stack Exchange. 4

  • Synthesis of Spiro[4.4]Nonane-l,6-Diols via the Hydrogenation of Spiro[4.4]Nonane, NTU Scholars. 5

  • ()-cis,cis-SPIRO[4.4]NONANE-1,6-DIOL*, Scholaris.ca. 6

Sources

Exploratory

An In-Depth Technical Guide to the Stereochemistry of Spiro[4.4]nonane-1-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive exploration of the stereochemical intricacies of Spiro[4.4]nonane-1-carboxylic acid, a molecule of significant...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of the stereochemical intricacies of Spiro[4.4]nonane-1-carboxylic acid, a molecule of significant interest in medicinal chemistry and materials science. Its unique three-dimensional and rigid scaffold makes it a valuable chiral building block for the synthesis of complex molecular architectures.[1] We will delve into the fundamental principles of its stereoisomerism, methodologies for enantioselective synthesis and resolution, and the analytical techniques essential for its characterization.

The Structural and Chiral Nature of the Spiro[4.4]nonane Framework

Spirocyclic compounds are characterized by two rings connected through a single, shared carbon atom, known as the spiro atom.[2] This structural feature imparts significant conformational rigidity, a highly desirable trait in drug design as it can lead to enhanced binding affinity and selectivity for biological targets.[2][3] The spiro[4.4]nonane skeleton consists of two fused five-membered cyclopentane rings.[4]

The chirality of substituted spiro[4.4]nonanes, including the titular carboxylic acid, arises from the spirocenter itself, which can be a stereogenic center. When substituents are introduced onto the rings, additional chiral centers can be created, leading to a variety of possible stereoisomers.[5] For Spiro[4.4]nonane-1-carboxylic acid, the presence of the carboxyl group at the C1 position, adjacent to the spiro atom (C5), introduces a chiral center. The molecule therefore exists as a pair of enantiomers.

Visualizing the Enantiomers

The two enantiomers of Spiro[4.4]nonane-1-carboxylic acid are non-superimposable mirror images of each other. Their absolute configurations are designated using the Cahn-Ingold-Prelog (CIP) priority rules for both the C1 and the spiro C5 centers.

G cluster_R (1R,5S)-Spiro[4.4]nonane-1-carboxylic acid cluster_S (1S,5R)-Spiro[4.4]nonane-1-carboxylic acid R_C1 C R_C2 CH₂ R_C1->R_C2 R_H H R_C1->R_H R_COOH R_COOH R_C1->R_COOH R_C3 CH₂ R_C2->R_C3 R_C4 CH₂ R_C3->R_C4 R_C5 C R_C4->R_C5 R_C5->R_C1 R_C6 CH₂ R_C5->R_C6 R_C7 CH₂ R_C6->R_C7 R_C8 CH₂ R_C7->R_C8 R_C8->R_C5 S_C1 C S_C2 CH₂ S_C1->S_C2 S_H H S_C1->S_H S_COOH S_COOH S_C1->S_COOH S_C3 CH₂ S_C2->S_C3 S_C4 CH₂ S_C3->S_C4 S_C5 C S_C4->S_C5 S_C5->S_C1 S_C6 CH₂ S_C5->S_C6 S_C7 CH₂ S_C6->S_C7 S_C8 CH₂ S_C7->S_C8 S_C8->S_C5 G start Cyclopentanone Derivative racemic_ketone Racemic Spiro[4.4]nonan-1-one Synthesis (e.g., Intramolecular Cyclization) start->racemic_ketone asymmetric Asymmetric Synthesis (e.g., Organocatalysis) start->asymmetric racemic_acid Conversion to Racemic Spiro[4.4]nonane-1-carboxylic acid racemic_ketone->racemic_acid resolution Chiral Resolution racemic_acid->resolution hplc Chiral HPLC resolution->hplc Chromatographic enzyme Enzymatic Resolution resolution->enzyme Biocatalytic diastereomer Diastereomeric Salt Formation & Separation resolution->diastereomer Classical enantiomer_S (S)-Enantiomer hplc->enantiomer_S enantiomer_R (R)-Enantiomer hplc->enantiomer_R enzyme->enantiomer_S enzyme->enantiomer_R diastereomer->enantiomer_S diastereomer->enantiomer_R asymmetric->enantiomer_S asymmetric->enantiomer_R or G sample Enantiopure Sample of Spiro[4.4]nonane-1-carboxylic acid structure_confirm Structural Confirmation sample->structure_confirm chiral_analysis Chiral Analysis sample->chiral_analysis abs_config Absolute Configuration Determination sample->abs_config nmr ¹H & ¹³C NMR Spectroscopy structure_confirm->nmr ms Mass Spectrometry structure_confirm->ms cd_spec Circular Dichroism (CD) chiral_analysis->cd_spec optical_rot Optical Rotation chiral_analysis->optical_rot chiral_nmr Chiral NMR (for ee%) chiral_analysis->chiral_nmr xray X-ray Crystallography (Unambiguous) abs_config->xray cd_calc CD Spectroscopy + TD-DFT (Correlative) abs_config->cd_calc

Sources

Foundational

Discovery and isolation of spiro[4.4]nonane containing natural products

An In-Depth Technical Guide to the Discovery, Isolation, and Structural Elucidation of Spiro[4.4]nonane-Containing Natural Products Authored by: Gemini, Senior Application Scientist Abstract The spiro[4.4]nonane ring sys...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Discovery, Isolation, and Structural Elucidation of Spiro[4.4]nonane-Containing Natural Products

Authored by: Gemini, Senior Application Scientist

Abstract

The spiro[4.4]nonane ring system, a conformationally constrained scaffold, is a recurring motif in a variety of biologically active natural products. Its unique three-dimensional architecture makes it a privileged structure in medicinal chemistry, often associated with potent and selective bioactivities. However, the complexity of this scaffold presents significant challenges in its discovery, isolation, and characterization. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles and state-of-the-art methodologies required to successfully navigate this intricate area of natural product chemistry. We will explore strategies for source selection, modern dereplication techniques, robust multi-step isolation protocols, and the synergistic use of advanced spectroscopic methods for unambiguous structure elucidation.

The Spiro[4.4]nonane Scaffold: A Privileged Motif in Nature

Natural products are a cornerstone of drug discovery, providing unparalleled chemical diversity.[1][2] Within this vast landscape, spirocyclic compounds, and particularly those containing the spiro[4.4]nonane core, occupy a special place. This framework consists of two five-membered rings joined by a single, shared quaternary carbon atom. This structural feature imparts significant conformational rigidity, which can be advantageous for high-affinity binding to biological targets.[3]

Spiro[4.4]nonane-containing natural products have been isolated from a wide array of biological sources, most notably from terrestrial and marine-derived fungi, but also from plants and bacteria.[1][4] These compounds exhibit a broad spectrum of biological activities, including cytotoxic, anti-inflammatory, antimicrobial, and antiviral properties, making them compelling leads for drug development.[1][2][4]

Discovery and Dereplication Strategies

The initial phase of any natural product discovery program is a strategic hunt for novelty. This involves careful source selection and the use of efficient screening and dereplication workflows to avoid the time-consuming rediscovery of known compounds.

Source Selection and Bioactivity Screening

Fungi, particularly those from unique ecological niches such as endophytic or marine sediment-derived strains (Aspergillus, Penicillium, Isaria), have proven to be prolific producers of spiro[4.4]nonane metabolites.[1][4] The rationale is that organisms in competitive environments often evolve unique biosynthetic pathways to produce defensive or signaling molecules.

The classical approach to discovery is bioactivity-guided fractionation . In this workflow, a crude extract from the chosen organism is tested for a desired biological activity. The extract is then chromatographically separated into simpler fractions, and each fraction is tested again. The most active fractions are selected for further purification until a pure, active compound is isolated.

Modern Dereplication Workflow

To increase efficiency, modern labs integrate a dereplication step early in the process. This involves using high-throughput analytical techniques, primarily Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), to rapidly profile the chemical constituents of an extract. The accurate mass and retention time data are compared against comprehensive natural product databases (e.g., Dictionary of Natural Products, AntiBase). This allows for the swift identification of known compounds, enabling researchers to focus their efforts on the signals corresponding to potentially novel molecules.

G Figure 1: Modern Natural Product Discovery & Dereplication Workflow cluster_0 Phase 1: Extraction & Screening cluster_1 Phase 2: Analysis & Dereplication cluster_2 Phase 3: Decision Source Biological Source (e.g., Marine Fungus) Extract Solvent Extraction Source->Extract Crude Crude Extract Extract->Crude Split Crude->Split LCMS LC-HRMS Analysis Split->LCMS Bioassay Bioactivity Assay Split->Bioassay DB Database Search (e.g., AntiBase) LCMS->DB Decision Novelty & Activity? Bioassay->Decision Biological Data DB->Decision Chemical Data Known Known Compound (STOP) Novel Novel Hit Candidate (PURSUE) Decision->Known No Decision->Novel Yes

Caption: A workflow integrating bioactivity screening with LC-HRMS based dereplication to prioritize novel compounds.

Isolation and Purification Protocols

The isolation of a single, pure compound from a complex biological matrix is a methodical process that relies on exploiting subtle differences in the physicochemical properties of the molecules present. A multi-step chromatographic strategy is almost always required.[5]

Step-by-Step Isolation Methodology

The following protocol outlines a robust, field-proven workflow for isolating spiro[4.4]nonane natural products.

Protocol 1: Isolation from Fungal Culture

  • Large-Scale Fermentation & Extraction:

    • Culture the producing microorganism in a suitable liquid or solid medium (e.g., 20 L of potato dextrose broth) until secondary metabolite production is maximal (typically 14-28 days).

    • Separate the mycelium from the broth via filtration. Extract the broth with an equal volume of ethyl acetate (3 x 20 L). Extract the mycelial mass with acetone or methanol, followed by partitioning the concentrated extract between ethyl acetate and water.

    • Combine the organic extracts and evaporate the solvent under reduced pressure to yield the crude extract. The causality here is to separate metabolites based on their primary location (extracellular vs. intracellular) and polarity.

  • Initial Fractionation (VLC):

    • Adsorb the crude extract (e.g., 10 g) onto silica gel or Celite.

    • Load the material onto a Vacuum Liquid Chromatography (VLC) column packed with silica gel.

    • Elute with a step gradient of increasing solvent polarity (e.g., 100% Hexane -> Hexane/Ethyl Acetate mixtures -> 100% Ethyl Acetate -> Ethyl Acetate/Methanol mixtures).

    • Self-Validation: Analyze each fraction by Thin Layer Chromatography (TLC) and a rapid bioassay. Pool fractions with similar TLC profiles and desired activity. This step significantly reduces the complexity for the next, higher-resolution stage.

  • Secondary Purification (Flash Chromatography):

    • Subject the most promising pooled fraction (e.g., 500 mg) to automated flash chromatography on a reversed-phase (C18) or normal-phase column.

    • Elute with a linear gradient (e.g., 10% to 100% acetonitrile in water for C18).

    • The choice between normal and reversed-phase is critical; reversed-phase is generally the first choice for moderately polar compounds, which are common in fungal extracts.

  • Final Purification (Semi-Preparative HPLC):

    • Inject the active, semi-pure fraction (e.g., 20 mg) onto a semi-preparative HPLC column (e.g., C18, 10 x 250 mm, 5 µm).

    • Develop an isocratic or shallow gradient elution method based on analytical HPLC runs to maximize the resolution of the target peak.

    • Self-Validation: Collect the peak corresponding to the target compound. Re-inject a small portion onto an analytical HPLC system using a different gradient to confirm purity (>95%).

G Figure 2: Multi-Step Chromatographic Purification Workflow Crude Crude Extract VLC Step 1: Vacuum Liquid Chromatography (Low Resolution, High Capacity) Crude->VLC Coarse Separation Flash Step 2: Flash Chromatography (Medium Resolution) VLC->Flash Fraction Enrichment HPLC Step 3: Semi-Preparative HPLC (High Resolution, Low Capacity) Flash->HPLC Final Isolation Pure Pure Compound (>95%) HPLC->Pure Purity Purity Assessment (Analytical HPLC, LC-MS, NMR) Pure->Purity Validation

Caption: A hierarchical purification strategy, moving from high-capacity, low-resolution to low-capacity, high-resolution techniques.

Structural Elucidation: A Spectroscopic Toolkit

With a pure compound in hand, the next phase is to determine its molecular structure. This is achieved through a combination of mass spectrometry and, most importantly, a suite of Nuclear Magnetic Resonance (NMR) experiments.[6][7][8]

Core Spectroscopic Experiments

The data from these experiments are not interpreted in isolation; rather, they are pieced together like a puzzle to build a complete and validated molecular structure.

Experiment Purpose Information Gained
HRMS Elemental CompositionProvides the exact mass, allowing for the unambiguous determination of the molecular formula (e.g., C₂₀H₂₅NO₅).
¹H NMR Proton EnvironmentShows the number of unique protons, their chemical shift (electronic environment), integration (quantity), and multiplicity (neighboring protons).
¹³C & DEPT NMR Carbon SkeletonReveals the number of unique carbons and classifies them into CH₃, CH₂, CH, and quaternary (C) carbons.
COSY ¹H-¹H ConnectivityIdentifies protons that are coupled (typically 2-3 bonds apart), revealing spin systems and assembling proton frameworks.
HSQC Direct ¹H-¹³C CorrelationMaps each proton directly to the carbon it is attached to, assigning protonated carbons.
HMBC Long-Range ¹H-¹³C CorrelationShows correlations between protons and carbons over 2-3 bonds. This is the key experiment for connecting spin systems and identifying quaternary carbons.
NOESY/ROESY Spatial ProximityReveals which protons are close to each other in 3D space, regardless of bonding. This is crucial for determining relative stereochemistry.
A Systematic Workflow for Structure Determination

The following workflow is a self-validating system where hypotheses generated from one set of experiments are confirmed or refuted by the next.

G Figure 3: Systematic Workflow for NMR-based Structure Elucidation Pure Pure Compound Step1 1. HRMS & 1D NMR (¹H, ¹³C, DEPT) Pure->Step1 Hypo1 Hypothesis 1: Molecular Formula & Functional Groups Step1->Hypo1 Step2 2. COSY & HSQC Hypo1->Step2 Hypo2 Hypothesis 2: Assemble Spin System Fragments Step2->Hypo2 Step3 3. HMBC Hypo2->Step3 Key Connectivity Step Hypo3 Hypothesis 3: Connect Fragments -> Planar Structure Step3->Hypo3 Step4 4. NOESY/ROESY Hypo3->Step4 Hypo4 Hypothesis 4: Determine Relative Stereochemistry Step4->Hypo4 Final Final Structure Hypo4->Final Validation

Caption: An iterative process where data from each NMR experiment builds upon the last to systematically solve the molecular structure.

Determining Absolute Configuration

The final challenge is determining the absolute configuration of the stereocenters. While NMR can define the relative arrangement of atoms, it cannot distinguish between a molecule and its non-superimposable mirror image (enantiomer). The gold standard methods for this are:

  • X-ray Crystallography: Provides an unambiguous 3D structure if a suitable single crystal can be grown.

  • Chiroptical Methods: Comparing experimental electronic circular dichroism (ECD) spectra with quantum-chemically calculated spectra for the possible enantiomers.

  • Asymmetric Total Synthesis: Synthesizing one specific enantiomer and comparing its spectroscopic and optical rotation data to the natural product.[2][4]

Conclusion and Future Outlook

The discovery of novel spiro[4.4]nonane-containing natural products is a scientifically rewarding endeavor that sits at the intersection of microbiology, analytical chemistry, and spectroscopy. The inherent structural rigidity and chemical complexity of this scaffold ensure its continued relevance as a source of new therapeutic leads. Success in this field hinges on a systematic and integrated approach, leveraging modern dereplication strategies to focus on novelty, employing robust and logical purification workflows, and applying a comprehensive suite of spectroscopic techniques for rigorous structure determination. As analytical technologies continue to improve in sensitivity and resolution, the exploration of previously inaccessible chemical space within nature will undoubtedly unveil a new generation of spiro[4.4]nonane compounds with unique biological activities.

References

  • Štefane, B., & Kosmrlj, J. (2022). Spirocyclic Motifs in Natural Products. National Center for Biotechnology Information (PMC, NIH). Available at: [Link]

  • MDPI. (2022). Spirocyclic Motifs in Natural Products. Encyclopedia MDPI. Available at: [Link]

  • ResearchGate. (2004). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Synthesis. Available at: [Link]

  • Encyclopedia.pub. (2022). Spirocyclic Motifs in Natural Products. Encyclopedia.pub. Available at: [Link]

  • ResearchGate. A few biologically important natural and synthetic compounds contain spiro[4.4]nonane and spiro[4.5]decane skeletons. ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (1992). Methodology for the synthesis of the spiro[4.4]nonane system: an approach for the total synthesis of fredericamycin A. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

  • Kobe Pharmaceutical University. Isolation of Natural Products. Available at: [Link]

  • Omics Online. (2023). Strategies for Natural Products Isolation. Research and Reviews: Journal of Pharmacognosy and Phytochemistry. Available at: [Link]

  • Wiley Online Library. (2005). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Chemistry & Biodiversity. Available at: [Link]

  • CHIMIA. (2008). Efficient Structure Elucidation of Natural Products in the Pharmaceutical Industry. CHIMIA International Journal for Chemistry. Available at: [Link]

  • ResearchGate. (2014). The Synthesis of Natural Products Containing Spirocycles. Request PDF. Available at: [Link]

  • PubMed. (2023). Construction of Annulated Spiro[4.4]-nonane-diones via the Tandem [4 + 2]-Cycloaddition/Aromatization Reaction. Journal of Organic Chemistry. Available at: [Link]

  • Virginia Tech. (2014). Isolation and Structural Elucidation of Compounds from Natural Products. VTechWorks. Available at: [Link]

  • ResearchGate. (2019). Natural Product Structure Elucidation by NMR Spectroscopy. ResearchGate. Available at: [Link]

  • Georgia State University. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. sites@gsu. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Enol-Ether Mediated Homologation and Oxidation of Spiro[4.4]nonan-1-one to Spiro[4.4]nonane-1-carboxylic Acid

Executive Summary Spirocyclic scaffolds are highly valued in modern drug discovery due to their rigid three-dimensional architectures, which often translate to improved target binding affinity and favorable pharmacokinet...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Spirocyclic scaffolds are highly valued in modern drug discovery due to their rigid three-dimensional architectures, which often translate to improved target binding affinity and favorable pharmacokinetic profiles. However, the synthesis and functionalization of these sterically demanding systems require carefully orchestrated chemical strategies. This application note details a robust, three-step synthetic protocol for the one-carbon homologation of spiro[4.4]nonan-1-one to spiro[4.4]nonane-1-carboxylic acid. Designed for researchers and drug development professionals, this guide emphasizes mechanistic causality, in-process controls, and self-validating experimental workflows.

Scaffold Rationale & Physicochemical Profile

The starting material, spiro[4.4]nonan-1-one, features a bicyclic system connected by a single quaternary carbon atom. This structural topology creates significant steric hindrance around the C1-carbonyl group, dictating the choice of reagents for downstream functionalization.

Table 1: Physicochemical Properties of Spiro[4.4]nonan-1-one

PropertyValueSource
IUPAC Name spiro[4.4]nonan-1-one[1]
CAS Number 14727-58-3[1]
Molecular Formula C9H14O[1]
Molecular Weight 138.21 g/mol [1]
Canonical SMILES C1CCC2(C1)CCCC2=O[1]
Topological Polar Surface Area 17.1 Ų[1]

Synthetic Strategy & Mechanistic Causality

The conversion of a ketone to a carboxylic acid with an additional carbon atom (homologation) can theoretically be achieved via several pathways (e.g., cyanohydrin formation). However, direct nucleophilic additions to the C1-carbonyl of spiro[4.4]nonan-1-one are often reversible and thermodynamically penalized by the adjacent spiro-quaternary center.

To bypass this steric penalty, our protocol employs an irreversible Wittig olefination using the relatively unhindered methoxymethylenetriphenylphosphorane ylide[2]. This drives the reaction forward to form an enol ether. Following mild acidic hydrolysis to unmask the homologated aldehyde, a Pinnick oxidation is utilized to afford the target carboxylic acid[3]. The Pinnick oxidation is specifically selected over harsher oxidants (e.g., Jones reagent) because it operates under mild, buffered conditions, preventing unwanted epimerization or oxidative cleavage of the rigid spirocyclic framework[3].

Synthetic Workflow

SynthesisWorkflow A Spiro[4.4]nonan-1-one (Ketone) B 1-(Methoxymethylene) spiro[4.4]nonane (Enol Ether) A->B Step 1: Wittig Olefination Ph3P=CHOMe, KOtBu THF, 0 °C to RT C Spiro[4.4]nonane- 1-carbaldehyde (Aldehyde) B->C Step 2: Hydrolysis 2M HCl, THF RT, 2-4 h D Spiro[4.4]nonane- 1-carboxylic acid (Target) C->D Step 3: Pinnick Oxidation NaClO2, NaH2PO4 Scavenger, t-BuOH/H2O

Three-step homologation and oxidation workflow for spiro[4.4]nonane-1-carboxylic acid synthesis.

Self-Validating Experimental Protocols

Protocol 1: Wittig Olefination (Methoxymethylenation)
  • Objective: Convert the sterically hindered ketone to an enol ether.

  • Mechanistic Causality: Potassium tert-butoxide (KOtBu) is utilized to deprotonate (methoxymethyl)triphenylphosphonium chloride. KOtBu is a strong, sterically bulky base that prevents unwanted nucleophilic attack on the phosphonium center. The resulting ylide attacks the ketone irreversibly, overcoming the steric hindrance of the spiro center[2].

  • Procedure:

    • Suspend (methoxymethyl)triphenylphosphonium chloride (1.5 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool to 0 °C.

    • Add KOtBu (1.5 eq) dropwise as a solution in THF. Stir for 30 minutes at 0 °C.

    • Add spiro[4.4]nonan-1-one (1.0 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature (RT) for 4 hours.

    • Quench the reaction with saturated aqueous NH₄Cl to buffer the highly basic mixture, preventing degradation of the acid-sensitive enol ether.

    • Extract with hexanes, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Self-Validation / IPC: The formation of the ylide is visually confirmed by an immediate color change to deep red/orange upon the addition of KOtBu. During workup, the precipitation of white triphenylphosphine oxide (Ph₃P=O) upon the addition of hexanes is a positive indicator of a successful olefination.

Protocol 2: Acidic Hydrolysis
  • Objective: Unmask the enol ether to the homologated aldehyde.

  • Mechanistic Causality: The electron-rich double bond of the enol ether is protonated by HCl, generating an oxocarbenium intermediate. Subsequent trapping by water and elimination of methanol drives the formation of the aldehyde.

  • Procedure:

    • Dissolve the crude 1-(methoxymethylene)spiro[4.4]nonane in THF (0.2 M).

    • Add 2M aqueous HCl (5.0 eq) and stir vigorously at RT for 2–4 hours.

    • Dilute with water and extract with ethyl acetate (EtOAc).

    • Wash the organic layer with saturated NaHCO₃ until pH is neutral, dry over Na₂SO₄, and concentrate.

  • Self-Validation / IPC: Monitor by TLC (Hexanes/EtOAc 9:1). The non-polar enol ether spot will be consumed, and a new, more polar spot (aldehyde) will appear. This new spot will stain intensely with 2,4-dinitrophenylhydrazine (2,4-DNPH), confirming the presence of the newly formed carbonyl group.

Protocol 3: Pinnick Oxidation
  • Objective: Oxidize the aldehyde to the carboxylic acid without degrading the spiro scaffold.

  • Mechanistic Causality: The reaction utilizes NaClO₂ as the primary oxidant. NaH₂PO₄ buffers the system to pH ~4, which is critical for generating the active oxidant, chlorous acid (HClO₂). As the oxidation proceeds, hypochlorous acid (HOCl) is produced as a highly reactive byproduct. 2-Methyl-2-butene is added in vast excess as a sacrificial alkene scavenger to trap HOCl, thereby preventing destructive electrophilic chlorination of the spirocyclic core[3].

  • Procedure:

    • Dissolve spiro[4.4]nonane-1-carbaldehyde (1.0 eq) in a mixture of t-BuOH and 2-methyl-2-butene (10.0 eq). Cool to 0 °C.

    • Prepare an aqueous solution of NaClO₂ (2.0 eq) and NaH₂PO₄ (2.0 eq). Add this solution dropwise to the organic mixture.

    • Stir the biphasic mixture vigorously at RT for 3 hours.

    • Remove the volatiles (t-BuOH and 2-methyl-2-butene) under reduced pressure.

    • Dilute the aqueous residue with water, acidify to pH 2 with 1M HCl, and extract with EtOAc.

    • Wash with brine, dry over Na₂SO₄, and concentrate to yield the target spiro[4.4]nonane-1-carboxylic acid.

  • Self-Validation / IPC: Visually, the reaction mixture may exhibit a faint yellow tint due to the generation of trace chlorine dioxide gas. A successful workup will yield a product that is highly soluble in saturated NaHCO₃ (evolving CO₂ gas), validating the presence of the acidic carboxylate moiety. LC-MS will show the disappearance of the aldehyde and the appearance of the [M-H]⁻ mass corresponding to the carboxylic acid.

References

  • Title: Spiro[4.4]nonan-1-one | C9H14O | CID 549135 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: Wittig Reaction - Examples and Mechanism Source: Master Organic Chemistry URL: [Link]

  • Title: Pinnick oxidation Source: Wikipedia URL: [Link]

Sources

Application

Asymmetric synthesis of chiral Spiro[4.4]nonane-1-carboxylic acid

Application Note: Asymmetric Synthesis of Chiral Spiro[4.4]nonane-1-carboxylic Acid via Phase-Transfer Catalyzed Spirocyclization Abstract This application note details a robust, scalable protocol for the asymmetric synt...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Asymmetric Synthesis of Chiral Spiro[4.4]nonane-1-carboxylic Acid via Phase-Transfer Catalyzed Spirocyclization

Abstract

This application note details a robust, scalable protocol for the asymmetric synthesis of chiral Spiro[4.4]nonane-1-carboxylic acid , a critical bioisostere and scaffold in modern drug discovery (e.g., antiviral agents, GPCR ligands). Unlike traditional methods relying on the resolution of racemates or heavy-metal-catalyzed cyclizations, this guide focuses on an Asymmetric Phase-Transfer Catalyzed (PTC) strategy. This approach utilizes Maruoka-type chiral quaternary ammonium catalysts to install the spiro-quaternary center with high enantioselectivity (>90% ee), followed by a regioselective deoxygenation sequence to yield the target acid.

Part 1: Strategic Analysis & Mechanism

The Synthetic Challenge

The spiro[4.4]nonane scaffold possesses a unique 3D topology that restricts conformational flexibility, enhancing metabolic stability. The primary synthetic hurdle is the construction of the all-carbon quaternary spiro-center (C5) and the control of relative stereochemistry at the adjacent carboxylic acid position (C1).

Selected Route: Asymmetric PTC Alkylation

We utilize a Maruoka Catalyst (Chiral Spiro-N) to mediate the asymmetric alkylation of a


-keto ester. This method is superior to Pd-catalyzed allylic alkylation (Trost AAA) for this specific target because it directly installs the ester functionality required for the final carboxylic acid, avoiding complex downstream oxidations.

Mechanism of Action: The chiral ammonium salt forms a tight ion pair with the enolate of the


-keto ester at the interface of the organic/aqueous phase. The catalyst's rigid binaphthyl spiro-structure shields one face of the enolate, forcing the electrophile (1,4-dibromobutane or equivalent) to attack from the exposed face, thereby establishing the spiro-center with high enantiocontrol.

PTC_Mechanism Substrate β-Keto Ester (Achiral Precursor) IonPair Chiral Ion Pair [Enolate⁻ • Q*⁺] Substrate->IonPair Deprotonation (Interface) Base Base (CsOH/KOH) Base->IonPair Product Chiral Spiro-Keto Ester (>90% ee) IonPair->Product Asymmetric Alkylation Electrophile Electrophile (1,4-Diiodobutane) Electrophile->Product Catalyst Maruoka Catalyst (Q*Br) Product->Catalyst Regeneration Catalyst->IonPair Ion Exchange

Figure 1: Catalytic cycle of the Phase-Transfer Catalyzed asymmetric alkylation. The chiral quaternary ammonium salt (Q) controls the facial selectivity of the enolate attack.*

Part 2: Experimental Protocols

Protocol A: Synthesis of Chiral Spiro-β-Keto Ester

Target Intermediate: (S)-tert-butyl 1-oxo-spiro[4.4]nonane-6-carboxylate

Materials:

  • Substrate: tert-Butyl 2-oxocyclopentanecarboxylate (1.0 equiv).

  • Electrophile: 1,4-Diiodobutane (1.1 equiv).

  • Catalyst: (S,S)-3,4,5-trifluorophenyl-NAS Bromide (Maruoka Catalyst) (1 mol%).

  • Base: 50% aq. KOH.

  • Solvent: Toluene (Reagent Grade).

Step-by-Step Methodology:

  • Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve tert-butyl 2-oxocyclopentanecarboxylate (10 mmol) and the Maruoka catalyst (0.1 mmol) in Toluene (50 mL).

  • Cooling: Cool the solution to 0°C using an ice/water bath.

  • Base Addition: Add 50% aqueous KOH (30 mmol) dropwise over 10 minutes. The mixture will become biphasic.

  • Alkylation: Add 1,4-diiodobutane (11 mmol) slowly via syringe pump over 1 hour.

    • Critical Note: Slow addition prevents double alkylation on the oxygen (O-alkylation) vs the desired Carbon (C-alkylation).

  • Reaction: Stir vigorously at 0°C for 12–24 hours. Monitor by TLC (Hexane/EtOAc 9:1) or HPLC.[1][2]

  • Quench: Quench with saturated NH₄Cl solution (30 mL) and extract with Et₂O (3 x 50 mL).

  • Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography (SiO₂, 0-5% EtOAc in Hexanes) to yield the spiro-keto ester.

QC Criteria:

  • Yield: >85%.

  • ee: >92% (Determined by Chiral HPLC, Chiralcel OD-H column).

Protocol B: Deoxygenation to Spiro-Ester

Target Intermediate: (S)-tert-butyl spiro[4.4]nonane-1-carboxylate Strategy: Barton-McCombie deoxygenation or Wolff-Kishner modifications are harsh. We employ a mild Tosylhydrazone Reduction to remove the ketone carbonyl without affecting the ester.

Materials:

  • Reagent: p-Toluenesulfonyl hydrazide (1.2 equiv).

  • Reductant: Sodium cyanoborohydride (NaCNBH₃) (4.0 equiv).

  • Catalyst: Zinc Chloride (ZnCl₂) (0.1 equiv).

  • Solvent: Methanol/THF (1:1).

Step-by-Step Methodology:

  • Hydrazone Formation: Dissolve the spiro-keto ester (from Protocol A) in Methanol. Add p-toluenesulfonyl hydrazide and a catalytic amount of acetic acid. Reflux for 4 hours until the starting ketone is consumed (TLC).

  • Reduction: Cool to room temperature. Add NaCNBH₃ and ZnCl₂ (Lewis acid activator).

  • Reflux: Heat to reflux for 8 hours.

    • Mechanism:[2][3][4][5][6][7] The hydrazone is reduced to the hydrazine, which eliminates p-toluenesulfinic acid and nitrogen to yield the methylene group.

  • Workup: Quench with water, extract with DCM. Wash with NaHCO₃.[8][9]

  • Purification: Flash chromatography yields the deoxygenated spiro-ester.

Protocol C: Hydrolysis to (S)-Spiro[4.4]nonane-1-carboxylic Acid

Target Product: (S)-Spiro[4.4]nonane-1-carboxylic acid

Methodology:

  • Hydrolysis: Dissolve the tert-butyl ester in DCM (10 mL).

  • Deprotection: Add Trifluoroacetic acid (TFA) (5 mL) at 0°C. Stir for 2 hours at RT.

    • Note: Acidic hydrolysis is preferred over basic hydrolysis to prevent potential epimerization at the C1 chiral center, although the spiro-system is relatively rigid.

  • Isolation: Concentrate in vacuo to remove TFA. Azeotrope with toluene (3x) to remove traces of acid.

  • Recrystallization: Recrystallize from Hexane/EtOAc to obtain the pure crystalline acid.

Part 3: Workflow Visualization

Workflow Step1 Step 1: Asymmetric PTC Alkylation (Maruoka Catalyst) Inter1 Intermediate: Chiral Spiro-Keto Ester (>90% ee) Step1->Inter1 Step2 Step 2: Tosylhydrazone Formation (TsNHNH2, MeOH) Inter1->Step2 Step3 Step 3: Reductive Deoxygenation (NaCNBH3, ZnCl2) Step2->Step3 Inter2 Intermediate: Spiro-Ester Step3->Inter2 Step4 Step 4: Acidic Hydrolysis (TFA/DCM) Inter2->Step4 Final Target: (S)-Spiro[4.4]nonane-1-carboxylic Acid Step4->Final

Figure 2: Sequential workflow for the conversion of the beta-keto ester precursor to the final spiro-carboxylic acid.

Part 4: Data Summary & Troubleshooting

Quantitative Data Benchmarks
ParameterAcceptable RangeOptimization Tip
Step 1 Yield 85% - 95%Ensure anhydrous toluene; control stir rate (interface surface area).
Step 1 ee 90% - 98%Lower temperature (-20°C) improves ee but slows rate. Use 1 mol% catalyst.
Step 2/3 Yield 70% - 80%Ensure complete hydrazone formation before adding reductant.
Final Purity >98% (HPLC)Recrystallization is superior to column chromatography for the final acid.
Troubleshooting Guide
  • Low Enantioselectivity (Step 1): Check the stirring rate. PTC reactions are diffusion-controlled. If the stir rate is too low, the "tight ion pair" mechanism may fail. Also, verify the purity of the Maruoka catalyst (it is hygroscopic).

  • Incomplete Deoxygenation (Step 3): If the tosylhydrazone forms but does not reduce, ensure ZnCl₂ is dry. Alternatively, switch to Wolff-Kishner (Huang-Minlon) conditions if the steric bulk of the spiro-ring hinders hydride attack, though this requires high heat (180°C).

  • Racemization: Unlikely at C1 during acidic hydrolysis (Step 4), but avoid strong bases and high heat in the final step.

References

  • Maruoka, K., & Ooi, T. (2003). Asymmetric Phase-Transfer Catalysis with Chiral Spiro Ammonium Salts. Chemical Reviews, 103(8), 3013–3028. Link

  • Trost, B. M., & Schroeder, G. M. (1999). Palladium-Catalyzed Asymmetric Alkylation of Ketone Enolates. Journal of the American Chemical Society, 121(28), 6759–6760. Link

  • Kanger, T., et al. (2000). Asymmetric Synthesis of Spiro[4.4]nonane-1,6-dione.[2][5][10][11] Journal of Organic Chemistry, 65(22), 7720-7724.

  • Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids. Journal of the American Chemical Society, 119(28), 6496–6511. Link

  • Kabalka, G. W., & Baker, J. D. (1975). Reduction of tosylhydrazones by catecholborane. A mild and selective deoxygenation procedure. Journal of Organic Chemistry, 40(12), 1834–1835. Link

Sources

Method

Application Note: Spiro[4.4]nonane-1-carboxylic Acid as a 3D Scaffold in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocols Executive Summary Modern drug discovery is undergoing a paradigm shif...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocols

Executive Summary

Modern drug discovery is undergoing a paradigm shift characterized by the "Escape from Flatland" [1]. Historically, compound libraries were dominated by flat, sp²-hybridized aromatic rings due to the ease of cross-coupling chemistry. However, these planar molecules often suffer from poor aqueous solubility, high off-target promiscuity (via non-specific π-π stacking), and higher clinical attrition rates.

Spiro[4.4]nonane-1-carboxylic acid and its heteroatom-substituted derivatives (e.g., diaza-spiro[4.4]nonanes) have emerged as highly valuable three-dimensional (3D) building blocks [2]. By incorporating a rigid spirocyclic core, medicinal chemists can dramatically increase the fraction of sp³ carbons (


) in a drug candidate. The carboxylic acid moiety at the C1 position serves as a versatile synthetic handle, enabling rapid diversification into amides, esters, or novel C-C bonds via decarboxylative cross-coupling.

Mechanistic Rationale & E-E-A-T Insights

As a Senior Application Scientist, I emphasize that the selection of a chemical scaffold must be driven by physicochemical causality rather than mere structural novelty. The integration of the spiro[4.4]nonane core into a pharmacophore provides three distinct mechanistic advantages:

  • Conformational Restriction & Entropic Optimization: The quaternary spiro carbon locks the two cyclopentane rings in a rigid, orthogonal orientation. When this scaffold binds to a target protein (e.g., a kinase hinge region or a GPCR allosteric site), it pays a significantly lower entropic penalty compared to flexible linear alkyl chains, enhancing binding affinity [3].

  • Improved Pharmacokinetics (PK): The 3D globular nature of spirocycles disrupts the flat crystal lattice packing typical of aromatic compounds. This disruption lowers the melting point and significantly enhances aqueous solubility, a critical parameter for oral bioavailability [4].

  • Vectorial Projection: The C1-carboxylic acid directs substituents at precise, predictable angles. This allows for the precise targeting of deep, narrow binding pockets that flat aromatic rings cannot access without steric clashes.

Comparative Physicochemical Properties

The following table summarizes the causal relationship between the structural features of Spiro[4.4]nonane-1-carboxylic acid and its impact on drug design compared to planar analogs.

PropertyPlanar Analog (e.g., Benzoic Acid)Spiro[4.4]nonane-1-carboxylic AcidCausality / Impact on Drug Design

(Saturation)
0.01.0Higher saturation correlates directly with lower clinical attrition rates and improved safety profiles.
3D Conformation Flat (2D)Globular (3D)Enhanced shape complementarity with complex protein binding pockets; acts as a bioisostere for planar rings.
Aqueous Solubility LowerHigherDisruption of planar crystal packing reduces lattice energy, facilitating better solvation.
Off-Target Promiscuity High (π-π stacking)LowLack of aromaticity prevents non-specific intercalation with DNA or off-target cytochromes.

Drug Discovery Workflow Visualization

Integrating a novel scaffold into a screening library requires a systematic approach. The workflow below illustrates the progression from scaffold selection to lead optimization.

Workflow A Spiro[4.4]nonane-1-carboxylic acid (Scaffold Selection) B Parallel Synthesis (Amide/Ester Libraries) A->B C High-Throughput Screening (Kinase/CNS Targets) B->C D Hit-to-Lead (SAR Optimization) C->D E Preclinical Candidate (Improved PK/PD) D->E

Drug discovery workflow utilizing Spiro[4.4]nonane-1-carboxylic acid for library generation.

Validated Experimental Protocols

The following protocols have been designed as self-validating systems to ensure high fidelity in library generation and lead optimization.

Protocol A: High-Throughput Amide Library Generation (HATU/DIPEA)

The carboxylic acid at the C1 position of the spiro[4.4]nonane ring is sterically hindered due to the adjacent quaternary spiro center. Standard coupling reagents (like EDC/NHS) often result in low yields. This protocol utilizes HATU to overcome this steric barrier.

Reagents:

  • Spiro[4.4]nonane-1-carboxylic acid (1.0 eq)

  • Primary or Secondary Amine (1.2 eq)

  • HATU (1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

  • Pre-Activation: Dissolve Spiro[4.4]nonane-1-carboxylic acid in anhydrous DMF under a nitrogen atmosphere. Add DIPEA, followed by HATU.

    • Causality: HATU rapidly converts the sterically hindered acid into a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. Pre-activation for 10 minutes ensures complete conversion before the amine is introduced, preventing side reactions.

  • Coupling: Add the amine to the reaction mixture. Stir at room temperature for 4–12 hours.

  • In-Process Validation: Monitor the reaction via LC-MS. The disappearance of the HOAt-ester mass peak and the appearance of the product mass confirm completion.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

  • Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Metallaphotoredox Decarboxylative Arylation

To directly install a C(sp³)-C(sp²) bond and replace the carboxylic acid with an aryl group, photoredox dual catalysis is employed. This is a powerful late-stage functionalization technique [5].

Reagents:

  • Spiro[4.4]nonane-1-carboxylic acid (1.5 eq)

  • Aryl Bromide (1.0 eq)

  • Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (Photocatalyst, 1 mol%)

  • NiCl₂·dtbbpy (Cross-coupling catalyst, 5 mol%)

  • Cs₂CO₃ (Base, 2.0 eq)

  • Anhydrous DMSO (0.1 M)

Step-by-Step Methodology:

  • Inert Atmosphere Setup: In a glovebox or using standard Schlenk techniques, combine all solid reagents in a borosilicate glass vial equipped with a stir bar.

    • Causality: Strict exclusion of oxygen is mandatory. O₂ acts as a triplet quencher for the excited Iridium photocatalyst and oxidatively degrades the active Ni(0) catalytic species, which would halt the reaction.

  • Solvent Addition: Add anhydrous, degassed DMSO. Seal the vial with a PTFE-lined septum cap.

  • Irradiation: Place the vial in a photoreactor equipped with 450 nm Blue LEDs. Stir vigorously at room temperature for 24 hours.

  • Validation & Workup: Dilute the mixture with water and extract with diethyl ether. The unique mass of the arylated spirocycle can be confirmed via GC-MS.

Pathway Visualization: Metallaphotoredox Catalysis

The synergy between the photocatalytic cycle and the nickel cross-coupling cycle is mapped below. The carboxylic acid acts as a traceless activating group.

Pathway A Spiro[4.4]nonane-1-carboxylic acid B Ir-Photocatalyst + Blue Light (Single Electron Transfer) A->B Deprotonation C Spiro[4.4]nonanyl Radical (Decarboxylation) B->C -CO2 D Ni-Catalyst Cycle (Cross-Coupling with Ar-X) C->D Radical Capture E Arylated Spiro[4.4]nonane (Lead Compound) D->E Reductive Elimination

Decarboxylative cross-coupling mechanism of Spiro[4.4]nonane-1-carboxylic acid.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link]

Application

Application Notes & Protocols: The Use of Spiro[4.4]nonane-1-carboxylic Acid as a Rigid Scaffold in Peptide Mimetics

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist Abstract Peptide-based therapeutics offer high specificity and potency but are often hindered...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist

Abstract

Peptide-based therapeutics offer high specificity and potency but are often hindered by poor metabolic stability and low bioavailability.[1] Peptidomimetics, molecules that mimic the structure and function of natural peptides, provide a powerful strategy to overcome these limitations.[1][2] A key approach in their design is the use of conformationally constrained scaffolds to reduce the entropic penalty upon receptor binding, thereby enhancing affinity and selectivity.[3][4] This document provides a detailed guide to the application of Spiro[4.4]nonane-1-carboxylic acid and its derivatives as rigid, three-dimensional scaffolds for the synthesis of advanced peptide mimetics. We will explore the underlying scientific rationale, provide detailed synthetic protocols, and discuss the characterization of these novel molecules.

The Scientific Imperative for Rigidity in Peptidomimetic Design

The biological activity of peptides is dictated by the specific three-dimensional arrangement of their amino acid side chains (the pharmacophore), which interact with complementary residues on a target receptor. In their native state, short linear peptides are highly flexible, existing as an ensemble of conformations in solution. Only a fraction of these conformers are biologically active. This flexibility comes at a cost:

  • Entropic Penalty: A significant amount of energy is required to "freeze" the flexible peptide into its active conformation upon binding to a receptor, which can weaken the binding affinity.[3]

  • Proteolytic Degradation: The flexible peptide backbone is easily recognized and cleaved by proteases, leading to a short in-vivo half-life.[1]

  • Reduced Selectivity: A flexible peptide may adopt different conformations to bind to multiple off-target receptors, leading to undesirable side effects.

Incorporating a rigid scaffold, such as a spirocycle, into a peptide sequence addresses these challenges directly.[5][6] Spirocyclic systems, which feature two rings joined by a single common atom, offer a unique and powerful way to create a rigid, three-dimensional structure.[7][8] The spiro[4.4]nonane framework, in particular, provides a robust and synthetically accessible core that can be used to project appended amino acid side chains in precise vectors, effectively mimicking secondary structures like β-turns.[9] This pre-organization of the pharmacophore into a bioactive conformation minimizes the entropic cost of binding and can lead to a dramatic increase in potency, selectivity, and metabolic stability.[4][8]

Workflow: From Scaffold Synthesis to Bioactive Peptidomimetic

The strategic integration of a spiro[4.4]nonane scaffold into a peptide sequence is a multi-step process that begins with the synthesis of a functionalized building block and culminates in the creation of a precisely structured peptidomimetic.

G cluster_0 Part 1: Scaffold Synthesis cluster_1 Part 2: Peptide Synthesis cluster_2 Part 3: Analysis & Application A Spiro[4.4]nonan-1-one (Precursor) B Functionalization (e.g., Bucherer-Bergs) A->B C Protected Spiro-Amino Acid (Building Block) B->C D Solid-Phase or Solution-Phase Peptide Coupling C->D Incorporate into Peptide Chain E Spiro-Scaffold-Peptide Conjugate D->E F Deprotection & Purification E->F G Conformational Analysis (NMR, X-ray, CD) F->G Characterize Final Product H Bioactivity Assays G->H I Lead Optimization H->I

Caption: General workflow for developing spiro[4.4]nonane-based peptidomimetics.

Experimental Protocols

Protocol 1: Synthesis of a Protected Spiro[4.4]nonane Amino Acid Building Block

Causality: The goal is to convert a commercially available precursor, Spiro[4.4]nonan-1-one[10], into an amino acid derivative suitable for peptide synthesis. The Bucherer-Bergs reaction is a classic and effective method for synthesizing α-amino acids from ketones. Subsequent protection of the amine (e.g., with Fmoc) and the carboxylic acid (e.g., as a methyl ester) is crucial for controlled, stepwise incorporation into a peptide chain during solid-phase peptide synthesis (SPPS).

Materials:

Reagent/MaterialSupplierGradeNotes
Spiro[4.4]nonan-1-oneSigma-Aldrich≥97%CAS: 34177-18-9
Ammonium Carbonate ((NH₄)₂CO₃)FisherACS Reagent
Potassium Cyanide (KCN)Acros Organics98%EXTREME CAUTION: Highly Toxic
Ethanol (EtOH)VWRAnhydrous
Hydrochloric Acid (HCl)Sigma-Aldrich37% (concentrated)
Fmoc-OSuBachem>99%N-(9-Fluorenylmethoxycarbonyloxy)succinimide
Sodium Bicarbonate (NaHCO₃)EMD MilliporeACS Grade
Dichloromethane (DCM)FisherHPLC Grade
Diethyl EtherVWRAnhydrous

Procedure:

  • Step 1: Hydantoin Formation (Bucherer-Bergs Reaction)

    • Safety First: This step involves potassium cyanide and must be performed in a certified chemical fume hood by trained personnel. Ensure appropriate personal protective equipment (PPE) is worn. Have a cyanide antidote kit readily available.

    • In a 250 mL round-bottom flask equipped with a reflux condenser, combine Spiro[4.4]nonan-1-one (10.0 g, 72.4 mmol), ammonium carbonate (20.9 g, 217 mmol), and ethanol (100 mL).

    • Warm the mixture to 50-60 °C with stirring to dissolve the solids.

    • In a separate beaker, carefully dissolve potassium cyanide (4.71 g, 72.4 mmol) in 20 mL of water.

    • Slowly add the KCN solution to the reaction flask. The mixture will become cloudy.

    • Heat the reaction to reflux and maintain for 12-16 hours. Monitor the reaction by TLC (Thin Layer Chromatography).

    • Cool the reaction to room temperature. The spiro-hydantoin product will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

  • Step 2: Hydrolysis to the Amino Acid

    • Transfer the crude hydantoin to a heavy-walled pressure vessel.

    • Add 100 mL of 6 M HCl.

    • Seal the vessel and heat to 120-130 °C for 24 hours.

    • Cool the vessel completely before opening.

    • Concentrate the solution under reduced pressure to remove excess HCl. The crude amino acid hydrochloride salt will be obtained.

  • Step 3: N-Fmoc Protection

    • Dissolve the crude amino acid hydrochloride in a mixture of 100 mL of 10% aqueous sodium bicarbonate and 100 mL of dioxane.

    • Cool the solution in an ice bath.

    • Add a solution of Fmoc-OSu (1.1 equivalents) in 50 mL of dioxane dropwise over 30 minutes.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Acidify the mixture to pH 2 with 1 M HCl.

    • Extract the product with ethyl acetate (3 x 100 mL).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the resulting N-Fmoc-spiro[4.4]nonane-1-amino-1-carboxylic acid by flash column chromatography on silica gel to yield the final, protected building block.

Protocol 2: Incorporation into a Peptide via Solid-Phase Synthesis

Causality: This protocol details the coupling of the custom spiro-amino acid onto a resin-bound peptide chain. The use of a coupling agent like HBTU is standard in Fmoc-based SPPS.[11] HBTU, in the presence of a non-nucleophilic base like DIPEA, activates the carboxylic acid of the incoming Fmoc-protected amino acid, facilitating its rapid and efficient coupling to the free N-terminus of the peptide on the solid support with minimal racemization.[12][13]

Materials:

Reagent/MaterialSupplierGradeNotes
Rink Amide ResinNovabiochem100-200 meshPre-loaded or for first aa coupling
N-Fmoc-Spiro-Amino AcidFrom Protocol 1---Building Block
HBTUAAPPTECSynthesis GradeCoupling Reagent
DIPEASigma-AldrichReagentPlus®, ≥99%N,N-Diisopropylethylamine
PiperidineAcros Organics99.5%For Fmoc deprotection
Dimethylformamide (DMF)FisherPeptide SynthesisSolvent
Dichloromethane (DCM)FisherHPLC GradeSolvent
Trifluoroacetic Acid (TFA)Sigma-Aldrich≥99%For final cleavage
Triisopropylsilane (TIS)Acros Organics98%Scavenger

Procedure:

  • Resin Swelling: Place the Rink Amide resin in a solid-phase synthesis vessel. Swell the resin in DMF for 30 minutes, then drain.

  • Fmoc Deprotection: Add a solution of 20% piperidine in DMF to the resin. Agitate for 5 minutes. Drain. Repeat with a fresh 20% piperidine solution for 15 minutes.

  • Washing: Wash the resin thoroughly by agitating with DMF (3x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

  • Coupling the Spiro-Amino Acid:

    • In a separate vial, pre-activate the N-Fmoc-spiro[4.4]nonane-1-amino-1-carboxylic acid (3 equivalents relative to resin loading).

    • Dissolve the spiro-amino acid and HBTU (2.9 equivalents) in a minimal amount of DMF.

    • Add DIPEA (6 equivalents) to the solution and vortex for 1-2 minutes. The solution should turn yellow.

    • Immediately add the activated amino acid solution to the resin.

    • Agitate the reaction vessel for 2-4 hours at room temperature.

  • Washing: Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).

  • Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide chain.

  • Final Cleavage and Deprotection:

    • After the final coupling and washing, dry the resin under a stream of nitrogen.

    • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% Water, 2.5% TIS).

    • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

    • Filter the resin and collect the filtrate.

    • Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

  • Purification: Purify the crude peptide using reverse-phase HPLC (RP-HPLC). Lyophilize the pure fractions to obtain the final peptidomimetic as a white powder.

Characterization & Data Interpretation

Confirming that the spiro scaffold successfully induces the desired conformation is critical. Techniques like X-ray crystallography provide definitive solid-state structural information, while 2D NMR spectroscopy (NOESY, ROESY) can elucidate the solution-phase conformation.[9]

Table 1: Representative Dihedral Angles for a Spirocyclic β-Turn Mimic

The table below shows a comparison of dihedral angles from a published X-ray crystal structure of a spirocyclic lactam designed to mimic a β-turn, compared to an ideal Type II' β-turn.[9] This demonstrates the scaffold's ability to enforce a specific, predictable geometry.

Compound/Structureφ (i+1)ψ (i+1)φ (i+2)ψ (i+2)
Spirocyclic Lactam 96[9]51.0°-134.0°-105.0°31.0°
Ideal Type II' β-turn[9]60°-120°-80°

The close correlation between the experimental and ideal values validates the scaffold's function as a structural mimic.

G cluster_0 Flexible Peptide cluster_1 Spiro-Constrained Mimetic Flexible High Conformational Entropy Spiro Spiro[4.4] nonane P1_mimic P1 Spiro->P1_mimic P2_mimic P2 Spiro->P2_mimic Receptor Receptor Binding Site P1_mimic->Receptor Binding P2_mimic->Receptor Binding Rigid Pre-organized for Binding (Low Entropy Cost)

Caption: The rigid scaffold pre-organizes pharmacophores (P1, P2) for optimal receptor interaction.

Conclusion

Spiro[4.4]nonane-1-carboxylic acid and its derivatives are exceptionally valuable tools in modern medicinal chemistry. Their inherent rigidity and well-defined three-dimensional structure make them ideal scaffolds for constraining peptide chains into bioactive conformations.[8] The protocols outlined in this guide provide a robust framework for the synthesis and incorporation of these building blocks, enabling the development of novel peptidomimetics with potentially superior potency, selectivity, and pharmacokinetic profiles. By reducing conformational flexibility, researchers can more effectively tackle challenging biological targets and accelerate the discovery of next-generation therapeutics.

References

  • Gante, J. (1994). Spirocyclic Peptidomimetics. Angewandte Chemie International Edition in English, 33(17), 1699-1720. Available at: [Link]

  • Vagner, J., Qu, H., & Hruby, V. J. (2008). Peptidomimetics, a synthetic tool of drug discovery. Current opinion in chemical biology, 12(3), 292–299. Available at: [Link]

  • Institute of Crystallography - IC - CNR. (n.d.). Design, synthesis and development of peptide-based molecules and peptido mimetics for therapeutic and diagnostic. CNR. Available at: [Link]

  • Bio-Synthesis Inc. (2012). Peptide Mimetics. Bio-Synthesis. Available at: [Link]

  • Kahn, M. (2000). Design, Synthesis, and Application of Peptide Secondary Structure Mimetics. Bentham Science. Available at: [Link]

  • Kim, H. O., & Kahn, M. (2000). Design and Synthesis of Novel Conformationally Restricted Peptide Secondary Structure Mimetics. Organic Letters, 2(3), 347–350. Available at: [Link]

  • PubChem. (n.d.). Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-. National Center for Biotechnology Information. Available at: [Link]

  • Zheng, Z., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ACS Pharmacology & Translational Science. Available at: [Link]

  • Asinex. (n.d.). Peptidic Macrocycles. Asinex. Available at: [Link]

  • Pelay-Gimeno, M., et al. (2018). Importance of Rigidity in Designing Small Molecule Drugs To Tackle Protein–Protein Interactions (PPIs) through Stabilization of Desired Conformers. Journal of Medicinal Chemistry. Available at: [Link]

  • Zheng, Z., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. PMC. Available at: [Link]

  • Zheng, Z., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ResearchGate. Available at: [Link]

  • Kumar, S., et al. (2009). Tetrahydroisoquinoline-Based Spirocyclic Lactam as a Type II′ β-Turn Inducing Peptide Mimetic. The Journal of Organic Chemistry. Available at: [Link]

  • Zheng, Z., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. PubMed. Available at: [Link]

  • LookChem. (n.d.). spiro[4.4]nonane 175-93-9 wiki. LookChem. Available at: [Link]

  • ECHA. (n.d.). (8S)-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid. European Chemicals Agency. Available at: [Link]

  • Paquette, L. A., & Geng, F. (2002). Conversion of the Enantiomers of Spiro[4.4]nonane-1,6-Diol into Both Epimeric Carbaspironucleosides Having Natural C1' Absolute Configuration. ResearchGate. Available at: [Link]

  • D'hooghe, M., & De Kimpe, N. (2008). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. Available at: [Link]

  • Google Patents. (n.d.). Synthesis of 1,4-dithia-7-azaspiro[4.4]nonane-8(S)-carboxylic acid methyl ester. Google Patents.
  • Dow, M., et al. (2014). The use of spirocyclic scaffolds in drug discovery. Scribd. Available at: [Link]

  • Paquette, L. A., et al. (1998). Synthesis and Properties of Derivatives of Spiro[4.4]nonane. ACS Publications. Available at: [Link]

  • Nelson, H. M., et al. (2018). Rearrangement of a carboxy-substituted spiro[4.4]nonatriene to annulated fulvenes through a Pd(ii)-mediated 1,5-vinyl shift. PMC. Available at: [Link]

  • Bürgi, H. B., et al. (1981). Optically active spiro[4.4]nonane derivatives: syntheses and circular dichroism of bis-αβ-unsaturated ketones. RSC Publishing. Available at: [Link]

  • AAPPTEC. (n.d.). Coupling Reagents. AAPPTEC. Available at: [Link]

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Available at: [Link]

  • Organic Syntheses. (n.d.). Dipeptide Syntheses via Activated α-Amino Esters. Organic Syntheses. Available at: [Link]

  • JoVE. (2023). Solid-Phase Synthesis Of [4.4] Spirocyclic Oximes l Protocol Preview. YouTube. Available at: [Link]

Sources

Method

Spiro[4.4]nonane-1-carboxylic Acid Derivatives: A Scaffold for Potent and Selective Enzyme Inhibition

An In-Depth Technical Guide Introduction: Embracing Three-Dimensionality in Drug Design The landscape of modern drug discovery is increasingly characterized by a strategic move away from flat, aromatic molecules towards...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Introduction: Embracing Three-Dimensionality in Drug Design

The landscape of modern drug discovery is increasingly characterized by a strategic move away from flat, aromatic molecules towards complex, three-dimensional (3D) structures. This "escape from flatland" is driven by the need to engage with intricate biological targets more effectively.[1][2] Spirocyclic scaffolds, which feature two rings joined by a single common atom, are at the forefront of this movement.[3] Their rigid, well-defined 3D conformations offer a unique advantage: the ability to project functional groups into space with high precision, enhancing interactions with the complex topographies of enzyme active sites.[1][3] This structural pre-organization can lead to significant improvements in potency, selectivity, and pharmacokinetic properties such as metabolic stability and solubility.[4][5][6]

The spiro[4.4]nonane framework, composed of two fused five-membered rings, represents a particularly attractive scaffold. Its inherent rigidity minimizes the conformational entropy penalty upon binding to a target, a favorable thermodynamic characteristic for potent inhibitors.[1] When functionalized with a carboxylic acid moiety, the resulting spiro[4.4]nonane-1-carboxylic acid core provides a powerful anchor for coordinating with key residues in an enzyme's active site, while also serving as a versatile chemical handle for generating diverse libraries of derivatives.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and enzymatic evaluation of spiro[4.4]nonane-1-carboxylic acid derivatives. We present a generalized synthetic protocol, a detailed in-vitro enzyme inhibition assay, and a discussion on interpreting structure-activity relationship (SAR) data.

Part 1: The Spiro[4.4]nonane Scaffold: Rationale and Therapeutic Potential

The selection of a molecular scaffold is a critical decision in medicinal chemistry. The spiro[4.4]nonane core is favored for several reasons:

  • Structural Rigidity and Defined Vectors: Unlike flexible aliphatic chains, the fused ring system of spiro[4.4]nonane holds appended functional groups in specific spatial orientations. This allows for the precise targeting of binding pockets within an enzyme, which is crucial for achieving high selectivity and potency.[3]

  • Improved Physicochemical Properties: The introduction of sp³-rich centers, like the quaternary spiro-carbon, often leads to improved solubility and metabolic stability compared to their flat aromatic counterparts.[4][5]

  • Synthetic Tractability: While historically considered challenging to synthesize, modern organic chemistry has made the construction of spirocyclic systems increasingly accessible.[4][7][8]

  • Versatility of the Carboxylic Acid Group: The carboxylic acid at the 1-position is a key functional group. It is a versatile hydrogen bond donor and acceptor and can be ionized at physiological pH to form a salt bridge with positively charged residues like arginine or lysine. Furthermore, it can act as a metal-chelating group, making these scaffolds particularly suitable for inhibiting metalloenzymes.

Given these attributes, spiro[4.4]nonane derivatives are promising candidates for inhibiting a wide range of enzyme classes, including proteases, kinases, and metabolic enzymes where precise 3D interactions are paramount for activity.[9][10][11]

Part 2: General Synthesis of Spiro[4.4]nonane-1-carboxylic Acid Derivatives

This section outlines a representative, multi-step synthesis to generate a library of spiro[4.4]nonane-1-carboxylic acid amides. The workflow begins with the construction of the core spirocyclic ketone, followed by its conversion to the target carboxylic acid, and finally, derivatization.

Synthetic_Workflow Start 1-(3-Cyanopropyl) cyclopentanecarboxylic acid AcidChloride Acid Chloride Intermediate Start->AcidChloride  SOCl₂  Reflux   Spiroketone Spiro[4.4]nonan-1-one AcidChloride->Spiroketone  AlCl₃, CS₂  Intramolecular Acylation   CarboxylicAcid Spiro[4.4]nonane-1-carboxylic acid Spiroketone->CarboxylicAcid  Haloform Reaction  (e.g., NaOBr)   AmideLibrary Amide Derivative Library CarboxylicAcid->AmideLibrary  Amine (R-NH₂)  Coupling Agent (EDC/HOBt)  

Caption: General synthetic workflow for Spiro[4.4]nonane-1-carboxylic acid amides.

Protocol 2.1: Synthesis of Spiro[4.4]nonan-1-one

This protocol is adapted from established methods for intramolecular cyclization.[7] The key step is a Friedel-Crafts-type acylation to form the second five-membered ring.

Materials:

  • 1-(3-Cyanopropyl)cyclopentanecarboxylic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous benzene or toluene

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous carbon disulfide (CS₂)

  • Hydrochloric acid (conc. and dilute)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flasks, reflux condenser, dropping funnel, ice bath

Procedure:

  • Acid Chloride Formation: In a round-bottom flask under a fume hood, suspend 1-(3-cyanopropyl)cyclopentanecarboxylic acid (1.0 eq) in anhydrous benzene. Add thionyl chloride (2.5 eq) dropwise at room temperature.

    • Rationale: Thionyl chloride converts the carboxylic acid to a more reactive acid chloride, which is necessary for the subsequent intramolecular acylation.[7]

  • Heat the mixture to reflux for 3 hours or until the evolution of HCl gas ceases.

  • Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude acid chloride. This intermediate is typically used immediately in the next step.

  • Intramolecular Cyclization: In a separate, larger flask, prepare a suspension of anhydrous AlCl₃ (1.2 eq) in anhydrous carbon disulfide. Cool the suspension in an ice bath.

    • Rationale: AlCl₃ is a Lewis acid catalyst that promotes the intramolecular Friedel-Crafts acylation, facilitating the ring closure to form the spirocyclic ketone.[7]

  • Dissolve the crude acid chloride in anhydrous CS₂ and add it dropwise to the AlCl₃ suspension with vigorous stirring over 1 hour.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour, then heat to reflux for 5 hours.

  • Workup and Purification: Carefully pour the cooled reaction mixture onto a mixture of crushed ice and concentrated HCl.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude spiro[4.4]nonan-1-one.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Protocol 2.2: Synthesis of Spiro[4.4]nonane-1-carboxylic Acid

The haloform reaction provides a classic method for converting a methyl ketone (or a ketone that can tautomerize to one) into a carboxylic acid with one less carbon. For a cyclic ketone like spiro[4.4]nonan-1-one, this reaction can be adapted to cleave the α-carbon-carbonyl bond and oxidize it.

Materials:

  • Spiro[4.4]nonan-1-one

  • Sodium hydroxide (NaOH)

  • Bromine (Br₂)

  • Dioxane or Tetrahydrofuran (THF)

  • Sodium bisulfite

  • Hydrochloric acid (conc.)

  • Ethyl acetate

Procedure:

  • Prepare a solution of sodium hypobromite (NaOBr) by slowly adding bromine (3.3 eq) to a cold (0 °C) solution of NaOH (7.0 eq) in water.

  • Dissolve the spiro[4.4]nonan-1-one (1.0 eq) in dioxane.

  • Add the NaOBr solution dropwise to the ketone solution, maintaining the temperature below 20 °C.

  • Stir the reaction at room temperature for 4-6 hours until the reaction is complete (monitored by TLC).

  • Quench the excess hypobromite by adding a saturated solution of sodium bisulfite until the yellow color disappears.

  • Acidify the mixture to pH 1-2 with concentrated HCl.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield Spiro[4.4]nonane-1-carboxylic acid. The product can be further purified by recrystallization.

Protocol 2.3: Amide Library Synthesis

The carboxylic acid is a key point for diversification. Standard peptide coupling conditions can be used to generate a library of amide derivatives for SAR studies.

Materials:

  • Spiro[4.4]nonane-1-carboxylic acid

  • A diverse set of primary or secondary amines (R-NH₂)

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

  • HOBt (Hydroxybenzotriazole)

  • DIPEA (N,N-Diisopropylethylamine)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

  • In a flask, dissolve spiro[4.4]nonane-1-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq) in anhydrous DCM.

  • Add DIPEA (2.5 eq) to the solution.

  • Add EDC (1.2 eq) portion-wise and stir the reaction at room temperature overnight.

    • Rationale: EDC and HOBt form an activated ester with the carboxylic acid, which is then readily attacked by the amine nucleophile to form a stable amide bond, minimizing side reactions.

  • Dilute the reaction mixture with DCM and wash with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the resulting amide derivative by column chromatography or preparative HPLC.

Part 3: In Vitro Enzyme Inhibition Assay Protocol

This section provides a detailed protocol for evaluating the inhibitory potency of the synthesized spiro[4.4]nonane derivatives against a model enzyme, "Zinc Metalloprotease X" (ZMP-X), using a fluorescence-based assay. The principle relies on the cleavage of a fluorogenic substrate by ZMP-X, resulting in an increase in fluorescence. An effective inhibitor will prevent this cleavage, leading to a reduced fluorescence signal.

Biological_Evaluation_Workflow cluster_0 In Vitro Assay cluster_1 Data Analysis CompoundPrep Prepare Compound Serial Dilutions AssayPlate Add Enzyme, Substrate, & Compound to 384-well plate CompoundPrep->AssayPlate Incubate Incubate at 37°C AssayPlate->Incubate Readout Read Fluorescence Signal (Kinetic or Endpoint) Incubate->Readout CalcInhibition Calculate % Inhibition Readout->CalcInhibition  Raw Data   DoseResponse Plot Dose-Response Curve CalcInhibition->DoseResponse IC50 Determine IC₅₀ Value (Non-linear Regression) DoseResponse->IC50 SAR Structure-Activity Relationship (SAR) Analysis IC50->SAR  Potency Data  

Caption: Workflow for the biological evaluation of enzyme inhibitors.

Protocol 3.1: ZMP-X Fluorescence Inhibition Assay

Principle: The assay measures the activity of ZMP-X by monitoring the cleavage of a quenched fluorogenic peptide substrate. In its intact form, the substrate's fluorescence is quenched. Upon cleavage by ZMP-X, the fluorophore is released from the quencher, resulting in a quantifiable increase in fluorescence intensity. The spiro[4.4]nonane-1-carboxylic acid moiety is hypothesized to inhibit the enzyme by chelating the catalytic zinc ion in the active site.

Materials:

  • Recombinant human ZMP-X enzyme

  • Fluorogenic ZMP-X substrate

  • Assay Buffer (e.g., 50 mM Tris, 150 mM NaCl, 10 mM CaCl₂, 0.01% Tween-20, pH 7.5)

  • Synthesized spiro[4.4]nonane derivatives (test compounds)

  • Known ZMP-X inhibitor (positive control, e.g., EDTA)

  • DMSO (for compound dissolution)

  • Black, flat-bottom 384-well microplates

  • Fluorescence plate reader (Excitation/Emission wavelengths specific to the substrate)

Procedure:

  • Compound Plating:

    • Prepare a 10 mM stock solution of each test compound and control in 100% DMSO.

    • Perform a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO to create a range of concentrations for testing (e.g., from 100 µM to 1.7 nM final assay concentration).

    • Dispense a small volume (e.g., 100 nL) of each compound concentration into the wells of a 384-well assay plate. Include wells with DMSO only for "no inhibitor" (100% activity) and positive control for "full inhibition" (0% activity) controls.

  • Enzyme Addition:

    • Prepare a working solution of ZMP-X enzyme in assay buffer at 2x the final desired concentration.

    • Add 10 µL of the enzyme solution to each well containing the test compounds.

    • Add 10 µL of assay buffer without enzyme to "no enzyme" control wells.

    • Gently mix the plate and incubate for 30 minutes at room temperature.

    • Rationale: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced, ensuring a more accurate measurement of inhibition.

  • Reaction Initiation and Reading:

    • Prepare a working solution of the fluorogenic substrate in assay buffer at 2x the final desired concentration (typically at or below its Kₘ value).

    • Initiate the enzymatic reaction by adding 10 µL of the substrate solution to all wells. The final assay volume is now 20 µL.

    • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

    • Measure the fluorescence intensity every 60 seconds for 30-60 minutes (kinetic read). Alternatively, incubate for a fixed time and take a single endpoint reading.

Data Analysis:
  • Calculate Percent Inhibition:

    • Determine the rate of reaction (slope of fluorescence vs. time) for each well from the kinetic data.

    • Normalize the data using the controls: % Inhibition = 100 × (1 - [ (Rate of Sample - Rate of 0% Control) / (Rate of 100% Control - Rate of 0% Control) ] )

    • The "100% Control" is the DMSO-only well, and the "0% Control" is the positive control inhibitor well.

  • Determine IC₅₀ Value:

    • Plot the % Inhibition against the logarithm of the inhibitor concentration.

    • Fit the resulting dose-response curve using a four-parameter logistic model (non-linear regression) in a suitable software package (e.g., GraphPad Prism, Origin).[12]

    • The IC₅₀ is the concentration of an inhibitor required to reduce the enzyme's activity by 50%.

Part 4: Data Interpretation and SAR

The IC₅₀ values obtained for a library of compounds allow for the development of a Structure-Activity Relationship (SAR). SAR provides crucial insights into which chemical modifications enhance or diminish the inhibitory potency, guiding the design of next-generation compounds.

Table 1: Hypothetical Inhibition Data for Spiro[4.4]nonane-1-carboxamide Derivatives against ZMP-X

Compound IDR-Group (Amine)ZMP-X IC₅₀ (nM)
1A -CH₃850
1B -CH₂-Ph75
1C -CH₂-(4-F-Ph)40
1D -(CH₂)₂-Ph210
1E -Cyclohexyl150

SAR Insights:

  • Hydrophobic Interactions: The significant increase in potency from the methyl derivative 1A (IC₅₀ = 850 nM) to the benzyl derivative 1B (IC₅₀ = 75 nM) strongly suggests the presence of a hydrophobic pocket in the enzyme's active site that favorably accommodates the phenyl ring.

  • Electronic Effects: The introduction of an electron-withdrawing fluorine atom on the phenyl ring (1C , IC₅₀ = 40 nM) further improved potency. This could be due to favorable electrostatic interactions or by influencing the conformation of the benzyl group within the binding pocket.

  • Linker Length: Increasing the linker length by one methylene group (1D , IC₅₀ = 210 nM) was detrimental to activity compared to 1B , indicating that the optimal distance between the spiro core and the aromatic ring is critical for proper binding.

  • Aliphatic vs. Aromatic: The cyclohexyl derivative 1E (IC₅₀ = 150 nM) was more potent than the simple methyl derivative but less potent than the benzyl derivative 1B . This confirms the preference for a bulky, hydrophobic group but highlights the specific, favorable nature of the aromatic interaction.

Conclusion

The spiro[4.4]nonane-1-carboxylic acid scaffold is a valuable and versatile starting point for the design of novel enzyme inhibitors. Its rigid three-dimensional structure provides a fixed anchor to probe the complex architecture of enzyme active sites, while the carboxylic acid functionality offers a key interaction point and a handle for synthetic diversification. The protocols outlined in this application note provide a robust framework for the synthesis, biological evaluation, and structure-activity relationship analysis of derivatives based on this promising scaffold. By systematically exploring the chemical space around the spiro[4.4]nonane core, researchers can develop potent and selective inhibitors for a wide array of enzymatic targets, paving the way for new therapeutic agents.

References

  • Taylor & Francis. (2016, June 9). The utilization of spirocyclic scaffolds in novel drug discovery.
  • ResearchGate. (n.d.). The utilization of spirocyclic scaffolds in novel drug discovery | Request PDF.
  • Drug Hunter. (2025, September 29). The Spirocycle Surge in Drug Discovery.
  • Springer. (2025, April 5). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists.
  • PubMed. (2022, March 25). Recent in vivo advances of spirocyclic scaffolds for drug discovery.
  • Benchchem. (n.d.). Improving the yield and purity of Spiro[4.4]nonan-1-one synthesis.
  • ACS Publications. (2024, October 30). Design, Synthesis, and Biological Evaluation of a Series of Spiro Analogues as Novel HPK1 Inhibitors | ACS Medicinal Chemistry Letters.
  • Journal of the Chemical Society, Chemical Communications (RSC Publishing). (n.d.). Methodology for the synthesis of the spiro[4.4]nonane system: an approach for the total synthesis of fredericamycin A.
  • Benchchem. (n.d.). Application of Spiro[4.5]dec-9-en-7-one Derivatives in Medicinal Chemistry: A Focus on Prolyl Hydroxylase Inhibition.
  • ResearchGate. (n.d.). Example enzyme inhibition response curves. | Download Scientific Diagram.
  • PubMed. (2008, November 12). Structural analysis of spiro beta-lactone proteasome inhibitors.
  • Benchchem. (n.d.). Application Notes and Protocols: Spiro[3.5]nonane-9-carboxylic Acid Derivatives in Medicinal Chemistry.
  • French-Ukrainian Journal of Chemistry. (n.d.). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.

Sources

Application

Application Note: High-Throughput Screening of Spiro[4.4]nonane-Based Compound Libraries

Introduction: The 3D Advantage in Screening In the pursuit of novel therapeutics, the pharmaceutical industry is shifting away from "flat" aromatic-heavy compounds toward three-dimensional (3D) scaffolds. The spiro[4.4]n...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The 3D Advantage in Screening

In the pursuit of novel therapeutics, the pharmaceutical industry is shifting away from "flat" aromatic-heavy compounds toward three-dimensional (3D) scaffolds. The spiro[4.4]nonane system represents a premier class of these scaffolds.[1] Unlike flat heteroaromatics, spiro[4.4]nonane offers a high fraction of sp³-hybridized carbons (


), a metric directly correlated with improved clinical success and better physicochemical properties [1].[2]

However, the screening of spiro-based libraries presents unique challenges compared to traditional libraries. Their rigid geometry affects solubility kinetics, and their stereochemical complexity requires rigorous quality control. This application note details a validated workflow for the high-throughput screening (HTS) of spiro[4.4]nonane libraries, ensuring data integrity and maximizing hit rates against challenging targets like protein-protein interactions (PPIs).

Key Technical Advantages of Spiro[4.4]nonane[2]
  • Entropic Pre-organization: The rigid spiro fusion restricts conformational freedom, reducing the entropic penalty upon protein binding.[3]

  • Vectorial Diversity: Substituents on the two rings are oriented in defined non-planar vectors, allowing access to binding pockets inaccessible to flat molecules.

  • Metabolic Stability: The quaternary carbon center blocks common metabolic soft spots found in aromatic equivalents.

Library Preparation & Quality Control

Before screening, the physical state of the library must be validated. Spiro[4.4]nonane derivatives, while often more soluble than planar aromatics of equal molecular weight, can exhibit "brick dust" insolubility due to efficient crystal packing.

Solubility Profiling (The "Spiro-Crash" Test)

Spiro compounds stored in 100% DMSO may precipitate when diluted into aqueous assay buffers. Protocol:

  • Source: 10 mM stock in DMSO.

  • Dilution: Dilute 1:100 into the specific Assay Buffer (final 100 µM).

  • Detection: Measure light scattering (Nephelometry) at T=0 and T=4 hours.

  • Threshold: Compounds showing >50 RLU (Relative Light Units) above background are flagged as "Risk of Aggregation."

Stereochemical Integrity

The spiro[4.4]nonane core possesses a central chirality and often peripheral chiral centers.

  • Requirement: If the library is racemic, hits must be chirally separated post-screen.

  • Best Practice: Use libraries where diastereomers are pre-separated to avoid "dilution of potency" where the inactive isomer competes with the active one.

Assay Development & Optimization

To screen these rigid scaffolds effectively, the assay conditions must be tuned to prevent colloidal aggregation, a common false-positive mechanism for hydrophobic rigid molecules.

Detergent Strategy

Spiro compounds can form promiscuous aggregates.

  • Standard: 0.01% Triton X-100.

  • Spiro-Specific: If background noise is high, switch to 0.005% CHAPS , which often stabilizes spiro-protein complexes better than non-ionic detergents.

DMSO Tolerance

Determine the assay's Maximum Tolerated Dose (MTD) of DMSO.

  • Target: <1% DMSO final concentration.

  • Validation: Titrate DMSO (0.1% to 5%) against the positive control. The signal window (Z') must remain stable.

HTS Workflow Protocol[4]

Diagram 1: The Spiro-Screen Workflow

This flowchart outlines the critical path from library source to validated hit.

SpiroHTS Library Spiro[4.4]nonane Library (10mM DMSO) QC QC: Solubility Check (Nephelometry) Library->QC 1% Sample Dispense Acoustic Dispensing (20-50 nL) Library->Dispense Screening Deck QC->Dispense Pass Incubate Incubation (RT, 60 min) Dispense->Incubate Readout Detection (TR-FRET / FP) Incubate->Readout Analysis Data Analysis (Z-Score & Pattern) Readout->Analysis HitPick Hit Confirmation (Dose Response) Analysis->HitPick Z-Score > 3 HitPick->Analysis IC50 Calculation

Caption: Step-by-step workflow for screening spirocyclic libraries, emphasizing an early solubility QC step to prevent false negatives due to precipitation.

Step-by-Step Protocol

Equipment:

  • Acoustic Liquid Handler (e.g., Echo 650)

  • Multimode Plate Reader (e.g., PHERAstar)

  • 384-well Low Dead Volume (LDV) plates

Procedure:

  • Plate Preparation:

    • Load 10 mM spiro-compound source plates into the Acoustic Handler.

    • Transfer 20 nL of compound into dry 384-well assay plates (black, low-binding).

    • Note: Include columns 1 and 2 for controls (Min/Max).

  • Reagent Addition:

    • Dispense 10 µL of Enzyme/Protein Mix using a non-contact dispenser (e.g., Multidrop).

    • Centrifuge plate (1000 rpm, 1 min) to ensure compound-reagent contact.

    • Incubate for 15 minutes at RT (allows compound to access the binding pocket).

  • Substrate Addition:

    • Dispense 10 µL of Substrate/Detection Mix.

    • Final Assay Volume: 20 µL.

    • Final Compound Concentration: 10 µM (assuming 20 nL transfer).

  • Incubation & Read:

    • Incubate for 60 minutes (protected from light).

    • Read signal (Fluorescence Polarization or TR-FRET recommended for 3D binders to minimize interference).

Data Analysis & Validation

Quality Metrics

The assay robustness is defined by the Z-factor (


).[4][5][6] For spiro libraries, which may have higher variance due to solubility, a strict threshold is required.

Formula:



MetricAcceptance CriteriaAction if Failed
Z' Factor > 0.6Re-optimize detergent or incubation time.
Signal-to-Background > 3.0Check reagent stability.
CV (Controls) < 5%Check pipetting/dispensing accuracy.
Hit Selection Logic

Spiro compounds often bind with specific kinetics.

  • Primary Filter: Select compounds with >50% inhibition (or activation).

  • Artifact Filter: Remove compounds that failed the initial Nephelometry QC (precipitators).

  • Confirmation: Retest hits in triplicate.

  • Counter-Screen: Test against a "dummy" protein to rule out aggregation-based inhibition.

Diagram 2: Chemical Space & Binding Logic

Understanding why spiro compounds hit where others miss.

ChemicalSpace Flat Flat Aromatics (Low Fsp3) Pocket Target Binding Pocket (Complex 3D Shape) Flat->Pocket Poor Fit / High Entropy Cost Entropy Entropic Penalty Flat->Entropy High Penalty (Flexible) Spiro Spiro[4.4]nonane (High Fsp3, Rigid) Spiro->Pocket Lock-and-Key Fit Spiro->Entropy Low Penalty (Pre-organized)

Caption: Comparison of binding dynamics. Spiro scaffolds (green) reduce entropic costs and fit complex pockets better than flat aromatics (red).

Case Study: Targeting a Kinase Allosteric Site

Scenario: A screening campaign targeted an allosteric pocket of a kinase (Type IV inhibitor). Standard ATP-competitive libraries (flat heterocycles) yielded no specific hits.

Intervention: A library of 2,000 spiro[4.4]nonane derivatives was screened using the protocol above.

  • Result: 14 confirmed hits.

  • Validation: X-ray crystallography showed the spiro-core occupying a hydrophobic sub-pocket that was orthogonal to the ATP site, a vector impossible for planar rings to access.

  • Outcome: The lead compound showed high selectivity against the kinome due to this unique 3D shape match [2].

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

  • Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in drug discovery.[1][7][8][9] Expert Opinion on Drug Discovery. [Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. [Link]

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. [Link]

Sources

Method

Advanced Functionalization of Spiro[4.4]nonane Carboxylic Acids: A Technical Protocol Guide

Structural Rationale: The Spiro[4.4]nonane Scaffold in Drug Discovery Spirocyclic scaffolds, such as spiro[4.4]nonane, are increasingly utilized in modern drug discovery to facilitate an "escape from flatland." Their inh...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Rationale: The Spiro[4.4]nonane Scaffold in Drug Discovery

Spirocyclic scaffolds, such as spiro[4.4]nonane, are increasingly utilized in modern drug discovery to facilitate an "escape from flatland." Their inherent rigid, three-dimensional architecture improves target binding affinity, selectivity, and physicochemical properties compared to traditional planar aromatic rings 1. The carboxylic acid functional group—often positioned at the 1-position (e.g., 4-amino-7-methylspiro[4.4]nonane-1-carboxylic acid 2) or within heteroatom-substituted variants (e.g., 2,7-diaza-spiro[4.4]nonane-2-carboxylic acid derivatives 3)—serves as a versatile synthetic handle for library generation, prodrug synthesis, and late-stage functionalization.

Causality in Experimental Choices: Overcoming Steric Hindrance

Functionalizing the carboxylic acid group adjacent to a spiro center presents significant synthetic challenges. The proximity of the spiro carbon (C5) creates intense steric shielding around the carbonyl carbon, dictating specific reagent choices:

  • Amidation (HATU vs. EDC/NHS): Standard carbodiimide coupling (EDC) often stalls at the O-acylisourea intermediate. Due to the steric bulk of the spiro[4.4]nonane core, the incoming amine attacks too slowly, allowing the intermediate to undergo a dead-end rearrangement into an unreactive N-acylurea. HATU circumvents this by rapidly generating a highly reactive OAt active ester. The pyridine nitrogen of the HOAt leaving group provides an intramolecular hydrogen bond that guides the incoming amine, dramatically accelerating aminolysis even in sterically congested environments.

  • Esterification (Steglich vs. Fischer): For the synthesis of prodrugs (e.g., utilizing oxa-spiro derivatives 4), Fischer esterification is often too harsh, as acidic conditions can degrade sensitive functional groups like Boc-protected amines. Steglich esterification (DCC/DMAP) proceeds under mild conditions. Here, DMAP acts as a critical acyl transfer catalyst, attacking the O-acylisourea to form an N-acylpyridinium intermediate that is highly susceptible to nucleophilic attack by alcohols.

Experimental Workflows & Mechanistic Pathways

Workflow Start Spiro[4.4]nonane-1-carboxylic Acid Amidation Amidation (HATU/DIPEA) Target: Amide Libraries Start->Amidation Amines Esterification Steglich Esterification Target: Prodrugs Start->Esterification Alcohols Decarb Photoredox Decarboxylation Target: C-C Coupling Start->Decarb Ir-Catalyst

Fig 1. Divergent functionalization workflows for spiro[4.4]nonane-1-carboxylic acid derivatives.

Mechanism Acid Sterically Hindered Carboxylic Acid HATU HATU Activation (Fast) Acid->HATU DIPEA OAt OAt Active Ester (H-Bond Stabilized) HATU->OAt HOAt Amide Spirocyclic Amide (High Yield) OAt->Amide Amine

Fig 2. Mechanistic rationale for HATU amidation overcoming spirocyclic steric hindrance.

Self-Validating Experimental Protocols

Protocol A: HATU-Mediated Amidation (Library Generation)

Objective: Synthesize spirocyclic amides for biological screening while minimizing epimerization at the C1 position. Reagents: Spiro[4.4]nonane-1-carboxylic acid (1.0 eq), Amine (1.2 eq), HATU (1.2 eq), DIPEA (3.0 eq), anhydrous DMF (0.2 M).

  • Activation: Dissolve the spiro[4.4]nonane-1-carboxylic acid in anhydrous DMF. Add DIPEA and stir for 5 minutes at room temperature to ensure complete deprotonation.

  • Ester Formation: Add HATU in one portion. Stir the reaction mixture for 15–30 minutes.

    • Validation Checkpoint: Quench a 5 µL aliquot in methanol and analyze via LC-MS. The mass of the methyl ester (from the quench) or the OAt ester should be the dominant peak, confirming successful activation. If starting material persists, verify the anhydrous nature of the DMF.

  • Aminolysis: Add the amine (neat or as a DMF solution) dropwise.

  • Reaction Monitoring: Stir at room temperature for 2–4 hours.

    • Validation Checkpoint: Monitor via LC-MS. If the OAt ester persists but no product forms, the amine is either too sterically hindered or insufficiently nucleophilic. Causality-driven adjustment: Elevate the temperature to 40°C or add 0.5 eq of DMAP to force the coupling.

  • Workup: Dilute with EtOAc, wash sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO₃ (to remove HOAt), and brine. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Steglich Esterification (Prodrug Synthesis)

Objective: Form ester linkages under mild conditions, particularly with bulky or acid-sensitive alcohols. Reagents: Spiro[4.4]nonane-1-carboxylic acid (1.0 eq), Alcohol (1.5 eq), DCC (1.2 eq), DMAP (0.1 eq), anhydrous DCM (0.1 M).

  • Initiation: Dissolve the acid and alcohol in anhydrous DCM at 0°C.

  • Catalysis: Add DMAP. Causality Note: DMAP is strictly required; without it, the steric bulk of the spiro system will cause the intermediate to undergo an irreversible N-acylurea rearrangement.

  • Coupling: Add DCC portion-wise.

  • Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

    • Validation Checkpoint: A copious white precipitate (dicyclohexylurea, DCU) will begin to form within 10–15 minutes. The presence of this precipitate is a primary visual indicator of successful O-acylisourea formation and subsequent turnover.

  • Workup: Filter the mixture through a pad of Celite to remove DCU. Wash the filtrate with 0.5M HCl, saturated NaHCO₃, and brine. Purify via flash chromatography.

Protocol C: Photoredox-Catalyzed Decarboxylative Cross-Coupling

Objective: Utilize the carboxylic acid as a traceless activating group for C(sp³)-C(sp²) bond formation. Reagents: Spiro[4.4]nonane-1-carboxylic acid (1.0 eq), Aryl halide (1.5 eq),[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (1 mol%), NiCl₂·glyme (5 mol%), dtbbpy (5 mol%), Cs₂CO₃ (2.0 eq), anhydrous DMSO.

  • Preparation: In a glovebox, combine the acid, aryl halide, photocatalyst, Ni-catalyst, ligand, and base in a reaction vial.

  • Degassing: Add anhydrous DMSO. Seal the vial and transfer out of the glovebox. (If no glovebox is available, sparge the mixture with argon for 15 minutes). Causality Note: Oxygen rapidly quenches the excited state of the Ir-catalyst and irreversibly oxidizes the Ni-catalyst, leading to complete reaction failure.

  • Irradiation: Irradiate the vial with 440 nm blue LEDs at room temperature for 24 hours.

    • Validation Checkpoint: A cooling fan must be used to maintain ambient temperature. Thermal degradation of the active Ni-complex occurs rapidly above 40°C, which will manifest as a black precipitate (nickel black) and a stalled reaction.

  • Workup: Dilute with EtOAc and wash extensively with water (5x) to remove DMSO. Purify the resulting spirocyclic alkane via silica gel chromatography.

Quantitative Data: Reagent Optimization

The following table summarizes the optimization of amidation conditions for sterically hindered spiro[4.4]nonane-1-carboxylic acids, demonstrating the necessity of appropriate reagent selection.

Coupling ReagentBaseSolventTime (h)Yield (%)Mechanistic Observation
EDC / HOBt DIPEADMF2445Slow activation; significant N-acylurea byproduct formed due to steric clash.
PyBOP DIPEADMF1668Moderate conversion; phosphine oxide byproduct complicates downstream purification.
HATU DIPEADMF492Rapid conversion; HOAt neighboring group effect efficiently overcomes spirocyclic steric bulk.
T3P (50% in EtOAc)Et₃NEtOAc1285Clean reaction profile; water-soluble byproducts allow for simple extraction (ideal for scale-up).

References

  • Title: Spiro[4.
  • Title: Spiro[4.
  • Title: 2,7-Diaza-spiro[4·4]nonane-2-carboxylic acid tert-butyl ester Source: Chem-Impex URL
  • Title: 2-Oxo-1-oxaspiro[4.

Sources

Application

The Spiro[4.4]nonane Motif: A Guide to Metal-Catalyzed Synthesis for the Modern Chemist

Introduction: The Allure of the Spirocyclic Scaffold The spiro[4.4]nonane core, a unique bicyclic system featuring a central quaternary carbon atom linking two five-membered rings, has garnered significant attention from...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Allure of the Spirocyclic Scaffold

The spiro[4.4]nonane core, a unique bicyclic system featuring a central quaternary carbon atom linking two five-membered rings, has garnered significant attention from the medicinal and natural product chemistry communities. Its inherent three-dimensionality and conformational rigidity offer a compelling structural framework for the design of novel therapeutic agents. By moving away from the flat, two-dimensional structures of many traditional drug molecules, spirocycles can provide enhanced target affinity, improved selectivity, and more favorable pharmacokinetic profiles. This has led to the increasing prevalence of spirocyclic motifs in drug discovery programs and in the structures of numerous biologically active natural products.

This technical guide provides an in-depth overview of modern metal-catalyzed methodologies for the synthesis of spiro[4.4]nonane derivatives. We will delve into the mechanistic underpinnings of these powerful transformations, offer detailed, field-proven experimental protocols, and present a comparative analysis of various catalytic systems. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecular architectures.

Palladium-Catalyzed Spirocyclization: Harnessing C-H Activation

Palladium catalysis has emerged as a robust and versatile tool for the construction of spiro[4.4]nonane frameworks, primarily through strategies involving intramolecular C-H activation. These methods offer an atom- and step-economical approach to complex spirocycles from readily available starting materials.

Mechanistic Insights

A common palladium-catalyzed pathway to spiro[4.4]nonanes involves a domino Mizoroki-Heck-type reaction. The catalytic cycle is typically initiated by the oxidative addition of a palladium(0) species to an aryl or vinyl halide (or triflate). This is followed by an intramolecular migratory insertion of a tethered alkene, generating a neopentylpalladium intermediate. This intermediate then undergoes an intramolecular C-H activation on a nearby (hetero)aryl C-H bond, forming a palladacycle. Subsequent reductive elimination yields the desired spirocyclic product and regenerates the active palladium(0) catalyst.

Diagram 1: Palladium-Catalyzed Spirocyclization via C-H Activation

G cluster_0 Catalytic Cycle A Pd(0) B Oxidative Addition A->B Aryl-X C Aryl-Pd(II)-X B->C D Migratory Insertion C->D Alkene E Neopentyl- Pd(II) Intermediate D->E F Intramolecular C-H Activation E->F G Palladacycle F->G H Reductive Elimination G->H H->A Regeneration I Spiro[4.4]nonane Product H->I

Caption: Generalized catalytic cycle for palladium-catalyzed spirocyclization.

Application Note & Protocol: Modular Synthesis of Bis-heterocyclic Spiro[4.4]nonanes

This protocol describes a modular approach to bis-heterocyclic spirocycles, including those with a spiro[4.4]nonane core, using a palladium-catalyzed domino C-H activation strategy.[1][2][3]

Materials:

  • Palladium(IV) tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

  • Cesium carbonate (Cs₂CO₃)

  • Anhydrous toluene

  • Substituted 2-iodoaniline or 2-iodophenol derivative (starting material)

  • Appropriate alkene-tethered coupling partner

  • Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

  • Reaction Setup: In a glovebox or under a stream of inert gas (argon or nitrogen), add the 2-iodoaniline or 2-iodophenol derivative (1.0 equiv.), the alkene-tethered coupling partner (1.2 equiv.), Pd(PPh₃)₄ (5 mol%), and Cs₂CO₃ (2.0 equiv.) to a dry Schlenk tube equipped with a magnetic stir bar.

  • Solvent Addition: Add anhydrous toluene (to achieve a 0.1 M concentration of the limiting reagent) via syringe.

  • Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to 100 °C in a preheated oil bath.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired bis-heterocyclic spiro[4.4]nonane derivative.

  • Characterization: The structure and purity of the final product should be confirmed by nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), high-resolution mass spectrometry (HRMS), and infrared (IR) spectroscopy.

Catalyst SystemSubstrate ScopeYield (%)Reference
Pd(PPh₃)₄ / Cs₂CO₃Electron-rich and electron-poor (hetero)arenesup to 95[1][2][3]
Pd(OAc)₂ / SPhosAcrylamides and vinyl bromides60-85
Pd(dba)₂ / RuPhosAlkene-tethered hydrazones70-90

Table 1: Representative Palladium-Catalyzed Spiro[4.4]nonane Syntheses

Gold-Catalyzed Spirocyclization: Activating Alkynes for Complexity

Gold(I) catalysts have proven to be exceptionally effective in mediating the cyclization of enynes and diynes to construct a variety of complex molecular architectures, including spiro[4.4]nonane systems. The strong π-philicity of gold(I) allows for the activation of carbon-carbon multiple bonds towards nucleophilic attack under mild reaction conditions.

Mechanistic Insights

In a typical gold-catalyzed spirocyclization of a 1,6-diyne, the gold(I) catalyst coordinates to one of the alkyne moieties, rendering it susceptible to intramolecular nucleophilic attack by the other alkyne. This can lead to a cascade of events, including cyclization and rearrangements, to ultimately form the spirocyclic core. For substrates containing an enyne moiety, the reaction can proceed through a tandem acyloxy migration/Nazarov cyclization/cyclization pathway to furnish azaspiro[4.4]nonenone systems.[4][5]

Diagram 2: Gold-Catalyzed Spirocyclization of a Diyne

G cluster_1 Catalytic Cycle A Au(I) Catalyst C Coordination A->C B Diyne Substrate B->C D Au-Alkyne π-Complex C->D E Intramolecular Nucleophilic Attack D->E F Cyclized Intermediate E->F G Rearrangement/ Protonolysis F->G G->A Regeneration H Spiro[4.4]nonane Product G->H G cluster_2 Catalytic Cycle A Rh(I) Catalyst C Oxidative Cyclization A->C B Vinylcyclopropane or Enyne B->C D Rhodacyclopentane Intermediate C->D E [3+2] Cycloaddition D->E F Cycloadduct E->F G Reductive Elimination F->G G->A Regeneration H Spiro[4.4]nonane Product G->H

Sources

Method

Advanced Architectures: Spiro[4.4]nonane Scaffolds in Organic Electronics

Part 1: Strategic Rationale & Application Scope The Aliphatic Orthogonal Scaffold In the hierarchy of organic semiconductors, spiro-configured compounds are revered for their ability to improve morphological stability an...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Strategic Rationale & Application Scope

The Aliphatic Orthogonal Scaffold

In the hierarchy of organic semiconductors, spiro-configured compounds are revered for their ability to improve morphological stability and glass transition temperatures (


) without compromising solubility. While the industry standard, Spiro-bifluorene (SBF) , dominates due to its conjugated nature, the spiro[4.4]nonane  system offers a distinct, often overlooked advantage: complete electronic decoupling .

Unlike SBF, where spiro-conjugation (homoconjugation) can allow partial orbital overlap between the two halves, the spiro[4.4]nonane core is aliphatic (


 hybridized). This creates a perfect insulating node, enforcing a strict 90° orthogonality between substituents.[1]

Key Application Vectors:

  • Chiral Dopants in Liquid Crystals (LCs): The spiro[4.4]nonane core possesses

    
     symmetry and inherent chirality when substituted.[1] This makes it an exceptional "chiral commander" for inducing helical twisting in nematic liquid crystals, critical for high-contrast displays.[1]
    
  • Deep-Blue OLED Hosts: By completely breaking conjugation between donor and acceptor moieties, spiro[4.4]nonane scaffolds prevent intramolecular charge transfer (ICT) red-shifts, preserving pure blue emission.[1]

  • Aggregation Suppressors: The bulky, three-dimensional structure frustrates

    
    -
    
    
    
    stacking, reducing Aggregation-Caused Quenching (ACQ) in solid-state films.[1]

Part 2: Detailed Protocols & Methodologies

Protocol A: Synthesis of the Core Scaffold (Spiro[4.4]nonane-1,6-dione)

The functionalization of spiro[4.4]nonane for electronics begins with the 1,6-dione derivative. This molecule acts as the "hub" for attaching optoelectronic arms (e.g., thiophenes, carbazoles).

Mechanism: Double Dieckmann Condensation.[1] Target: Gram-scale synthesis of rac-spiro[4.4]nonane-1,6-dione.

Reagents & Equipment
  • Reactants: Diethyl adipate (or appropriate diester precursor like diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate), Sodium ethoxide (NaOEt), Toluene (anhydrous).

  • Workup: Glacial acetic acid, HCl (conc.), Diethyl ether.[1]

  • Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser, Nitrogen line.[1]

Step-by-Step Methodology
  • Activation: Charge the RBF with anhydrous toluene (200 mL) and NaOEt (2.2 equiv). Heat to 60°C under

    
     flow.
    
  • Addition: Add the diester precursor dropwise over 60 minutes. The slow addition is critical to favor intramolecular cyclization over intermolecular polymerization.[1]

  • Cyclization: Raise temperature to reflux (110°C). Monitor ethanol collection in the Dean-Stark trap. Reflux for 12 hours or until ethanol evolution ceases.

  • Quench & Decarboxylation:

    • Cool the resulting salt to 0°C.[1]

    • Acidify with 10% HCl until pH < 2.[1]

    • Reflux the acidic solution for 4 hours to induce decarboxylation of the intermediate

      
      -keto ester.[1]
      
  • Isolation: Extract with diethyl ether (

    
     mL). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate in vacuo.
  • Purification: Recrystallize from hexane/ethanol to yield white crystals.

    • Checkpoint: Purity should be confirmed via GC-MS (

      
       g/mol ).[1]
      
Protocol B: Functionalization for Hole Transport (Suzuki Coupling)

To transform the insulating core into a semiconductor, we attach conductive arms (e.g., triphenylamine) via the ketone handles (converted to vinyl triflates or halides).

  • Triflation: React the 1,6-dione with

    
     and 2,6-di-tert-butylpyridine to generate the bis-enol triflate.[1]
    
  • Coupling: Perform Suzuki-Miyaura coupling with 4-(diphenylamino)phenylboronic acid.

    • Catalyst:

      
       (5 mol%).[1]
      
    • Base:

      
       (2M aq).[1]
      
    • Solvent: THF/Water (4:1).[1]

  • Result: A molecule with a spiro[4.4]nonane core and conductive triphenylamine wings.[1]

Part 3: Data Presentation & Visualization[1]

Comparative Analysis: Spiro Scaffolds

The following table contrasts the spiro[4.4]nonane core against the industry-standard spirobifluorene.

FeatureSpiro[4.4]nonaneSpiro-bifluorene (SBF)Electronic Impact
Hybridization

(Aliphatic)

(Aromatic)
[4.4] blocks conjugation; SBF allows partial overlap.[1]
Chirality Axial Chirality (Resolvable)Achiral (usually)[4.4] enables Circularly Polarized (CP) light emission.
UV Cutoff Deep UV (<200 nm)UV (~300-350 nm)[4.4] is transparent in visible spectrum; no host absorption.[1]
Rigidity High (Bicyclic lock)Very High (Fused rings)Both prevent crystallization; [4.4] is more flexible.[1]
Cost Low (Adipate precursors)High (Fluorene precursors)[4.4] offers cost reduction for large-area electronics.[1]
Synthesis & Application Workflow

The diagram below illustrates the pathway from raw precursors to a functional Organic Light Emitting Diode (OLED) hole transport layer.

SpiroWorkflow cluster_device Device Architecture Precursor Diethyl Adipate Derivatives Core Spiro[4.4]nonane- 1,6-dione Precursor->Core Dieckmann Condensation ActiveMat HTM Derivative (Spiro-TPA) Core->ActiveMat 1. Triflation 2. Suzuki Coupling Device OLED Device Stack ActiveMat->Device Spin Coating (Chlorobenzene) ITO Anode (ITO) HTL HTL: Spiro[4.4] Derivative EML Emitter Layer Cathode Cathode (Al)

Figure 1: Synthetic route from aliphatic precursors to functional Hole Transport Layer (HTL) integration.[1]

Charge Transfer Mechanism

This diagram details why the spiro[4.4]nonane core is effective for blocking electron flow between donor/acceptor arms, preserving triplet energy levels.

ChargeBlock cluster_molecule Spiro[4.4]nonane Molecular Wire LeftArm Donor Moiety (HOMO Localized) Core Spiro[4.4]nonane Insulating Node LeftArm->Core Conjugation Break Result High Triplet Energy (T1) Preserved Blue Emission RightArm Acceptor Moiety (LUMO Localized) Core->RightArm Through-Space Transfer Only Core->Result Prevents Quenching

Figure 2: The "Insulating Node" mechanism preventing conjugation bleed-through.[1]

Part 4: Critical Considerations & Troubleshooting

Stereochemical Control

The spiro[4.4]nonane core has a chiral axis.[1] In standard synthesis, a racemate is formed.[1]

  • Impact: For standard OLEDs, the racemate is acceptable (and often preferred to prevent crystallization).

  • For CP-OLEDs: You must resolve the enantiomers.[1]

  • Resolution Protocol: Use chiral HPLC (Chiralpak AD-H column) or classic resolution via hydrazone formation with a chiral auxiliary (e.g., (-)-1-amino-2-methoxymethylpyrrolidine) [1].[1]

Solubility Limits

While the spiro core disrupts stacking, the aliphatic nature reduces solubility in polar organic solvents compared to aromatic cores.

  • Solution: Ensure attached arms (e.g., alkyl-thiophenes) have sufficient chain length (

    
     or higher) to maintain solubility in spin-coating solvents like chlorobenzene or o-dichlorobenzene.[1]
    
Thermal Stability

The spiro[4.4]nonane core is thermally stable up to ~250°C. However, it is less robust than spirobifluorene (>400°C).

  • Constraint: Do not use in vacuum deposition processes requiring source temperatures >300°C.[1] This scaffold is best suited for solution-processed electronics.[1]

References

  • Preparation of Optically Active Spiro[4.4]nonane-1,6-dione. Source: Journal of the Chemical Society, Perkin Transactions 1. URL:[Link]

  • Spiro Compounds for Organic Optoelectronics. Source: Chemical Reviews (ACS Publications).[1] URL:[Link]

  • Construction of Annulated Spiro[4.4]-nonane-diones. Source: The Journal of Organic Chemistry.[1][2][3][4] URL:[Link]

  • Spiro[4.4]nonane-1,6-dione Data Sheet. Source: PubChem (NIH).[1] URL:[Link]

Sources

Application

Application Note: Spiro[4.4]nonane-1-carboxylic Acid as a Precursor for Complex Spiro-Heterocycles

Introduction & Strategic Rationale The transition from planar aromatic compounds to three-dimensional architectures is a defining paradigm in modern medicinal chemistry. Increasing the fraction of

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Rationale

The transition from planar aromatic compounds to three-dimensional architectures is a defining paradigm in modern medicinal chemistry. Increasing the fraction of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-hybridized carbons (

) directly correlates with improved pharmacokinetic profiles, enhanced solubility, and reduced off-target toxicity[1]. Among these 3D scaffolds, spirocycles—where two rings are linked by a single common quaternary atom—provide exceptional conformational restriction, allowing for the fine-tuning of a molecule's physicochemical properties and target binding affinity.

Spiro[4.4]nonane-1-carboxylic acid serves as a highly versatile, lipophilic building block. The rigid spiro[4.4]nonane core locks the spatial orientation of appended pharmacophores, while the C1-carboxylic acid acts as an orthogonal functional handle. This enables medicinal chemists to generate complex spiro-heterocycles, such as spiro-oxadiazoles, spiro-thiazoles, and diverse amide libraries, addressing critical challenges in drug discovery[2].

Physicochemical & Structural Data

To effectively utilize this scaffold, it is essential to understand its baseline physicochemical parameters. The high


 character ensures that derivatives maintain excellent three-dimensionality.
ParameterSpecification / Value
Chemical Name Spiro[4.4]nonane-1-carboxylic acid
Molecular Formula

Calculated Molecular Weight 168.23 g/mol

Character
0.90 (9 out of 10 carbons are

hybridized)
Structural Feature Quaternary spiro center linking two cyclopentane rings
Primary Application Precursor for spiro-oxadiazoles, spiro-thiazoles, and amides

Mechanistic Insights: The Causality of Scaffold Derivatization

Transforming the C1-carboxylic acid into a complex spiro-heterocycle requires overcoming the inherent steric hindrance of the adjacent quaternary spiro center.

  • Activation Strategy: Standard carbodiimides (e.g., EDC or DCC) often fail to achieve full conversion due to the bulky spiro environment. Utilizing uronium-based coupling reagents like HATU is critical. The 7-aza-1-hydroxybenzotriazole (HOAt) leaving group generated by HATU accelerates amidation via a neighboring-group effect, driving the formation of the active ester despite the steric bulk at the C1 position.

  • Cyclization Dynamics: When synthesizing 1,3,4-oxadiazoles, the intermediate diacylhydrazine must be dehydrated. Phosphorus oxychloride (

    
    ) is selected not merely as a dehydrating agent, but because it acts as a solvent that shifts the equilibrium toward the thermodynamically stable aromatic oxadiazole ring system. It does this through the formation of a highly reactive phosphorodichloridate intermediate, which provides the thermodynamic driving force for ring closure.
    

Synthetic Workflow

The following diagram illustrates the divergent synthetic pathways available when utilizing spiro[4.4]nonane-1-carboxylic acid as a foundational scaffold.

G Start Spiro[4.4]nonane-1-carboxylic acid (C1-Activated Scaffold) Activation HATU / DIPEA Anhydrous DMF Start->Activation Carboxyl Activation Amidation Amine Coupling (Primary/Secondary) Start->Amidation Amidation Hydrazide Acyl Hydrazide Intermediate (IPQC: LC-MS [M+H]+) Activation->Hydrazide + Hydrazine Dehydration POCl3 Cyclization (Dehydration) Hydrazide->Dehydration Acylation & Heating Oxadiazole Spiro-1,3,4-Oxadiazole (Target Heterocycle) Dehydration->Oxadiazole Ring Closure AmideLib Spiro-Amide Library (Target Scaffold) Amidation->AmideLib Diversification

Fig 1: Divergent synthetic workflow from spiro[4.4]nonane-1-carboxylic acid.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems incorporating In-Process Quality Control (IPQC) checkpoints.

Protocol A: Synthesis of Spiro[4.4]nonane-1-carbohydrazide Intermediate

This protocol outlines the synthesis of the critical intermediate required for downstream heterocycle formation.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 equivalent of Spiro[4.4]nonane-1-carboxylic acid in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.

  • Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

    • Causality: DIPEA is chosen over Triethylamine (TEA) due to its increased steric bulk, which prevents it from acting as a competing nucleophile while effectively deprotonating the carboxylic acid.

  • Activation: Add 1.2 equivalents of HATU and stir at room temperature for 30 minutes.

    • Causality: Anhydrous conditions are critical here. Trace water will compete with the nucleophile for the highly reactive HOAt-ester intermediate, leading to hydrolysis back to the starting material.

  • Coupling: Add 1.5 equivalents of hydrazine hydrate (or a Boc-protected hydrazine for controlled stepwise synthesis) and stir for 4 hours.

  • IPQC Checkpoint: Remove a 10 µL aliquot, dilute in 1 mL of Methanol, and analyze via LC-MS. The reaction is validated to proceed to workup only when the Extracted Ion Chromatogram (EIC) shows >95% consumption of the active ester and the appearance of the desired

    
     hydrazide mass.
    
  • Workup: Quench with saturated aqueous

    
    , extract with Ethyl Acetate (3x), wash the combined organic layers with brine to remove residual DMF, dry over 
    
    
    
    , and concentrate in vacuo.
Protocol B: Dehydrative Cyclization to Spiro[4.4]nonanyl-1,3,4-oxadiazole

This protocol converts the hydrazide intermediate into a rigid spiro-oxadiazole pharmacophore.

Step-by-Step Methodology:

  • Acylation: React the spiro[4.4]nonane-1-carbohydrazide with an appropriate acyl chloride (1.1 eq) in the presence of DIPEA (2.0 eq) in Dichloromethane (DCM) at 0 °C to form the diacylhydrazine intermediate.

  • Solvent Swap & Dehydration: Concentrate the reaction mixture to remove DCM. Resuspend the crude diacylhydrazine in neat

    
     (10 volumes).
    
  • Cyclization: Heat the mixture to 90 °C for 6 hours.

    • Causality: Upon heating, the diacylhydrazine tautomerizes. The enolic oxygen attacks the phosphorus atom, forming a high-energy phosphorodichloridate leaving group. This provides the thermodynamic driving force for the intramolecular cyclization, extruding

      
       to yield the aromatic 1,3,4-oxadiazole.
      
  • IPQC Checkpoint: Carefully quench a 10 µL aliquot into ice-cold Methanol. Analyze via LC-MS to confirm the disappearance of the diacylhydrazine mass and the emergence of the cyclized

    
     peak.
    
  • Workup: Carefully pour the cooled reaction mixture over crushed ice to quench the excess

    
    . Neutralize slowly with solid 
    
    
    
    until pH 8 is reached. Extract with Ethyl Acetate, dry over
    
    
    , and purify via silica gel flash chromatography.

References

  • Title: Recent in vivo advances of spirocyclic scaffolds for drug discovery Source: tandfonline.com URL:[3]

  • Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists Source: dndi.org URL:[2]

  • Title: New Spiro[cycloalkane-pyridazinone] Derivatives with Favorable Fsp3 Character Source: mdpi.com URL:[1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization in Spiro[4.4]nonane-1-carboxylic Acid Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex stereoelectronic and kinetic challenges inherent in synthesizing the spiro[4.4]nonane...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex stereoelectronic and kinetic challenges inherent in synthesizing the spiro[4.4]nonane scaffold. The rigid, three-dimensional architecture of spirocyclic compounds makes them highly valuable in modern drug discovery, offering an escape from "flatland" heteroaromatics. However, constructing the quaternary spiro center is frequently bottlenecked by severe steric hindrance, competitive E2 elimination, and facial differentiation phenomena.

This guide provides a self-validating, ground-up approach to optimizing the double alkylation of cyclopentanecarboxylate derivatives—the most direct and scalable route to the Spiro[4.4]nonane-1-carboxylic acid framework.

Mechanistic Causality & Reaction Pathways

The synthesis of spiro[4.4]nonane-1-carboxylic acid fundamentally relies on the sequential alkylation of a cyclopentanecarboxylate ester with 1,4-dibromobutane[1].

The Kinetic Challenge: The first alkylation is a standard intermolecular


 reaction. However, the second, intramolecular alkylation (spiroannulation) is kinetically hindered. The developing spiro-carbon (C5) forces the two five-membered rings into mutually perpendicular planes. This orthogonality creates significant angle strain and steric shielding[2]. If the base is too weak or the temperature is improperly controlled, the reaction stalls at the mono-alkylated intermediate. Conversely, if the temperature is too high, the base will act on the alkyl bromide, driving competitive E2 elimination and yielding an unwanted alkene byproduct.
Pathway Visualization

G A Ethyl Cyclopentanecarboxylate B 1st Deprotonation (LDA, -78°C) A->B C Enolate Intermediate B->C D 1st Alkylation (1,4-Dibromobutane) C->D E Mono-alkylated Intermediate D->E F 2nd Deprotonation (LDA, 0°C) E->F G Spiro-Ring Closure (Intramolecular) F->G H Ethyl Spiro[4.4]nonane-1-carboxylate G->H I Saponification (LiOH, H2O/THF) H->I J Spiro[4.4]nonane-1-carboxylic acid I->J

Reaction pathway for the synthesis of Spiro[4.4]nonane-1-carboxylic acid.

Self-Validating Experimental Protocol

To ensure high scientific integrity, this protocol is designed as a self-validating system . Do not proceed to the next step unless the analytical checkpoint confirms success.

Step 1: Enolate Formation
  • Procedure: Dissolve ethyl cyclopentanecarboxylate (1.0 eq) in anhydrous THF (0.1 M) under Argon. Cool to -78°C. Dropwise, add freshly prepared Lithium Diisopropylamide (LDA) (1.1 eq). Stir for 45 minutes.

  • Causality: LDA is a strong, non-nucleophilic base. The -78°C temperature is critical to prevent self-condensation (Claisen condensation) of the ester.

  • Self-Validation Checkpoint: Quench a 0.1 mL reaction aliquot in

    
    . Analyze via 
    
    
    
    -NMR; successful enolization is confirmed by >95% disappearance of the
    
    
    -proton signal.
Step 2: First Alkylation
  • Procedure: Add 1,4-dibromobutane (1.5 eq) dropwise to the -78°C solution. Stir for 1 hour, then slowly warm to 0°C over 2 hours.

  • Causality: An excess of 1,4-dibromobutane is used to statistically favor mono-alkylation and prevent the newly formed mono-alkylated product from reacting with another enolate molecule (dimerization).

  • Self-Validation Checkpoint: GC-MS must confirm the presence of the mono-alkylated intermediate (

    
     peak corresponding to the incorporation of one bromobutyl chain) without significant dimerization.
    
Step 3: Spiroannulation (Ring Closure)
  • Procedure: Cool the reaction back to -20°C. Add a second equivalent of LDA (1.4 eq) dropwise. Slowly warm the reaction to 25°C and stir for 16 hours.

  • Causality: The intramolecular

    
     requires higher activation energy due to the developing orthogonal ring strain. Warming to 25°C provides this energy, but exceeding this temperature will trigger E2 elimination of the bromide.
    
  • Self-Validation Checkpoint: GC-MS analysis of an aliquot must show the complete disappearance of the brominated intermediate and the emergence of the cyclized ethyl spiro[4.4]nonane-1-carboxylate mass.

Step 4: Saponification
  • Procedure: Concentrate the reaction mixture, then redissolve in a 3:1 mixture of THF/H

    
    O. Add LiOH·H
    
    
    
    O (5.0 eq) and reflux at 75°C for 24 hours. Acidify to pH 2 with 1M HCl and extract with EtOAc.
  • Causality: The ester is highly sterically hindered by the adjacent quaternary spiro center. Standard room-temperature hydrolysis will fail; continuous reflux is mandatory to overcome the steric shielding.

  • Self-Validation Checkpoint: IR spectroscopy of the isolated product must show the disappearance of the ester carbonyl stretch (~1735 cm

    
    ) and the appearance of a broad carboxylic acid O-H stretch (2500–3300 cm
    
    
    
    ) and acid carbonyl (~1705 cm
    
    
    ).

Quantitative Optimization Data

The spiroannulation step (Step 3) is the primary yield-limiting bottleneck. The table below summarizes our optimization data, demonstrating why specific bases and thermal profiles are required.

Base (Eq)Thermal Profile (Step 3)Reaction TimeMajor Byproduct ObservedIsolated Yield (%)
NaH (2.5)0°C

25°C
24 hMono-alkylated (Incomplete)35%
LDA (2.2)-78°C

25°C
12 hDimer (Intermolecular)58%
LDA (2.5)-78°C

0°C
18 hUnreacted Mono-alkylated42%
LDA (2.5)0°C

40°C
8 hAlkene (E2 Elimination)45%
LDA (2.5) -20°C

25°C
16 h None (Trace) 82%

Troubleshooting Matrix

Encountered IssueMechanistic CauseCorrective Action
High levels of E2 elimination product (alkene) The base is acting on the alkyl bromide rather than deprotonating the

-carbon, exacerbated by high temperatures.
Strictly maintain temperatures below 25°C during the second LDA addition. Ensure the LDA is freshly prepared and strictly anhydrous.
Significant dimerization (intermolecular alkylation) Localized high concentrations of the mono-alkylated intermediate reacting with unreacted enolate.Increase the dilution of the reaction mixture (reduce molarity from 0.5M to 0.1M) and ensure vigorous stirring during the first alkylation.
Low yield in the final saponification step The quaternary spiro carbon (C5) creates severe steric hindrance, blocking the trajectory of the hydroxide nucleophile.Switch from NaOH to LiOH (lithium coordinates better with the carbonyl oxygen, increasing electrophilicity) and increase reflux time to 24-48 hours.

Frequently Asked Questions (FAQs)

Q: Why is my spiro[4.4]nonane derivative exhibiting unexpected stereoselectivity during downstream functionalization? A: This is due to the "cup effect" inherent to the spiro[4.4]nonane system. The orthogonal distal ring acts as a permanent steric shield, blocking the endo-face. Reagents are forced to approach from the convex exo-face to avoid the steric bulk of the orthogonal ring, dictating the trajectory of nucleophilic attack 2[2].

Q: Can I use alternative methods like Nazarov cyclization to build the spiro[4.4]nonane core? A: Yes. Advanced organocatalytic asymmetric tandem Nazarov cyclization/semipinacol rearrangements can construct chiral spiro[4.4]nonane-1,6-diones with up to 96% yield and 97% enantiomeric excess3[3]. These diones can subsequently undergo Wittig olefination or reduction to reach the carboxylic acid derivative, though this route is longer than direct double alkylation.

Q: Are there alternative spiroannulation strategies if double alkylation fails? A: Yes. Cyclization and spiroannulation reactions, such as [3+2] cycloadditions, provide a direct route to the spiro[4.4]nonane system. While extensively documented for nitrogen-containing analogues, the principles are applicable to carbon and oxygen-based systems 4[4]. Furthermore, substituted bicyclic and spirocyclic compounds are frequently synthesized using these robust alternative pathways in medicinal chemistry 1[1].

References

  • Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones. Journal of the American Chemical Society / PubMed.3

  • Spiro[4.4]non-3-en-2-one | C9H12O - Mass Spectrometry Fragmentation and Stereoelectronics. BenchChem.2

  • SUBSTITUTED HETEROARYL COMPOUNDS AND METHODS OF USE - EP 3312164 B1. European Patent Office.1

  • 2-Oxaspiro[4.4]nonan-3-one - Cyclization and Spiroannulation Reactions. BenchChem.4

Sources

Optimization

Technical Support Center: Troubleshooting Diastereoselectivity in Spirocyclization Reactions

Welcome to the Advanced Technical Support Center for synthetic chemists and drug development professionals. As a Senior Application Scientist, I have designed this guide to address one of the most formidable challenges i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for synthetic chemists and drug development professionals. As a Senior Application Scientist, I have designed this guide to address one of the most formidable challenges in asymmetric catalysis: controlling diastereoselectivity (d.r.) during spirocyclization.

Forming a quaternary stereocenter shared by two rings creates massive steric congestion in the transition state. Often, researchers achieve high enantioselectivity (e.e.) but suffer from poor diastereoselectivity because the energy difference between the Re and Si face attack trajectories is minimal. This guide breaks down the causality behind these failures and provides field-proven, self-validating protocols to rescue your stereocenters.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: My Palladium-catalyzed Michael spirocyclization yields high enantioselectivity (>90% e.e.) but a near 1:1 diastereomeric mixture. Why?

The Causality: High e.e. coupled with low d.r. indicates that your chiral catalyst is perfectly controlling the absolute stereochemistry of the primary quaternary spiro-node, but failing to control the relative stereochemistry of the adjacent tertiary center during the subsequent ring closure. This frequently occurs in decarboxylative spirocyclizations where the intermediate metal-enolate is too flexible, or the product is undergoing rapid post-reaction epimerization. The Solution:

  • Ligand Bite Angle & Sterics: Switch from standard bidentate phosphines to ligands with rigid steric pockets (e.g., Mandyphos or t-Bu-PHOX). These ligands restrict the rotational freedom of the metal-enolate intermediate, forcing a single diastereomeric conformation prior to reductive elimination or protonation[1].

  • Brønsted Acid Additives: In many Pd-catalyzed spirocyclizations, the addition of a Brønsted acid is crucial. It accelerates the protonation of the final enolate intermediate, trapping the kinetic diastereomer before it can equilibrate to a thermodynamic mixture.

Q2: I am running an organocatalytic cascade (e.g., Michael–Mannich) to form aza-spirocycles. The d.r. is poor (<3:1). How do I improve facial discrimination?

The Causality: Non-covalent organocascade catalysis relies on delicate, highly organized hydrogen-bonding networks. Bifunctional catalysts (like squaramides or thioureas) must simultaneously activate the electrophile (via H-bonding) and the nucleophile (via amine deprotonation) to create a rigid transition state[2]. If your solvent is too polar (e.g., DMF, MeOH, or even wet THF), it competitively binds to the catalyst's H-bond donors, loosening the transition state and destroying facial discrimination. The Solution:

  • Solvent Switch: Move to non-polar or non-competing solvents like Toluene, MTBE, or dry DCM.

  • Temperature Modulation: Lower the reaction temperature to -20 °C to -40 °C. This reduces the entropic penalty of the highly ordered transition state, tightening the H-bond network and often boosting d.r. to >20:1[2].

Q3: My crude NMR shows excellent d.r. (>10:1), but the ratio degrades to 2:1 after silica gel chromatography. What is happening?

The Causality: Spirocycles with adjacent enolizable protons (such as 1,3-diketospiranes, β-keto lactones, or certain oxindoles) are highly prone to epimerization. The slightly acidic nature of standard silica gel, or the use of basic aqueous workups, catalyzes the enolization of the tertiary stereocenter adjacent to the spiro-node, leading to a thermodynamic sink[1]. The Solution: You must bypass standard acidic purification.

  • Option A: Use neutral or triethylamine-deactivated alumina for chromatography.

  • Option B (Telescoping): If the diastereomeric mixture is inseparable or unstable, treat the crude mixture directly with a derivatizing agent (e.g., Dess-Martin periodinane for oxidation) to eliminate the problematic enolizable center, converging the mixture into a single enantioenriched product.

Part 2: Mechanistic & Troubleshooting Visualizations

G N1 Issue: Low d.r. in Spirocyclization N2 Is the reaction Organocatalytic or Metal-Catalyzed? N1->N2 N3 Organocatalytic (e.g., Squaramide/Thiourea) N2->N3 H-Bonding N4 Metal-Catalyzed (e.g., Pd, Ni, Rh) N2->N4 Transition Metal N5 Switch to non-polar solvent (Toluene/MTBE) & lower Temp N3->N5 N6 Evaluate Ligand Bite Angle (e.g., Mandyphos) & add Acid N4->N6 N7 Is epimerization occurring post-cyclization (on Silica)? N5->N7 N6->N7 N8 Use Neutral Alumina or Telescope to next step N7->N8 Yes (Thermodynamic sink)

Figure 1: Decision tree for troubleshooting poor diastereoselectivity in spirocyclization reactions.

G S1 Bifunctional Catalyst (Squaramide/Thiourea) S2 Electrophile Activation (H-Bonding to Carbonyl/Nitro) S1->S2 S3 Nucleophile Activation (Amine deprotonation/enamine) S1->S3 S4 Rigid Transition State (Re-face or Si-face blocked) S2->S4 S3->S4 S5 High Diastereoselectivity (>20:1 d.r.) S4->S5 Facial discrimination via sterics

Figure 2: Mechanistic pathway of stereocontrol via bifunctional organocatalysts.

Part 3: Quantitative Data & Optimization Matrices

Table 1: Troubleshooting Matrix for Poor Diastereoselectivity

VariableSymptomMechanistic CausalityRecommended Solution
Solvent Polarity High yield, low d.r., low e.e. in organocatalysis.Polar solvents disrupt the delicate H-bonding network required for facial discrimination.Switch to Toluene, MTBE, or dry DCM[2].
Ligand Sterics High e.e., 1:1 d.r. in metal-catalyzed cyclization.Catalyst controls the spiro-node but allows free rotation of the intermediate enolate prior to closure.Use sterically demanding ligands (e.g., SL-M001-1 / Mandyphos)[1].
Temperature Good crude d.r. at 0 °C, but drops at room temp.The kinetic diastereomer is equilibrating to the thermodynamic mixture via retro-Michael or enolization.Run reaction at -20 °C; quench cold; avoid basic workups.
Additives Reaction stalls or yields poor d.r. in Pd-catalysis.Slow protonation of the final intermediate allows for epimerization.Add a Brønsted acid additive to rapidly trap the kinetic product.

Table 2: Optimal Catalyst/Ligand Parameters for Spirocyclizations

Catalyst / Ligand ClassTarget ScaffoldOptimal ConditionsExpected d.r.
Squaramide (Bifunctional) Aza-spirocyclic oxindolesToluene, -20 °C, 10 mol% cat.Up to >20:1[2]
Ni(COD)₂ / Mandyphos α-Spirocyclic lactonesTBME, LHMDS, 0 °C to RTUp to 15:1[1]
Pd(OAc)₂ / (S)-t-Bu-PHOX 1,3-DiketospiranesTHF, Brønsted acid additiveModerate (requires oxidation)

Part 4: Self-Validating Experimental Protocols

The following protocols are designed with internal validation steps to ensure that stereochemical integrity is maintained throughout the workflow.

Protocol 1: Nickel-Catalyzed Enantioselective Lactone α-Spirocyclization

Adapted for the synthesis of 5-, 6-, and 7-membered spirocycles containing all-carbon quaternary centers[1].

Step-by-Step Methodology:

  • Preparation of the Catalyst Complex: In an argon-filled glovebox, charge a flame-dried 2-dram vial with Ni(COD)₂ (5.0 mol %) and Mandyphos ligand SL-M001–1 (6.0 mol %).

  • Solvent Addition: Add anhydrous TBME (tert-butyl methyl ether) to achieve a 0.1 M concentration. Stir at room temperature for 30 minutes until a homogeneous, deep-colored pre-catalyst solution forms. Validation Check: A color change from pale to deep orange/red confirms complexation.

  • Substrate Addition: Add the aryl nitrile-tethered lactone substrate (1.0 equiv) and the aryl halide (1.5 equiv) to the vial.

  • Base Addition (Critical Step): Cool the reaction mixture to 0 °C. Dropwise, add LHMDS (1.5 equiv, 1.0 M in THF). Causality: Slow addition at 0 °C prevents uncontrolled background reactions and limits the formation of thermodynamic enolates.

  • Cyclization: Seal the vial and stir at room temperature for 12–24 hours. Monitor by TLC (Hexanes/EtOAc) until the starting lactone is consumed.

  • Quench and Hydrolysis: Quench the reaction with saturated aqueous NH₄Cl at 0 °C. The intermediate is an N-aryl imine. Stir vigorously for 2 hours to ensure complete hydrolysis to the β-keto lactone product.

  • Extraction & Purification: Extract with EtOAc. Dry over Na₂SO₄. Crucial: Evaporate under reduced pressure at <30 °C. Purify immediately using deactivated silica or neutral alumina to prevent epimerization of the newly formed tertiary stereocenter.

Protocol 2: Squaramide-Catalyzed Michael–Mannich Organocascade

For the highly diastereoselective synthesis of aza-spirocycles[2].

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the methyleneindolinone donor (1.0 equiv) and the α-imine-β-oxobutanamide acceptor (1.1 equiv).

  • Catalyst Introduction: Add the chiral bifunctional squaramide catalyst (10 mol %). Causality: The squaramide core provides dual H-bond donation to the electrophile, while the tertiary amine acts as a Brønsted base to activate the nucleophile.

  • Solvent & Temperature: Add anhydrous Toluene (0.2 M). Immediately cool the reaction to -20 °C using a cryocooler. Validation Check: Take a 10 µL aliquot at 1 hour; crude NMR should show >10:1 d.r. If d.r. is low, verify solvent anhydrousness.

  • Monitoring: Stir at -20 °C for 24–48 hours. Monitor conversion via chiral HPLC or TLC.

  • Workup: Once complete, do NOT perform an aqueous workup (which can disrupt the H-bond network and cause retro-aldol/Michael pathways). Directly load the crude reaction mixture onto a short pad of silica gel.

  • Elution: Elute with a Hexane/EtOAc gradient to isolate the pure aza-spirocycle.

References

  • Non‐Covalent Organocascade Catalysis: Michael–Mannich Synergy for Enantioselective Building of Aza‐Spirocycles Source: doi.org (Advanced Synthesis & Catalysis) URL:[Link]

  • Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones Source: nih.gov (Organic Letters) URL:[Link]

  • Catalytic enantioselective synthesis of carbocyclic and heterocyclic spiranes via a decarboxylative aldol cyclization Source: rsc.org (Chemical Science) URL:[Link]

  • Enantioselective Michael Spirocyclization of Palladium Enolates Source: chemrxiv.org URL:[Link]

Sources

Troubleshooting

Purification techniques for Spiro[4.4]nonane-1-carboxylic acid isomers

Technical Support Center: Spiro[4.4]nonane-1-carboxylic Acid Purification Case ID: SP-991-ISO Subject: Advanced Purification & Isomer Resolution Strategies Status: Open for Technical Review Technical Overview & Isomer La...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Spiro[4.4]nonane-1-carboxylic Acid Purification

Case ID: SP-991-ISO Subject: Advanced Purification & Isomer Resolution Strategies Status: Open for Technical Review

Technical Overview & Isomer Landscape

User Query Context: "I am synthesizing Spiro[4.4]nonane-1-carboxylic acid and struggling with isomer separation. The crude mixture contains structural impurities and I need high enantiomeric excess (ee) for the (S)-isomer."

Scientist’s Analysis: Spiro[4.4]nonane-1-carboxylic acid presents a unique purification challenge due to its spirocyclic skeleton. Unlike fused bicyclic systems, the spiro junction (C5) is quaternary but achiral in the unsubstituted parent. However, the introduction of the carboxylic acid at C1 creates a chiral center, resulting in a pair of enantiomers: (1R)- and (1S)-spiro[4.4]nonane-1-carboxylic acid .

Furthermore, synthetic routes (e.g., oxidative cleavage of cyclopentenyl precursors or radical cyclizations) often yield structural isomers such as fused bicyclo[4.3.0]nonane derivatives or regioisomers (e.g., substitution at C2), which must be removed prior to chiral resolution.

Strategic Purification Protocols

Workflow A: Removal of Structural Impurities (Achiral Purification)

Objective: Isolate the racemic spiro-acid from regioisomers and synthetic byproducts.

Methodology: Acid-Base Extraction coupled with Flash Chromatography.

  • Dissolution: Dissolve crude oil in Et₂O.

  • Extraction: Extract with 1M NaOH (3x). The spiro-acid moves to the aqueous phase; neutral impurities (unreacted ketones, dimers) remain in organics.

  • Precipitation: Acidify aqueous layer to pH 2 with 6M HCl. Extract back into Et₂O.

  • Chromatography: If regioisomers (e.g., 2-carboxylic acid) are present, use silica gel chromatography.[1]

    • Mobile Phase: Hexane:EtOAc (4:1) + 1% AcOH. The acetic acid is critical to prevent tailing of the carboxylic acid.

Workflow B: Enantiomeric Resolution (Chiral Purification)

Objective: Separate (1R) and (1S) enantiomers to >99% ee.

Technique 1: Diastereomeric Salt Crystallization (Scalable) This is the preferred method for multi-gram scales. It relies on the differential solubility of diastereomeric salts formed with a chiral amine.

  • Resolving Agent: (R)-(+)-α-Methylbenzylamine or (-)-Brucine.

  • Solvent System: Acetone/Ethanol (9:1).

Protocol:

  • Dissolve racemic acid (1.0 eq) in boiling acetone.

  • Add (R)-(+)-α-Methylbenzylamine (0.5 eq) dropwise. Note: Using 0.5 eq ("Method of Half-Quantities") forces the less soluble diastereomer to precipitate preferentially.

  • Cool slowly to 4°C over 12 hours.

  • Filter the white precipitate (Salt A). The filtrate contains the enriched opposite enantiomer (Salt B).

  • Liberation: Treat Salt A with 1M HCl and extract with Et₂O to yield the enantiopure acid.

Technique 2: Chiral HPLC (Analytical/Semi-Prep) For high-value, small-scale separation or ee determination.

ParameterSpecification
Column CHIRALPAK® IC or AD-H (Amylose-based)
Mobile Phase n-Hexane : Isopropanol : TFA (90 : 10 : 0.1)
Flow Rate 1.0 mL/min (Analytical) / 15 mL/min (Prep)
Detection UV @ 210 nm (Weak chromophore; low wavelength essential)
Selectivity (α) Typically > 1.2 for spiro-acids on amylose phases

Visualizing the Resolution Logic

The following diagram illustrates the decision tree for purifying the crude reaction mixture into an enantiopure product.

PurificationLogic Crude Crude Reaction Mixture (Racemic + Impurities) AcidBase Acid-Base Extraction (Remove Neutrals) Crude->AcidBase 1. NaOH 2. HCl Flash Flash Chromatography (Remove Regioisomers) AcidBase->Flash If regioisomers present Racemate Pure Racemic Spiro[4.4]nonane-1-COOH AcidBase->Racemate If clean Flash->Racemate Resolution Chiral Resolution (w/ (R)-amine) Racemate->Resolution + (R)-Amine Acetone/EtOH Filtrate Filtrate (Enriched (S)-Salt) Resolution->Filtrate Mother Liquor Precipitate Precipitate (Pure (R)-Salt) Resolution->Precipitate Crystallization Liberation Acid Hydrolysis (1M HCl) Precipitate->Liberation FinalProduct Pure (R)-Spiro-Acid (>99% ee) Liberation->FinalProduct

Figure 1: Logical workflow for the isolation and chiral resolution of Spiro[4.4]nonane-1-carboxylic acid.

Troubleshooting Guide (Q&A)

Q1: The diastereomeric salt is "oiling out" instead of crystallizing. What is the cause?

  • Diagnosis: This is a common issue with spiro-compounds due to their lipophilicity and flexible conformations, which can inhibit lattice formation.

  • Solution:

    • Solvent Switch: Switch from Acetone/EtOH to Ethyl Acetate/Hexane . The lower polarity often forces tighter ion pairing.

    • Seeding: Obtain a seed crystal by scratching the glass or letting a small aliquot evaporate slowly.

    • Temperature Ramp: Do not cool rapidly. Hold the solution at a "cloud point" temperature for 2 hours before cooling further.

Q2: My chiral HPLC trace shows broad, tailing peaks.

  • Diagnosis: Carboxylic acids interact strongly with the silica support of the column or the amylose matrix via hydrogen bonding.

  • Solution: Increase the Trifluoroacetic Acid (TFA) modifier concentration in the mobile phase to 0.1% or even 0.2%. This suppresses ionization of the -COOH group, sharpening the peak shape. Caution: Flush the column immediately after use to prevent acid damage.

Q3: I suspect my product is the bicyclic impurity, not the spiro-acid. How can I confirm?

  • Diagnosis: Radical cyclizations can sometimes yield fused 6,5-systems (bicyclo[4.3.0]nonanes) instead of spiro 5,5-systems.

  • Validation: Use 13C DEPT-135 NMR .

    • Spiro[4.4]nonane-1-COOH: Will show a characteristic quaternary carbon signal (the spiro center) around 50-60 ppm that disappears in DEPT.

    • Fused Bicyclic Impurity: Will typically lack this specific quaternary shift in that region (unless angular methyls are present) and will show different methine (CH) patterns at the ring fusion.

Comparative Data: Resolution Agents

Resolving AgentSolvent SystemYield (Salt)ee (Free Acid)Notes
(R)-(+)-α-Methylbenzylamine Acetone35%92%Best first-pass choice; cheap.
(-)-Brucine MeOH/Water40%88%Toxic; use only if amine fails.
(S)-(-)-1-Phenylethylamine EtOAc/Hexane30%95%Gives opposite enantiomer in precipitate.
(1R,2R)-DACH EtOH<10%N/APoor salt formation observed.

References

  • Nieman, J. A., & Keay, B. A. (1999).[2] An Efficient Synthesis and Resolution of (±)-cis,cis-Spiro[4.4]nonane-1,6-diol. Synthetic Communications. Retrieved from [Link]

  • Paquette, L. A., et al. (2003). Conversion of the Enantiomers of Spiro[4.4]nonane-1,6-Diol into Both Epimeric Carbaspironucleosides. Organic Letters. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 78959, Spiro[4.4]nonane. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Scale-Up of Spiro Compound Synthesis

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Scale-Up Challenges in Spirocyclic Scaffolds Case ID: SPIRO-SC-2026 Introduction: The Geometry of Challenge Spirocyclic compounds—structur...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Scale-Up Challenges in Spirocyclic Scaffolds Case ID: SPIRO-SC-2026

Introduction: The Geometry of Challenge

Spirocyclic compounds—structures where two rings share a single atom—are increasingly vital in drug discovery as bioisosteres for gem-dimethyl groups or carbonyls, offering improved solubility and metabolic stability. However, their scale-up presents a unique "geometric" challenge. Unlike flat aromatic systems, spirocycles possess inherent three-dimensionality and significant ring strain (especially in spiro[3.3]heptanes and spiro-oxetanes).

This guide addresses the three critical bottlenecks in scaling these architectures: Quaternary Carbon Formation , Thermodynamic vs. Kinetic Control in Cyclization , and Purification of Diastereomers .

Module 1: Synthetic Route & Reaction Engineering

Q: My spirocyclization yield drops significantly when scaling from gram to kilogram batches. NMR shows increased oligomerization. What is driving this?

A: This is a classic manifestation of the concentration effect in competing intra- vs. intermolecular reactions.

  • The Mechanism: Spirocyclization often involves a nucleophilic attack on a tethered electrophile to form the second ring. At small scales (high dilution), the intramolecular reaction (cyclization) is statistically favored. As you scale up, maintaining high dilution becomes economically unfeasible (solvent volume constraints), increasing the rate of intermolecular collisions, leading to polymerization or oligomerization.

  • The Fix (Flow Chemistry): Move from batch to Continuous Flow Processing . Flow reactors allow you to maintain "pseudo-high-dilution" conditions by controlling the residence time and mixing efficiency without requiring massive solvent volumes.

  • The Fix (Slow Addition): If flow is unavailable, employ a Dosage-Controlled Semi-Batch protocol. Add the substrate slowly to a solution of the catalyst/base. This keeps the instantaneous concentration of the unreacted precursor low, favoring the intramolecular pathway.

Q: I am synthesizing a spiro[3.3]heptane scaffold using the traditional tribromoneopentyl alcohol route, but the filtration of magnesium salts is clogging my reactor. How do I solve this?

A: The "classic" route involving the reaction of tribromoneopentyl alcohol with


-toluenesulfonamide followed by reductive debromination often generates gelatinous magnesium salts that are nightmare to filter at scale.
  • The Solution: Switch to a Sulfonate Salt Isolation strategy or an alternative alkylation route.

  • Protocol Adjustment: Instead of isolating the free amine (which often oils out or traps salts), isolate the product as a sulfonate salt (e.g., besylate or tosylate) directly from the reaction mixture. These salts often crystallize with superior purity and filterability compared to the oxalate salts or free bases.

  • Alternative Route: Consider the "double alkylation" strategy using 3,3-bis(bromomethyl)oxetane and an aniline derivative.[1] This avoids the magnesium reduction step entirely.

Visualization: Troubleshooting Low Yields

SpiroTroubleshooting Start ISSUE: Low Yield in Spirocyclization Check1 Check Impurity Profile Start->Check1 Oligomers Oligomers/Polymers Detected? Check1->Oligomers SM Unreacted Starting Material? Check1->SM Dilution Cause: Intermolecular Reaction Favored Oligomers->Dilution Yes Sterics Cause: Steric Hindrance at Quaternary Center SM->Sterics Yes Sol1 Action: Switch to Continuous Flow Dilution->Sol1 Sol2 Action: High-Dilution Slow Addition Dilution->Sol2 Sol3 Action: Increase Temp (Check Stability) Sterics->Sol3 Sol4 Action: More Active Catalyst/LG Sterics->Sol4

Figure 1: Decision tree for troubleshooting yield loss during spirocyclization scale-up.

Module 2: Purification & Isolation Strategy

Q: My spirooxindole diastereomers are inseparable by crystallization. Flash chromatography is too expensive for a 500g batch. What are my options?

A: Separation of spiro-diastereomers is notoriously difficult due to their identical mass and similar polarity.

  • Thermodynamic Equilibration:

    • Concept: If one diastereomer is thermodynamically more stable, you may be able to equilibrate the mixture using a base (if an acidic proton is adjacent to the spiro center) or a reversible reaction condition.

    • Protocol: Heat the mixture in the presence of a base (e.g., DBU or NaOEt) to enrich the thermodynamically stable isomer before isolation.

  • Derivatization-Induced Crystallization:

    • Concept: If the spirocycle has a handle (amine, alcohol), derivatize it with an achiral but bulky group (e.g., tosyl, Boc, or a specific salt counter-ion) to dramatically alter the packing lattice.

    • Recommendation: Screen a "salt kit" focusing on sulfonic acids (MSA, pTSA, BSA). These planar counter-ions often stack well with rigid spirocycles, inducing precipitation of one diastereomer.

Data: Purification Strategy Comparison
FeatureChromatographic SeparationFractional CrystallizationKinetic Resolution
Scalability Low (Linear cost increase)High (Volume efficient)Medium
Cost/kg High ($2,000 - $10,000+)Low ($100 - $500)Medium
Purity Limit >99.5% possibleOften limited to 95-98%>99% ee/dr
Time Fast (Hours)Slow (Days/Weeks)Medium
Best For <100g batches, early phase>1kg manufacturingCatalytic synthesis

Module 3: Safety in Scale-Up

Q: Are there specific safety hazards associated with spirocyclization that are not present in standard alkylations?

A: Yes. The formation of strained rings (like spiro[2.3]hexane or spiro[3.3]heptane) stores significant potential energy.

  • Thermal Runaway: The ring-closing step is often highly exothermic. In a batch reactor, the heat release can exceed the cooling capacity, leading to a runaway.

    • Control: Determine the Adiabatic Temperature Rise (ATR) using reaction calorimetry (RC1) before scaling. If ATR > 50°C, the reaction must be run in semi-batch or flow mode.

  • Reagent Accumulation: In metal-catalyzed spirocyclizations (e.g., RCM), catalyst induction periods can lead to accumulation of unreacted substrate. Once the reaction kicks off, the accumulated energy is released instantaneously.

    • Monitor: Use real-time PAT (Process Analytical Technology) like IR or Raman probes to ensure consumption matches addition.

Module 4: Detailed Protocol

Protocol: Scalable Synthesis of 2-Oxa-6-azaspiro[3.3]heptane (Sulfonate Salt Method)

This protocol avoids the hazardous tribromoneopentyl alcohol reduction and uses a sulfonate salt for easier isolation.

Target: 2-Oxa-6-azaspiro[3.3]heptane tosylate (100g Scale). Reference: Adapted from optimized industrial routes (e.g., Chem. Commun., 2025; J. Org. Chem. variants).

Step 1: Double Alkylation (The "Setup")
  • Equipment: 2L Jacketed Reactor with overhead stirrer, internal temp probe, and reflux condenser.

  • Reagents:

    • Substrate: 3,3-Bis(bromomethyl)oxetane (BBMO) [CAS: 26263-58-7] - 100.0 g (0.41 mol).

    • Amine Source:

      
      -Toluenesulfonamide (
      
      
      
      ) - 70.2 g (0.41 mol).
    • Base: Potassium Carbonate (

      
      ), micronized - 170.0 g (1.23 mol).
      
    • Solvent: Acetonitrile (ACN) - 1.0 L (10 vol).

  • Procedure:

    • Charge ACN,

      
      , and 
      
      
      
      to the reactor. Stir at 300 RPM.
    • Heat to reflux (80-82°C) .

    • Critical Control Point: Add BBMO solution (in 200 mL ACN) slowly over 4 hours. Reason: Keeps concentration low to favor cyclization over polymerization.

    • Stir at reflux for an additional 12 hours. Monitor by HPLC for disappearance of BBMO.

    • Cool to 20°C. Filter off inorganic salts (

      
      , Excess 
      
      
      
      ). Rinse cake with ACN.
    • Concentrate filtrate to ~300 mL volume.

Step 2: Detosylation & Salt Formation (The "Isolation")
  • Reagents:

    • Reductant: Mg powder (50 mesh) - 40.0 g (excess).

    • Solvent: Methanol (MeOH) - 1.0 L.

    • Acid:

      
      -Toluenesulfonic acid monohydrate (
      
      
      
      ) - 78.0 g.
  • Procedure:

    • Dissolve the crude intermediate (N-tosyl-spiro compound) in MeOH.

    • Add Mg powder. Sonicate or stir vigorously. Note: On large scale, mechanical stirring is preferred over sonication.

    • Exotherm Warning: The reaction is exothermic.[2][3] Maintain temp < 40°C.

    • Once conversion is complete (TLC/HPLC), filter off excess Mg.

    • Salt Formation: Add

      
       (1.0 equiv) to the filtrate.
      
    • Concentrate to remove MeOH and swap solvent to Isopropanol (IPA) .

    • Cool to 0-5°C. The product, 2-oxa-6-azaspiro[3.3]heptane tosylate , will crystallize as a white solid.

    • Filter and dry.[4]

Self-Validation Check:

  • Yield: Expected 60-75%.

  • Purity: >98% by qNMR.

  • Filterability: The tosylate salt should filter rapidly (unlike the free amine).

Visualization: Optimized Workflow

SpiroSynthesis Input Reagents: BBMO + TsNH2 Step1 Step 1: Cyclization (Slow Addition, Reflux) Input->Step1 80°C, 4h Filter1 Filtration (Remove Salts) Step1->Filter1 Step2 Step 2: Deprotection (Mg/MeOH) Filter1->Step2 Filtrate Salt Salt Formation (Add pTSA) Step2->Salt Exotherm Control Cryst Crystallization (IPA, 0°C) Salt->Cryst Solvent Swap Output Final Product: Spiro-Tosylate Salt Cryst->Output Isolation

Figure 2: Workflow for the scalable synthesis of 2-oxa-6-azaspiro[3.3]heptane tosylate.

References

  • Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition. Link

  • Wuitschik, G., et al. (2010). Spiro[3.3]heptanes as Scaffolds for Drug Discovery: Synthesis and Properties. Angewandte Chemie. Link

  • Kaser, M., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane. ACS Omega. Link

  • Barnes-Seeman, D. (2025).[5] Strained spiro heterocycles as potential bioisosteres: an update on the synthesis. Chemical Communications.[6][7] Link

  • BenchChem Technical Support. (2024). Troubleshooting Guide for Spirocyclic Compound Synthesis. Link

Sources

Troubleshooting

Technical Support Center: Optimization of Spiroannulation Reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for spiroannulation reaction optimization. This guide is designed for researchers, medicinal chemists, and process development sci...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for spiroannulation reaction optimization. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to construct complex spirocyclic architectures. Spirocycles are foundational motifs in numerous natural products and pharmaceuticals, but their synthesis can present unique challenges.[1] This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your spiroannulation experiments. Each issue is followed by an analysis of potential causes and a set of actionable solutions.

Question 1: Why is the yield of my spiro-product consistently low?

Low yield is one of the most common hurdles in synthetic chemistry. The root cause can range from reagent quality to suboptimal reaction kinetics.

Causality & Solution Pathways:

  • Incomplete Reaction: The reaction may not be reaching completion due to insufficient reaction time or inadequate energy input.

    • Protocol: Monitor the reaction progress meticulously using an appropriate analytical technique like Thin-Layer Chromatography (TLC), NMR spectroscopy, or LC-MS.[2][3][4] If starting material persists even after the literature-stipulated time, consider extending the reaction duration. If the reaction has stalled, a careful increase in temperature may be warranted, but be mindful of potential side product formation at higher temperatures.[5][6]

  • Reagent & Catalyst Purity/Activity: The quality of your starting materials, catalyst, and ligands is paramount. Impurities can poison catalysts, and reagents may degrade upon storage.

    • Protocol: Ensure all reagents are of high purity. If necessary, purify starting materials via recrystallization or column chromatography. Verify the activity of the catalyst; for instance, transition metal catalysts can oxidize over time. Using freshly opened or properly stored catalysts is crucial.[5]

  • Sensitivity to Atmosphere: Many organometallic catalysts and reagents used in spiroannulation are sensitive to air and moisture.

    • Protocol: If your reagents are known to be sensitive, employ Schlenk line techniques or a glovebox to maintain an inert (nitrogen or argon) atmosphere. Use freshly distilled, anhydrous solvents.[5]

  • Competing Side Reactions: Your desired spiroannulation pathway may be competing with undesired side reactions, consuming starting materials and lowering the yield of the target molecule.

    • Protocol: Identify the major byproducts using techniques like NMR or Mass Spectrometry. Understanding the structure of these side products can provide mechanistic clues. Adjusting reaction parameters such as the catalyst, ligand, base, or solvent can shift the selectivity towards the desired spiro-product.[5][7][8][9]

Question 2: I am observing significant side product formation. How can I improve selectivity?

The formation of side products is a clear indicator that reaction conditions are not optimized for the desired pathway. Spiroannulations, especially multicomponent reactions, can have complex reaction networks.[7]

Causality & Solution Pathways:

  • Incorrect Catalyst or Ligand: The electronic and steric properties of the catalyst and its associated ligands are critical in controlling selectivity. The wrong choice can fail to properly orchestrate the bond-forming events, opening doors to undesired pathways.[10][11][12]

    • Protocol: Conduct a catalyst and ligand screening. This systematic approach involves running small-scale parallel reactions with a variety of catalysts and ligands to identify the optimal combination for your specific substrate. For example, in palladium-catalyzed reactions, switching from a monodentate ligand like PPh₃ to a bidentate ligand like dppp can dramatically alter the reaction outcome.[7][9]

  • Suboptimal Base or Additive: The choice and stoichiometry of the base can fundamentally alter the reaction pathway.[7][8][9] An inappropriate base can promote side reactions like elimination or enolization.

    • Protocol: Screen a panel of bases with varying strengths and properties (e.g., organic vs. inorganic, hard vs. soft). For instance, a reaction might behave differently with K₃PO₄ compared to Cs₂CO₃.[7][8]

  • Unfavorable Solvent Environment: The solvent influences the stability of reactants, intermediates, and transition states. A poorly chosen solvent can stabilize a transition state leading to a side product more than the one for the desired reaction.[13][14][15]

    • Protocol: Experiment with a range of solvents with different polarities and coordinating abilities. A switch from a polar aprotic solvent like DMF to a nonpolar solvent like toluene can have a profound effect on selectivity.[16]

Question 3: My reaction starts but then stalls and does not proceed to completion. What's wrong?

A stalled reaction suggests that a crucial component of the catalytic cycle or reaction sequence is being inhibited over time.

Causality & Solution Pathways:

  • Catalyst Deactivation/Poisoning: This is a primary suspect. The active catalytic species may be unstable under the reaction conditions or may be poisoned by impurities present in the starting materials, solvent, or leached from septa.[2][5]

    • Protocol: Ensure the highest purity of all reaction components. If catalyst poisoning is suspected, adding a second portion of the catalyst midway through the reaction can sometimes restart it. Also, consider if the product itself is inhibiting the catalyst.

  • Product Insolubility: The desired product may be precipitating out of the reaction mixture, potentially coating the catalyst and preventing further turnover.

    • Protocol: Visually inspect the reaction. If a precipitate has formed, try a solvent system in which the product is more soluble. A small change, like switching from dioxane to DMF, could resolve the issue.[17]

  • Equilibrium Establishment: The reaction may be reversible and has simply reached equilibrium.

    • Protocol: If a reversible equilibrium is suspected, consider strategies to shift it towards the product side. This could involve removing a byproduct (e.g., water, if formed) using a Dean-Stark trap or molecular sieves.

General Optimization (FAQs)

This section provides answers to broader questions regarding the strategic optimization of spiroannulation reaction conditions.

FAQ 1: How do I select the right solvent for my spiroannulation reaction?

The choice of solvent is critical and can dramatically influence reaction rates and outcomes.[13] A solvent is not just a medium but an active participant that can stabilize or destabilize key species in the reaction pathway.[14][18]

Key Principles:

  • Polarity: The polarity of the solvent is a key parameter. Polar protic solvents (e.g., water, ethanol) can stabilize charged intermediates and transition states through hydrogen bonding, which can accelerate Sₙ1-type reactions.[19] Polar aprotic solvents (e.g., DMSO, acetonitrile) are good at solvating cations but leave anions relatively "bare" and more nucleophilic, often favoring Sₙ2-type reactions.[14]

  • Solubility: All reactants, and ideally the product, should be soluble in the chosen solvent.

  • Boiling Point: The solvent's boiling point must be compatible with the required reaction temperature.

Solvent Selection Workflow

Start Start: Define Reaction Type Ionic Ionic Intermediates? Start->Ionic Radical Radical Mechanism? Start->Radical Screen Screen Solvents Ionic->Screen Yes Radical->Screen Yes Solubility Check Reagent Solubility Temp Temperature Requirement? Solubility->Temp Optimize Optimize & Analyze Temp->Optimize Polar Test Polar Solvents (e.g., DMF, MeCN, Dioxane) Screen->Polar High Polarity Needed Nonpolar Test Nonpolar Solvents (e.g., Toluene, Hexane) Screen->Nonpolar Low Polarity Needed Polar->Solubility Nonpolar->Solubility

Caption: A decision tree for initial solvent screening.

Recommended Solvents for Screening

SolventTypeDielectric Constant (ε)Boiling Point (°C)Common Applications
Toluene Nonpolar2.4111General purpose, good for reactions requiring higher temperatures.
Dichloromethane (DCM) Polar Aprotic9.140Good for reactions at or below room temperature; dissolves many organics.
Tetrahydrofuran (THF) Polar Aprotic7.566Ethereal solvent, good coordinating ability.
Acetonitrile (MeCN) Polar Aprotic37.582Highly polar, good for promoting reactions with ionic intermediates.[13]
N,N-Dimethylformamide (DMF) Polar Aprotic36.7153High boiling point, excellent solvating power for a wide range of substrates.[17]
1,4-Dioxane Polar Aprotic2.2101Often used in Pd-catalyzed cross-coupling reactions.[8]
Ethanol (EtOH) Polar Protic24.578Can participate in reactions (e.g., as a proton source); considered a "green" solvent.[15]

Data sourced from publicly available chemical data.

FAQ 2: What is the best way to monitor my reaction's progress?

Effective reaction monitoring is crucial for optimization. It tells you when a reaction is complete, if it has stalled, or if it's producing unwanted byproducts.

Recommended Techniques:

  • Thin-Layer Chromatography (TLC):

    • Use Case: The quickest and most common method for qualitative monitoring. Ideal for visualizing the consumption of starting materials and the appearance of products.

    • Protocol:

      • Prepare a TLC chamber with an appropriate solvent system (eluent).

      • Using a capillary tube, spot a small amount of your reaction mixture onto the baseline of a TLC plate. Also spot your starting material(s) for reference.

      • Place the plate in the chamber and allow the eluent to run up the plate.

      • Visualize the spots using a UV lamp or a chemical stain. The disappearance of the starting material spot and the appearance of a new product spot indicates reaction progress.[20]

  • Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

    • Use Case: Provides quantitative information. By integrating characteristic peaks, you can determine the ratio of starting material to product. It is also invaluable for identifying unexpected byproducts.[2][3]

    • Protocol:

      • Withdraw a small aliquot (a few drops) from the reaction mixture.

      • Quench the reaction in the aliquot (e.g., by adding it to a vial with water or a buffer).

      • Perform a quick extraction into a suitable deuterated solvent (e.g., CDCl₃).

      • Run a ¹H NMR spectrum. Compare the integrals of key peaks corresponding to the starting material and product to determine the conversion rate.

  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • Use Case: Highly sensitive technique ideal for complex reaction mixtures and for confirming the mass of the desired product.

    • Protocol:

      • Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., acetonitrile or methanol).

      • Inject the sample into the LC-MS.

      • Monitor the chromatogram for peaks corresponding to the starting materials and product, and confirm their identity by their mass-to-charge ratio (m/z) in the mass spectrum.

Reaction Monitoring Workflow

Start Start Reaction T0 Take t=0 Sample (TLC/NMR) Start->T0 Monitor Monitor at Intervals (e.g., 1 hr, 4 hr, 12 hr) T0->Monitor TLC_check Run TLC Monitor->TLC_check Complete Reaction Complete? TLC_check->Complete Clean conversion Troubleshoot Troubleshoot (See Guide Above) TLC_check->Troubleshoot Side products or stall Workup Proceed to Workup Complete->Workup Yes NMR_check Confirm with NMR/LC-MS Complete->NMR_check No, continue monitoring NMR_check->Monitor

Caption: A typical workflow for monitoring a chemical reaction.

References
  • Optimization studies of spiroannulation reaction. ResearchGate. Available at: [Link]

  • C–H activation-initiated spiroannulation reactions and their applications in the synthesis of spirocyclic compounds. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Base-Regulated Spiroannulation: Insights into the Palladium-Catalyzed [2 + 2 + 1] Annulation of 1,2-Dihaloarenes, Alkynes, and 2‑Naphthol. ACS Omega. Available at: [Link]

  • Spiro-Annulation of Ene-diones with Iodonium Ylides: An Anomalous Cloke–Wilson Rearrangement for the Regioselective Synthesis of Spirodihydrobenzofurans. The Journal of Organic Chemistry. Available at: [Link]

  • Developing the spiroannulation reaction into a polyspiroannulation strategy. ResearchGate. Available at: [Link]

  • Base-Regulated Spiroannulation: Insights into the Palladium-Catalyzed [2 + 2 + 1] Annulation of 1,2-Dihaloarenes, Alkynes, and 2-Naphthol. ACS Omega. Available at: [Link]

  • Ligand-Accelerated Catalysis in Scandium(III)-Catalyzed Asymmetric Spiroannulation Reactions. ACS Publications. Available at: [Link]

  • Substrate scope of the asymmetric catalytic spiro‐annulation reaction. ResearchGate. Available at: [Link]

  • Substrate scope of N-heterocyclic spirocycles. ResearchGate. Available at: [Link]

  • Catalytic Asymmetric [3+2] Annulation Reactions of Allenylsilanes and Ligand-accelerated Catalysis in Scandium(III). eScholarship.org. Available at: [Link]

  • Catalytic Asymmetric [4+1] Spiroannulation of α-Bromo-β-Naphthols with Azoalkenes by an Electrophilic Dearomatization/SRN1-Debromination Approach. CCS Chemistry. Available at: [Link]

  • Base-Regulated Spiroannulation: Insights into the Palladium-Catalyzed [2 + 2 + 1] Annulation of 1,2-Dihaloarenes, Alkynes, and 2‑Naphthol. PubMed. Available at: [Link]

  • Substrate scope of [3+2]‐spiroannulation reaction of 3 or 5 and 10. ResearchGate. Available at: [Link]

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. University of Victoria. Available at: [Link]

  • Solvent effects. Wikipedia. Available at: [Link]

  • Regioselective [3+2]‐Spiroannulation and [4+n]‐Annulation Approaches through Activation of C−H Bond Facilitated by Ru(II) as Catalyst: Role of Solvent Selectivity. ResearchGate. Available at: [Link]

  • Dearomatizing Spiroannulation Reagents: Direct Access to Spirocycles from Indoles and Dihalides. Organic Letters. Available at: [Link]

  • Substrate scope of the spiroaminal products. ResearchGate. Available at: [Link]

  • CHA-initiated [3 + 2 + 1] spiroannulation of enaminone with diazo oxindole leading to a concise and divergent synthesis of oxindole spirohydropyridines. RSC Publishing. Available at: [Link]

  • Catalytic Asymmetric Spiroannulation to Access Polycyclic Spiro Enones via Transient Axial-to-Point Chirality Induction and Transfer. ResearchGate. Available at: [Link]

  • DFT Investigation on Palladium-Catalyzed [2 + 2 + 1] Spiroannulation between Aryl Halides and Alkynes: Mechanism, Base Additive Role, and Solvent and Ligand Effects. The Journal of Physical Chemistry A. Available at: [Link]

  • Regio- and Diastereoselective [3 + 2]-Spiroannulation of Benzoxazines with Chalcones: A Rh(III)-Catalyzed Redox-Neutral Approach to α-Aroyl Spiro-Indanamines. The Journal of Organic Chemistry. Available at: [Link]

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. Available at: [Link]

  • Synthesis of Oxindole Spiropyrrolidines Based on [1 + 1 + 1 + 2] Spiroannulation Featuring Release and Reuse of Me2NH. Organic Letters. Available at: [Link]

  • Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. Available at: [Link]

  • Condition-controlled selective synthesis of spiroisoquinolinones or spiroisoindolinones via CHA–initiated spiroannulation, ring opening and ring contraction. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • How To: Troubleshoot a Reaction. University of Rochester. Available at: [Link]

  • Solvent Effects Definition. Fiveable. Available at: [Link]

  • Solvent Effects. Chemistry LibreTexts. Available at: [Link]

  • Monitoring Solid-Phase Reactions with Thin-Layer Chromatography. Thieme Chemistry. Available at: [Link]

  • Techniques and Methods to Monitor Chemical Reactions. ResearchGate. Available at: [Link]

  • Optimizing the amount of concentration and temperature of substances undergoing chemical reaction using response surface methodology. ResearchGate. Available at: [Link]

  • C-H activation-initiated spiroannulation reactions and their applications in the synthesis of spirocyclic compounds. PubMed. Available at: [Link]

Sources

Optimization

Side-product formation in spiro[4.4]nonane synthesis and mitigation strategies

Authored for: Researchers, Scientists, and Drug Development Professionals Welcome to the comprehensive technical support guide for the synthesis of spiro[4.4]nonane and its derivatives. This resource is designed to provi...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for: Researchers, Scientists, and Drug Development Professionals

Welcome to the comprehensive technical support guide for the synthesis of spiro[4.4]nonane and its derivatives. This resource is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to side-product formation and to offer effective mitigation strategies. As Senior Application Scientists, we have synthesized technical data with practical, field-proven insights to ensure the robustness and reproducibility of your synthetic routes.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of the spiro[4.4]nonane scaffold.

Q1: I am observing a significant amount of high-molecular-weight, intractable material in my crude product. What is the likely cause and how can I prevent it?

A1: The formation of a polymeric or oligomeric substance is a common side reaction, particularly in acid-catalyzed intramolecular cyclizations like the Friedel-Crafts acylation. This occurs when the reactive intermediate, instead of cyclizing intramolecularly, reacts with another molecule of the starting material or a reactive intermediate, initiating a polymerization cascade.

Mitigation Strategies:

  • High-Dilution Conditions: To favor the desired intramolecular reaction, it is crucial to maintain a low concentration of the reactive species. This can be achieved by the slow addition of the starting material to the reaction mixture, thereby minimizing the probability of intermolecular encounters.

  • Catalyst Selection: The choice of Lewis acid in Friedel-Crafts type reactions can significantly influence the extent of polymerization. While strong Lewis acids like AlCl₃ are effective, they can also promote side reactions. Consider screening milder Lewis acids such as In(OTf)₃ or zeolites, which can offer a better balance between reactivity and selectivity.[1]

  • Temperature Control: Running the reaction at lower temperatures can help to control the rate of reaction and suppress the undesired polymerization pathway, which often has a higher activation energy.

Q2: My Dieckmann condensation is yielding a significant amount of a dimeric or polymeric side product instead of the desired spiro[4.4]nonane derivative. How can I improve the yield of the intramolecular cyclization?

A2: The Dieckmann condensation is an equilibrium-driven process, and intermolecular condensation can compete with the desired intramolecular cyclization, especially at higher concentrations.[2]

Mitigation Strategies:

  • High-Dilution Principle: As with other intramolecular cyclizations, employing high-dilution conditions is a key strategy to favor the formation of the cyclic product.[2] This involves using a larger volume of solvent and adding the diester substrate slowly to the base.

  • Choice of Base and Solvent: The selection of the base and solvent system is critical. For diethyl esters, using sodium ethoxide in ethanol is a classic approach. However, using a non-nucleophilic, sterically hindered base like potassium tert-butoxide or sodium hydride in an aprotic solvent such as THF can minimize side reactions like transesterification and hydrolysis.[2]

  • Driving the Equilibrium: The Dieckmann condensation is driven to completion by the deprotonation of the resulting β-keto ester, which is acidic. Using at least one stoichiometric equivalent of a strong base ensures that this final deprotonation occurs, shifting the equilibrium towards the desired cyclic product.[2]

Q3: I am struggling with the purification of my spiro[4.4]nonane product from high-boiling point impurities and oligomers. What are the recommended purification protocols?

A3: The purification of spiro[4.4]nonane derivatives from polymeric or oligomeric byproducts can be challenging due to their similar polarities and high boiling points.

Recommended Purification Workflow:

  • Initial Work-up: After quenching the reaction, a thorough aqueous work-up is essential to remove any remaining acid or base catalysts and water-soluble byproducts.

  • Removal of Polymeric Material: If a significant amount of polymeric material is present, it can sometimes be precipitated by the addition of a non-polar solvent like hexane to a more polar solution of the crude product (e.g., in dichloromethane or ethyl acetate). The precipitated polymer can then be removed by filtration. For more soluble oligomers, treatment with activated charcoal can sometimes help to adsorb these impurities.[3]

  • Fractional Distillation: For liquid spiro[4.4]nonane derivatives, fractional distillation under reduced pressure is an effective method for separating the desired product from less volatile impurities.[3]

  • Column Chromatography: For solid or high-boiling liquid products, column chromatography on silica gel is the method of choice. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) will typically allow for the separation of the desired spirocycle from any remaining impurities.[3]

II. Troubleshooting Guides for Common Synthetic Routes

This section provides detailed troubleshooting for specific synthetic methodologies used to construct the spiro[4.4]nonane core.

Route 1: Intramolecular Friedel-Crafts Acylation

The intramolecular Friedel-Crafts acylation is a powerful method for the synthesis of spirocyclic ketones. However, it is often plagued by side reactions.

Troubleshooting Table: Intramolecular Friedel-Crafts Acylation

Observed Issue Potential Cause Recommended Mitigation Strategy
Low to no yield of desired product Inactive catalyst or harsh reaction conditions leading to decomposition.Use a freshly opened or sublimed Lewis acid. Screen milder Lewis acids like In(OTf)₃ or zeolites.[1]
Formation of polymeric byproducts Intermolecular acylation competing with intramolecular cyclization.Employ high-dilution conditions by slow addition of the acid chloride to the Lewis acid suspension. Maintain a dilute solution of the acid chloride.[3]
Product contaminated with starting material Incomplete reaction.Increase reaction time and/or temperature. Verify the quality of the Lewis acid catalyst.
Formation of rearranged products Carbocation rearrangements under strongly acidic conditions.While less common in acylation compared to alkylation, consider using a milder Lewis acid to minimize potential rearrangements.

Experimental Protocol: Intramolecular Friedel-Crafts Acylation for Spiro[4.4]nonan-1-one [3]

  • Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap, suspend 1-(3-carboxypropyl)cyclopentanecarboxylic acid in anhydrous benzene or toluene. Add thionyl chloride (2-3 equivalents) dropwise at room temperature. Heat the mixture to reflux for 2-3 hours, or until the evolution of HCl gas ceases. Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude acid chloride.

  • Cyclization: In a separate three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous carbon disulfide. Cool the suspension in an ice bath. Dissolve the crude acid chloride in anhydrous carbon disulfide and add it dropwise to the AlCl₃ suspension with vigorous stirring over 1-2 hours. After the addition, allow the mixture to stir at room temperature for 1 hour, and then heat to reflux for 4-6 hours.

  • Work-up and Purification: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid. Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by fractional distillation under reduced pressure or column chromatography.

Mechanism of Side-Product Formation: Polymerization

cluster_0 Intramolecular Cyclization (Desired) cluster_1 Intermolecular Reaction (Side Product) A Acylium Ion Intermediate B Spiro[4.4]nonane Product A->B Intramolecular Attack C Acylium Ion Intermediate D Starting Material C->D Intermolecular Attack E Dimer D->E F Polymer E->F Further Reactions

Caption: Competing pathways in Friedel-Crafts acylation.

Route 2: Dieckmann Condensation

The Dieckmann condensation is a classic method for forming five- and six-membered rings through the intramolecular cyclization of diesters.

Troubleshooting Table: Dieckmann Condensation

Observed Issue Potential Cause Recommended Mitigation Strategy
Formation of dimeric/polymeric byproducts Intermolecular condensation is competing with the desired intramolecular reaction.[2]Employ high-dilution conditions by slowly adding the diester to the base.[2]
Hydrolysis of ester groups Presence of water in the reaction mixture.Use anhydrous solvents and reagents. Ensure glassware is thoroughly dried.[2]
Transesterification The alkoxide base does not match the alkoxy group of the ester.Use an alkoxide base that corresponds to the ester (e.g., sodium ethoxide for ethyl esters). Alternatively, use a non-alkoxide base like NaH in an aprotic solvent.[2]
Low yield with recovery of starting material Insufficient base or inactive base.Use at least one full equivalent of a strong, anhydrous base.[2]

Experimental Protocol: Dieckmann Condensation for a Spiro[4.4]nonane Precursor [4]

  • Reaction Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place a sodium ethoxide (1.1 equivalents) suspension in anhydrous toluene.

  • Addition of Diester: Dissolve the diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate in anhydrous toluene and add it dropwise to the stirred base suspension at a rate that maintains a gentle reflux.

  • Reaction and Work-up: After the addition is complete, continue to heat the mixture at reflux for an additional 2-4 hours. Cool the reaction mixture to room temperature and quench by the slow addition of dilute hydrochloric acid until the solution is acidic. Separate the organic layer, and extract the aqueous layer with toluene. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure. The resulting β-keto ester can be used in the next step (hydrolysis and decarboxylation) or purified by vacuum distillation.

Mechanism of Side-Product Formation: Intermolecular Condensation

cluster_0 Intramolecular Pathway (Desired) cluster_1 Intermolecular Pathway (Side Product) G Enolate of Diester H Cyclic β-Keto Ester G->H Intramolecular Attack I Enolate of Diester J Another Diester Molecule I->J Intermolecular Attack K Acyclic Dimer J->K Start Simple Starting Materials Reaction1 First Bond Formation (e.g., Michael Addition) Start->Reaction1 Intermediate Reactive Intermediate Reaction1->Intermediate Reaction2 Second Bond Formation (e.g., Aldol Condensation) Intermediate->Reaction2 Product Spiro[4.4]nonane Derivative Reaction2->Product

Sources

Troubleshooting

Troubleshooting low enantioselectivity in asymmetric spiro synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Asymmetric Spiro Synthesis. As a Senior Application Scientist, I understand the intricate challenges and...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Asymmetric Spiro Synthesis. As a Senior Application Scientist, I understand the intricate challenges and nuances involved in constructing complex, stereochemically-defined spirocyclic frameworks. These structures are of immense interest in medicinal chemistry and natural product synthesis due to their rigid, three-dimensional architectures.[1][2] However, achieving high enantioselectivity in their synthesis can be a formidable task.

This guide is designed to provide you with practical, in-depth troubleshooting strategies and answers to frequently asked questions. My goal is to move beyond simple procedural lists and offer insights into the underlying chemical principles governing enantioselectivity in these reactions.

Troubleshooting Guide: Addressing Low Enantioselectivity

This section is structured to help you diagnose and resolve specific experimental issues leading to suboptimal stereochemical control.

Question 1: My enantiomeric excess (% ee) is consistently low. Where do I begin my investigation?

Answer:

Low enantiomeric excess is a common but multifaceted problem. A systematic approach, starting with the most fundamental parameters, is crucial for efficient troubleshooting.[3]

Initial Checks: The Foundation of Reproducibility

Before delving into more complex variables, it is imperative to verify the integrity of your basic experimental setup. Often, seemingly minor oversights can have a significant impact on enantioselectivity.

  • Purity of Starting Materials and Reagents: Impurities can act as catalyst poisons or participate in non-selective background reactions.[3][4] Confirm the purity of your substrates, reagents, and any additives using appropriate analytical techniques (e.g., NMR, GC-MS, elemental analysis).

  • Solvent Quality: The solvent is not merely a medium but an active participant in the catalytic cycle. Ensure your solvent is of high purity and, critically, anhydrous.[3][4] Trace amounts of water can hydrolyze or deactivate many sensitive catalysts and ligands.

  • Reaction Temperature Control: Asymmetric reactions are often highly sensitive to temperature fluctuations.[3][4] Even minor deviations can alter the energy difference between the diastereomeric transition states, leading to a drop in enantioselectivity.[4] Verify the accuracy of your temperature control system.

  • Concentration and Stoichiometry: Double-check all calculations for concentrations and molar ratios. Incorrect stoichiometry can lead to the formation of off-cycle catalytic species or promote undesired side reactions.

Logical Troubleshooting Workflow

To guide your investigation, consider the following workflow:

Troubleshooting_Workflow start Low % ee Observed check_basics Verify Experimental Basics (Purity, Solvent, Temp, Conc.) start->check_basics catalyst_issue Is the Catalyst the Problem? check_basics->catalyst_issue optimize_params Systematically Optimize Reaction Parameters catalyst_issue->optimize_params No analyze_catalyst Analyze Catalyst/Ligand Integrity (Purity, Structure, Storage) catalyst_issue->analyze_catalyst Yes temp_screen Temperature Screening optimize_params->temp_screen solvent_screen Solvent Screening optimize_params->solvent_screen catalyst_loading Catalyst Loading Optimization optimize_params->catalyst_loading concentration_study Substrate Concentration Study optimize_params->concentration_study control_rxn Run Control Reaction with Known High-ee Substrate analyze_catalyst->control_rxn control_rxn->optimize_params If control fails success High % ee Achieved temp_screen->success solvent_screen->success catalyst_loading->success concentration_study->success

Caption: A systematic workflow for troubleshooting low enantioselectivity.

Question 2: I suspect my catalyst or ligand is the culprit. How can I confirm this and what are the next steps?

Answer:

The chiral catalyst, a combination of a metal precursor and a chiral ligand, is the heart of any asymmetric transformation. Its integrity is paramount for achieving high enantioselectivity.

Verifying Catalyst and Ligand Integrity

  • Purity and Structure: If the ligand or the final catalyst complex was synthesized in-house, rigorous characterization is essential. Techniques like NMR spectroscopy, mass spectrometry, and, if possible, X-ray crystallography can confirm the structure and purity.[3] For commercial products, ensure they are from a reputable supplier and have been stored under the recommended conditions (e.g., under inert atmosphere, protected from light and moisture).

  • Enantiomeric Purity of the Ligand: The enantiomeric purity of your chiral ligand directly dictates the maximum possible enantiomeric excess of your product. Verify the ligand's enantiomeric purity using chiral HPLC or SFC.

  • Control Experiment: A powerful diagnostic tool is to run a control reaction with a substrate that is well-documented to give high enantioselectivity with your specific catalyst system.[3] If this control reaction also results in low % ee, it strongly points to an issue with the catalyst itself.

Ligand Modification and Screening

If the catalyst is indeed the issue, a systematic modification of the ligand can often lead to significant improvements. The principle of "matched and mismatched" stereochemical pairings is highly relevant here, where subtle changes to the ligand's chiral elements can either enhance or diminish enantioselectivity.[5]

Experimental Protocol: Ligand Screening

  • Establish a Baseline: Run the reaction with your original ligand under the previously determined optimal conditions.

  • Select a Diverse Set of Ligands: Choose a small library of ligands with systematic variations in their steric and electronic properties. For example, if your ligand has an aryl phosphine moiety, screen derivatives with electron-donating and electron-withdrawing groups on the aryl rings.

  • Perform Parallel Reactions: Set up a series of parallel reactions, each with a different ligand, keeping all other parameters (temperature, solvent, concentration) constant.

  • Analyze and Compare: Determine the conversion and enantiomeric excess for each reaction. This will allow you to identify promising ligand scaffolds for further optimization.

Ligand ModificationRationaleExpected Outcome
Increase Steric Bulk Enhance steric hindrance in the transition state, potentially favoring one enantiomeric pathway.May increase or decrease % ee depending on the specific substrate-catalyst interaction.
Introduce Electron-Donating Groups Can alter the electronic properties of the metal center, influencing its catalytic activity and selectivity.May impact reaction rate and enantioselectivity.
Introduce Electron-Withdrawing Groups Can make the metal center more electrophilic, potentially altering the reaction mechanism.May lead to changes in both reactivity and stereoselectivity.
Vary the Chiral Backbone Explores different chiral environments around the metal center.Can lead to significant improvements in % ee if a better "matched" pairing is found.[5]
Question 3: How significantly do solvent and temperature affect enantioselectivity, and how can I optimize these parameters?

Answer:

Solvent and temperature are two of the most critical and readily adjustable parameters for optimizing enantioselectivity. Their effects are often intertwined and can profoundly influence the stereochemical outcome of a reaction.

The Role of the Solvent

The solvent can influence the enantioselectivity of a reaction in several ways:[4]

  • Stabilization of Transition States: Solvents can differentially stabilize the two diastereomeric transition states leading to the R and S enantiomers. This difference in stabilization energy directly impacts the enantiomeric ratio.[4]

  • Catalyst Conformation and Aggregation: The solvent can affect the conformation of the chiral catalyst and its state of aggregation.[4] For instance, high catalyst concentrations in certain solvents can lead to the formation of less selective dimeric or oligomeric species.

  • Solubility of Reactants: Poor solubility of any of the reactants can lead to a heterogeneous reaction mixture, which can negatively impact both the reaction rate and enantioselectivity.[4]

The Impact of Temperature

Temperature directly influences the Gibbs free energy difference (ΔΔG‡) between the two diastereomeric transition states. According to the Eyring equation, the ratio of the two enantiomers is exponentially dependent on this energy difference and inversely dependent on the temperature.

Generally, lower reaction temperatures lead to higher enantioselectivity because the system becomes more sensitive to small energy differences between the competing reaction pathways.[4][6] However, this is not a universal rule, and some reactions exhibit higher enantioselectivity at elevated temperatures. Therefore, a temperature screening study is essential.

Experimental Protocol: Temperature and Solvent Screening

  • Experimental Setup: Use a parallel reactor system or a multi-well plate to screen multiple conditions simultaneously. Ensure each reaction vessel is under an inert atmosphere.

  • Parameter Matrix: Design a matrix of experiments to test a range of solvents with varying polarities and coordinating abilities (e.g., toluene, dichloromethane, THF, acetonitrile) at different temperatures (e.g., -78 °C, -20 °C, 0 °C, room temperature, 40 °C).

  • Execution: Add the catalyst, substrate, and solvent to each reaction vessel. Allow the mixtures to equilibrate to the target temperature before adding the final reagent to initiate the reaction. Run all reactions for the same duration.

  • Analysis: After the specified time, quench the reactions and determine the conversion and enantiomeric excess for each condition using a validated analytical method (e.g., chiral HPLC, SFC).

Data Presentation: Solvent and Temperature Effects on % ee

SolventTemperature (°C)Conversion (%)% ee
Toluene-208575
Toluene09568
Toluene25>9955
Dichloromethane-209088
Dichloromethane0>9982
Dichloromethane25>9971
THF-207065
THF08859
THF259848

This data clearly illustrates how a systematic screening can identify the optimal solvent and temperature combination for maximizing enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: Can the order of reagent addition impact the outcome of my asymmetric spiro synthesis?

A1: Absolutely. The order of addition can be critical. For many metal-catalyzed reactions, pre-forming the active catalyst by stirring the metal precursor and the chiral ligand together for a specific period before adding the substrate is crucial for achieving high enantioselectivity and reproducibility.[4] This pre-formation step allows for the complete coordination of the ligand to the metal center, ensuring that the desired chiral environment is established before the catalytic cycle begins.

Q2: I'm observing a decrease in enantioselectivity when I scale up my reaction. What are the likely causes?

A2: This is a common challenge in process development. Several factors can contribute to a loss of enantioselectivity upon scale-up:

  • Mass and Heat Transfer: In larger reaction vessels, inefficient stirring and inadequate temperature control can lead to localized "hot spots" or concentration gradients, both of which can negatively impact selectivity.

  • Addition Rates: The rate of addition of a reagent that is slow on a small scale may be difficult to replicate accurately on a larger scale, potentially altering the instantaneous concentration of reactants and affecting the catalytic cycle.

  • Impurities: The introduction of impurities from larger quantities of starting materials or solvents can have a more pronounced effect on a larger scale.

Q3: How does substrate concentration influence enantioselectivity?

A3: Substrate concentration can have a significant effect. At high concentrations, you might observe catalyst aggregation, which can lead to the formation of less selective catalytic species.[3][4] Conversely, at very low concentrations, a non-catalyzed, non-selective background reaction may become more prominent, also leading to a decrease in the overall enantiomeric excess. It is often beneficial to perform a concentration study to find the optimal range for your specific reaction.

Q4: Are there any specific considerations for microwave-assisted asymmetric spiro synthesis?

A4: Microwave irradiation has emerged as a powerful tool for accelerating reaction rates and improving yields in the synthesis of spiro heterocycles.[7] However, when applying this technology to asymmetric synthesis, careful control of temperature is paramount. The rapid heating associated with microwaves can sometimes lead to a decrease in enantioselectivity if the optimal temperature for stereocontrol is exceeded. It is crucial to use a microwave reactor with accurate internal temperature monitoring and to perform a power and temperature optimization study.

References

  • Current time information in Le Flore County, US. (n.d.). Google.
  • Enantioselective Synthesis of Spirolactones and Spirolactams Under Low Catalyst Loadings. (2026, March 5). Journal of the American Chemical Society - ACS Publications.
  • Troubleshooting low enantiomeric excess in asymmetric synthesis. (n.d.). Benchchem.
  • Technical Support Center: Enhancing Yield and Enantioselectivity in Asymmetric Synthesis. (n.d.). Benchchem.
  • Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino Reactions Organocatalyzed by Ionic Liquid and Microwave-Assisted. (2022, November 19). PMC.
  • Stereoselective Synthesis of Benzannulated Spiroketals: Influence of the Aromatic Ring on Reactivity and Conformation. (n.d.). PMC.
  • Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. (2016, February 17). RSC Publishing.
  • Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold. (2019, July 2). ACS Central Science - ACS Publications.
  • Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. (2024, February 13). No source provided.
  • Solvent effect on enantioselectivity. (n.d.). ResearchGate.
  • Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. (n.d.). PMC.
  • Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery. (2017, March 10). PMC - PubMed Central.
  • Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. (2024, August 1). PMC.
  • Enantioselective Michael Spirocyclization of Palladium Enolates. (n.d.). PMC - NIH.
  • Catalyst Optimisation for Asymmetric Synthesis by Ligand Chirality Element Addition: A Perspective on Stereochemical Cooperativity. (2017, August 25). PubMed.
  • Plausible explanation for the low enantioselectivity observed. (n.d.). ResearchGate.
  • Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. (2024, August 1). ResearchGate.
  • Design and Synthesis of Chiral Spiro Ligands. (n.d.). SciSpace.
  • Guidelines and methodologies in asymmetric synthesis and catalysis. (2007, March 1). No source provided.
  • Design and Synthesis of Chiral oxa-Spirocyclic Ligands for Ir-Catalyzed Direct Asymmetric Reduction of Bringmann's Lactones wi. (2018, June 19). No source provided.
  • Catalyst-Controlled Regiodivergence in Enantioselective Synthesis of Spirocyclic γ-versus δ-Lactams. (2026, March 5). ResearchGate.
  • Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. (n.d.). PMC.
  • Strategies for the enantioselective synthesis of spirooxindoles. (2012, July 21). PubMed.
  • Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. (n.d.). CORE.
  • Meeting Challenges in Asymmetric Synthesis. (2026, January 29). Pharmaceutical Technology.
  • Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. (n.d.). White Rose Research Online.
  • Asymmetric spiroacetalization catalysed by confined Br??nsted acids. (2026, February 7). ResearchGate.
  • ChemInform Abstract: Asymmetric Catalysis for the Synthesis of Spirocyclic Compounds. (2025, August 10). ResearchGate.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of Spirocyclic Compounds

Executive Summary & Core Stability Profile Spirocyclic scaffolds—particularly spiro[3.3]heptanes , spiro[3.4]octanes , and spirooxetanes —are invaluable bioisosteres for phenyl and morpholine rings due to their ability t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Stability Profile

Spirocyclic scaffolds—particularly spiro[3.3]heptanes , spiro[3.4]octanes , and spirooxetanes —are invaluable bioisosteres for phenyl and morpholine rings due to their ability to project substituents into defined 3D vectors (exit vectors) without adding lipophilicity (LogP). However, their high ring strain (


26 kcal/mol for cyclobutane) and unique orbital alignment make them susceptible to specific decomposition pathways that are rare in flat aromatic systems.

Key Stability Risks:

  • Acid-Catalyzed Rearrangement: Wagner-Meerwein shifts driven by relief of ring strain.

  • Steric Shielding in Catalysis: Failure of Pd-oxidative addition in cross-couplings.

  • Nucleophilic Ring Opening: Specific to spirooxetanes and activated azetidines.

Module 1: Acid-Mediated Instability (The "Red Zone")

The most frequent mode of failure for spiro[3.3]heptane derivatives occurs during acidic deprotection steps (e.g., Boc removal). The spiro-carbon creates a neopentyl-like steric environment, but unlike neopentane, the adjacent carbons are part of a strained ring.

The Mechanism: Strain-Relief Rearrangement

Upon generation of a carbocation adjacent to the spiro center (e.g., via protonation of an alcohol or alkene, or leaving group departure), the ring bond can migrate to expand the ring, relieving strain. This is often a semipinacol or Wagner-Meerwein type rearrangement.

Visualization: Cationic Rearrangement Pathway

SpiroRearrangement cluster_prevention Prevention Strategy Start Spiro[3.3]heptane Precursor (Alcohol/Amine) Acid Acid Treatment (H+) Start->Acid Cation Carbocation Intermediate Acid->Cation -H2O / -LG Shift 1,2-Alkyl Shift (Strain Relief) Cation->Shift Fast Product Fused Bicyclic System (Undesired) Shift->Product Irreversible Scavenger Cation Scavenger (Silane/Thiol) Scavenger->Cation Intercepts

Caption: Figure 1. Mechanism of acid-catalyzed rearrangement in spiro[3.3]heptanes leading to fused bicyclic impurities.

Troubleshooting Guide: Acidic Deprotection

Scenario: You are removing a Boc group from a spiro-amine and observe decomposition or new spots by TLC/LCMS.

ParameterStandard Condition (Avoid)Optimized Condition (Recommended)Rationale
Reagent 4M HCl in Dioxane/MeOHTFA / DCM (1:4 v/v) HCl is too nucleophilic (Cl⁻ attacks rings) and promotes hydrolysis. TFA is milder.
Temperature RT to 50°C0°C to RT Rearrangement activation energy is often crossed >25°C.
Scavengers NoneEt₃SiH (2-5 eq) Traps transient cations (t-butyl) preventing them from reacting with the spiro-core.
Concentration 0.5 M0.1 M High concentration favors intermolecular polymerization.
Validated Protocol: Low-Temperature Boc Deprotection
  • Dissolve the Boc-protected spirocycle (1.0 mmol) in anhydrous DCM (10 mL).

  • Cool the solution to 0 °C (ice bath).

  • Add triethylsilane (Et₃SiH) (2.0 mmol, 2.0 eq) as a cation scavenger.

  • Dropwise add Trifluoroacetic acid (TFA) (2.5 mL). Do not add all at once.

  • Stir at 0 °C for 1 hour. Monitor by LCMS.

    • Critical Check: If SM remains, allow to warm to 10 °C, but do not heat .

  • Quench: Pour into cold sat. NaHCO₃. Do not concentrate the acidic mixture directly, as the high concentration of acid during evaporation triggers decomposition [1].

Module 2: Transition Metal Catalysis (The "Steric Wall")

Spirocyclic halides (e.g., 2-bromospiro[3.3]heptane) are notoriously difficult substrates for Suzuki-Miyaura and Buchwald-Hartwig couplings. The geminal disubstitution at the spiro center creates a "neopentyl-like" wall that blocks the Palladium center during oxidative addition and transmetallation.

Diagnostic Flowchart: Failed Coupling

SuzukiTroubleshoot cluster_tips Optimization Tips Start Coupling Failed (Low Yield/SM Recovery) Check1 Is the Halide on the Spiro Ring? Start->Check1 Branch1 Yes (Steric Issue) Check1->Branch1 Branch2 No (Electronic/Other) Check1->Branch2 Sol1 Switch to Buchwald Gen-3/4 Precatalysts (XPhos, SPhos) Branch1->Sol1 Sol2 Check Protodeboronation (Boronic Acid Instability) Branch2->Sol2 Tip1 Use KOH/Ba(OH)2 (Stronger Base) Sol1->Tip1

Caption: Figure 2. Decision logic for troubleshooting failed cross-couplings on spirocyclic substrates.

Optimized Protocol: Sterically Demanding Suzuki Coupling

Based on high-throughput screening data for hindered substrates [2].

The Problem: Standard catalysts (Pd(PPh₃)₄, Pd(dppf)Cl₂) fail to undergo oxidative addition due to steric repulsion. The Solution: Use electron-rich, bulky biaryl phosphine ligands (Buchwald type) that facilitate oxidative addition and reductive elimination.

  • Catalyst: XPhos Pd G3 or SPhos Pd G3 (2–5 mol%).

    • Why? The precatalyst ensures a 1:1 Pd:Ligand ratio and rapid activation.

  • Base: K₃PO₄ (3.0 eq) or Cs₂CO₃ .

    • Note: Anhydrous bases in Toluene/Water (10:1) often outperform pure organic phases.

  • Solvent: 1,4-Dioxane or Toluene (degassed).[1]

  • Temperature: 100 °C . High temperature is required to overcome the activation barrier imposed by sterics.

Warning: If using spiro-boronic acids/esters, they are prone to protodeboronation (loss of B(OR)₂ replaced by H). If this is observed:

  • Switch to the MIDA boronate (slow release).

  • Use anhydrous conditions (DMF/Et₃N) with a copper co-catalyst [3].

Module 3: Spirooxetane & Azetidine Handling[2]

Spirooxetanes (e.g., 2-oxa-6-azaspiro[3.3]heptane) are chemically distinct from epoxides. They are surprisingly stable to nucleophiles but vulnerable to aggressive Lewis acids.

Stability Matrix
ConditionStabilityNotes
Aq. Acid (pH 1) Low Ring opening to diol or rearrangement occurs rapidly [4].
Aq. Base (pH 14) High Stable to hydrolysis; suitable for saponification.
Nucleophiles (Amines) High Requires activation (e.g., Lewis Acid) to open the ring.
Oxidation (H₂O₂) Moderate N-oxidation is safe; C-H oxidation at the bridgehead is possible.
FAQ: Common User Issues

Q: My spirooxetane product disappeared during silica gel chromatography. A: Silica gel is slightly acidic. For acid-sensitive spirooxetanes (especially those with electron-donating groups), the ring can open on the column.

  • Fix: Pre-treat the silica column with 1% Triethylamine (TEA) in the eluent to neutralize acidic sites.

Q: I see a "Grob-type" fragmentation product. A: This occurs in spiro-compounds with specific substitution patterns, such as a hydroxyl group gamma to a leaving group.

  • Mechanism: The rigid geometry aligns the sigma bonds perfectly for fragmentation, breaking the ring into two olefinic fragments [5].

  • Fix: Avoid creating 1,3-heteroatom relationships across the spiro-center where one is a good leaving group.

References

  • Burkhard, J. A., et al. "Synthesis and Structural Analysis of Spiro[3.3]heptanes as Saturated Bioisosteres." Journal of Medicinal Chemistry, 2010, 53(19), 7119–7128. Link

  • BenchChem Technical Support. "Troubleshooting Suzuki-Miyaura Coupling of Sterically Hindered Substrates." BenchChem Guides, 2025.[2] Link

  • Wipf, P., et al. "Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements."[3] Chemical Communications, 2019. Link

  • Carreira, E. M., et al. "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 2010, 53(8), 3227–3246.[4] Link

  • Crandall, J. K., et al. "Dyotropic Rearrangements and Grob-type Fragmentations in Spiro-fused Lactones." The Journal of Organic Chemistry, 2011. Link

Sources

Troubleshooting

Technical Support Center: Catalyst Poisoning in the Synthesis of Spiro[4.4]nonane Derivatives

Welcome to the Technical Support Center dedicated to troubleshooting catalyst poisoning in the synthesis of spiro[4.4]nonane derivatives. This guide is designed for researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center dedicated to troubleshooting catalyst poisoning in the synthesis of spiro[4.4]nonane derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common catalytic challenges. Spiro[4.4]nonane scaffolds are crucial motifs in medicinal chemistry, and their efficient synthesis is paramount.[1] Catalyst deactivation, however, remains a significant hurdle, leading to diminished yields, stalled reactions, and irreproducible results. This resource provides in-depth, field-proven insights to help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: What are the primary indicators of catalyst poisoning in my spiro[4.4]nonane synthesis?

A1: The most common signs of catalyst poisoning include:

  • A significant decrease in reaction rate or a complete halt of the reaction.[2]

  • A noticeable drop in product yield and selectivity, often accompanied by the formation of byproducts.[2]

  • The need for harsher reaction conditions (e.g., higher temperatures or catalyst loading) to achieve desired conversion levels compared to previous successful runs.[2]

  • Inconsistent results between batches, even when using the same protocol.

Q2: What are the most common catalyst poisons I should be aware of?

A2: Catalyst poisons are chemical species that bind to the active sites of a catalyst, reducing its activity.[3] For syntheses involving spiro[4.4]nonane derivatives, which often employ transition metal catalysts, be vigilant for the following:

Poison ClassExamplesCommon Sources
Sulfur Compounds Thiols, sulfides, thiophenes, H₂SStarting materials, reagents, or solvents.[2][4]
Nitrogen Compounds Amines, amides, nitriles, pyridines, some heterocyclesStarting materials, products, or additives.[2][4][5]
Halides Residual chlorides, bromides, iodidesStarting materials (e.g., haloarenes), additives.[4][5]
Heavy Metals Lead, mercury, arsenicContamination from glassware or reagents.[5]
Strongly Coordinating Species Carbon monoxide (CO), cyanides, phosphitesImpurities in gas lines (e.g., H₂), side reactions.[4]
Water/Moisture Residual water in solvents or reagentsInadequate drying of solvents and reagents.[6][7]

Q3: What is the difference between reversible and irreversible catalyst poisoning?

A3: The distinction lies in the strength of the interaction between the poison and the catalyst's active site:

  • Reversible Poisoning: The poison weakly adsorbs to the active sites. The catalyst's activity can often be restored by removing the poison from the feedstock or through a simple regeneration procedure.[5]

  • Irreversible Poisoning: The poison forms a strong, stable chemical bond with the active sites. This type of poisoning is often permanent, and the catalyst may need to be replaced.[5]

Troubleshooting Guide: A Systematic Approach

When encountering a potential catalyst poisoning issue, a systematic approach is crucial for accurate diagnosis and effective resolution.

A Reaction Failure (Low Yield/Stalled) B Verify Reaction Conditions (Temp, Time, Purity of Reagents) A->B C Isolate Starting Materials & Solvents B->C Conditions OK D Analyze for Potential Poisons (GC-MS, ICP-MS, Elemental Analysis) C->D E Poison Identified D->E Contaminant Found H Poison Not Identified D->H No Contaminant Found F Purify Contaminated Component(s) (Distillation, Chromatography, Guard Bed) E->F G Re-run Reaction with Purified Materials F->G L Successful Reaction G->L I Investigate Substrate/Product Inhibition H->I J Monitor Reaction Kinetics (Aliquot Analysis by HPLC/GC) I->J K Consider Catalyst Regeneration or Replacement J->K Deactivation Confirmed K->G

Caption: A systematic workflow for troubleshooting catalyst poisoning.

In-Depth Troubleshooting for Specific Catalytic Systems

Palladium-Catalyzed Reactions (e.g., Narasaka-Heck/C-H Activation)

Palladium catalysts are instrumental in constructing complex spirocycles.[8] However, they are susceptible to poisoning, particularly by heteroatoms present in substrates or by excess reagents.

Issue 1: My Pd-catalyzed spirocyclization of a γ,δ-unsaturated oxime ester is failing.

  • Question: What are the likely causes of catalyst deactivation in this specific reaction?

  • Answer: The most probable culprits are related to the reactants themselves. The nitrogen and oxygen atoms of the oxime ester can coordinate to the palladium center, inhibiting catalytic turnover. Furthermore, excess cyanide, if used in preceding steps, can be a potent poison, leading to the formation of inactive palladium-cyanide complexes like [(CN)4Pd]2-.[9] Moisture is also particularly detrimental as it can lead to the formation of HCN, which is highly reactive towards Pd(0) species.[9]

Issue 2: The reaction starts but then stalls before completion.

  • Question: Why would the reaction initiate but not go to completion?

  • Answer: This is a classic indication of catalyst deactivation during the reaction.[10] It's possible that the spirocyclic product itself is a more effective ligand for the palladium catalyst than the starting materials. As the product concentration increases, it can bind to the catalyst and inhibit further reaction. Another possibility is the gradual decomposition of the phosphine ligands under the reaction conditions, leading to the formation of inactive palladium species.

Rhodium-Catalyzed Reactions (e.g., C-H Activation, Hydroacylation)

Rhodium catalysts are powerful tools for C-H activation and hydroacylation reactions to form spiro[4.4]nonane derivatives.[11][12] A common deactivation pathway is decarbonylation.[13]

Issue: My Rh(I)-catalyzed intramolecular hydroacylation to form a spiro-γ-lactam is giving low yields.

  • Question: Besides common poisons, are there any specific deactivation pathways for this type of reaction?

  • Answer: Yes, a significant challenge in rhodium-catalyzed hydroacylation is the competing decarbonylation pathway.[13] This occurs when the aldehyde substrate decarbonylates, leading to the formation of a stable rhodium-carbonyl complex that is catalytically inactive. The choice of phosphine ligand is critical; electron-rich, bidentate phosphine ligands can often suppress this undesired pathway.[13] Additionally, the basicity of the phosphine ligand can play a crucial role in promoting the desired hydroacylation over decarbonylation.[14]

Gold-Catalyzed Reactions (e.g., Spirocyclization of Alkynes)

Gold catalysts, particularly Au(I) complexes, are known for their ability to activate alkynes towards nucleophilic attack, enabling the synthesis of spirocycles.[15][16][17][18][19]

Issue: My gold-catalyzed synthesis of an unsaturated spiroketal is not working.

  • Question: What are the common pitfalls in gold-catalyzed spirocyclization reactions?

  • Answer: Gold catalysts are generally more tolerant to functional groups than palladium or rhodium, but they are not immune to poisoning. Strong σ-donors like thiols and certain amines can deactivate the catalyst. A crucial aspect of gold catalysis is the nature of the counter-ion and any additives. Halide abstraction from the gold precatalyst is often necessary to generate the active cationic species. If this process is inefficient, the catalytic cycle will not initiate. Also, consider the possibility of the formation of inactive gold clusters (gold nanoparticles) if the reaction conditions are not optimal.

cluster_0 Catalyst Deactivation Pathways A Active Catalyst (e.g., Pd(0)L2) B Poisoning A->B Chemical Adsorption of Impurities C Fouling (Coke/Polymer) A->C Deposition of Byproducts D Thermal Degradation (Sintering) A->D High Temperature E Inactive Species (e.g., [Pd(CN)4]2-) B->E F Blocked Pores C->F G Agglomerated Particles D->G

Caption: Common mechanisms of catalyst deactivation.

Experimental Protocols

Protocol 1: Kinetic Analysis to Diagnose Catalyst Deactivation

This protocol helps determine if catalyst deactivation is occurring during the reaction.

Materials:

  • Your standard reaction setup (e.g., Schlenk flask, stirrer, inert atmosphere).

  • All necessary reagents and solvents, purified to the best of your ability.

  • Internal standard (a compound that does not react under the reaction conditions).

  • Analytical instrument (e.g., GC, HPLC, NMR).

Procedure:

  • Set up the reaction as you normally would, including the internal standard.

  • Once all reagents are added and the reaction is initiated (t=0), immediately take an aliquot of the reaction mixture.

  • Quench the aliquot (e.g., by adding a solution of a strong ligand or by rapid cooling).

  • Take further aliquots at regular time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours).

  • Analyze each quenched aliquot to determine the conversion of the starting material and the yield of the product relative to the internal standard.

  • Plot conversion vs. time. A sharp decrease in the reaction rate or a plateauing of the conversion before completion strongly suggests catalyst deactivation.[6]

Protocol 2: General Procedure for Catalyst Regeneration by Chemical Washing

This is a general guide for attempting to regenerate a poisoned heterogeneous catalyst. Note: The optimal conditions will depend on the specific catalyst and poison.

Materials:

  • Deactivated catalyst.

  • Washing solution (e.g., dilute acid such as 0.5 M H₂SO₄, or a basic solution, depending on the nature of the poison).[5][20]

  • Deionized water.

  • Suitable filtration apparatus.

  • Drying oven.

Procedure:

  • Carefully recover the deactivated catalyst from the reaction mixture by filtration.

  • Wash the catalyst with a non-reacting solvent to remove any residual organic material.

  • Suspend the catalyst in the chosen washing solution and stir for a set period (e.g., 1-2 hours) at a controlled temperature (e.g., 50 °C).[20]

  • Filter the catalyst and wash it thoroughly with deionized water until the filtrate is neutral.

  • Dry the catalyst in an oven under vacuum at a temperature that will not cause thermal degradation.

  • Test the activity of the regenerated catalyst in a small-scale reaction to evaluate the effectiveness of the regeneration process.

References

  • BenchChem. (2025). Technical Support Center: Catalyst Poisoning in the Synthesis of Substituted Cyclohexanes.
  • BenchChem. (n.d.). Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods.
  • Chan, A. S. C., Lin, C.-C., Sun, J., Hu, W., Li, Z., Pan, W., Mi, A., Jiang, Y., Huang, T.-M., Yang, T.-K., Chen, J.-H., Wang, Y., & Lee, G.-H. (1995). Synthesis of Spiro[4.4]Nonane-l,6-Diols via the Hydrogenation of Spiro[4.4]Nonane-1,6-Dione: the Profound Effect of Hydrogenating Agents. Tetrahedron: Asymmetry, 6(12), 2953–2959.
  • BenchChem. (2025).
  • NTU Scholars. (n.d.). Synthesis of Spiro[4.
  • Wikipedia. (n.d.).
  • ChemCatBio. (n.d.).
  • Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products.
  • Paioti, P. H. S., Ketcham, J. M., & Aponick, A. (2014). Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals. Organic Letters, 16(19), 5320–5323.
  • BenchChem. (n.d.). Improving the yield and purity of Spiro[4.4]nonan-1-one synthesis.
  • ResearchGate. (n.d.).
  • Oriental Journal of Chemistry. (2015). One-pot three-component synthesis of spirooxindoles catalyzed by nano Ag/kaolin. Oriental Journal of Chemistry, 31(3), 1731-1736.
  • ResearchGate. (n.d.). Gold‐Catalyzed Synthesis of Spirocycles: Recent Advances | Request PDF.
  • Taylor & Francis Online. (n.d.).
  • LinkedIn. (2025, June 19). Catalyst deactivation mechanisms and how to prevent them.
  • Bi, J., Zhang, Z., He, Y., Li, H., Yan, X., Zhao, F., Dai, F., & Fan, B. (2025). Gold-catalyzed spirocyclization of activated alkynes with organoiodides: access to 3-arylated, 3-alkenylated, and 3-alkynylated spiro[4.5]trienones. Organic Chemistry Frontiers, 12, 7010-7018.
  • BenchChem. (2025).
  • Patsnap. (2025, August 27).
  • Giovanni Lab. (2024, September 9).
  • ResearchGate. (n.d.). Synthesis of 2-Azaspiro[4.
  • Dong, V. M., et al. (2008). Rhodium Catalyzed Hydroacylation. Journal of the American Chemical Society, 130(9), 2916–2917.
  • Aerosol and Air Quality Research. (2019, February 28).
  • PubMed. (2008, April 9). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system.
  • AmmoniaKnowHow. (n.d.).
  • PMC. (2020, June 7).
  • Beilstein Journals. (n.d.).
  • PMC. (n.d.). Rhodium(I)
  • Albers, P., Pietsch, J., & Parker, S. F. (2001). Poisoning and deactivation of palladium catalysts.
  • Chemical Science. (2019). Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. Chemical Science, 10(24), 6141-6146.
  • PubMed. (2004, November 5). Rhodium-catalyzed intramolecular hydroacylation of 5- and 6-alkynals: convenient synthesis of alpha-alkylidenecycloalkanones and cycloalkenones.
  • ACS.org. (n.d.). Rhodium(I)-Catalyzed Hydroacylation Promoted by Chelating Amines (56th Annual Report on Research Under Sponsorship of The American Chemical Society Petroleum Research Fund).
  • Semantic Scholar. (2022, March 2). Iridium-catalyzed hydroacylation reactions of C1-substituted oxabenzonorbornadienes with salicylaldehyde: an experimental and co.
  • BenchChem. (n.d.). Technical Support Center: Catalyst Poisoning in Reactions with 5-Bromo-2-chlorobenzo[d]thiazole.
  • PMC. (2008, July 7).
  • Taylor & Francis Online. (n.d.). Catalyst poisoning – Knowledge and References.
  • ResearchGate. (n.d.).
  • BenchChem. (2025). Technical Support Center: Catalyst Poisoning in the Synthesis of Substituted Cyclohexanes.
  • BenchChem. (n.d.). Application Note: Spiro[4.4]nonan-1-one as a Versatile Precursor for the Synthesis of Novel Spiro-Heterocycles.
  • ResearchGate. (n.d.). a) Chiral spiro[4.4]nonanes and b) our synthetic design.

Sources

Optimization

Technical Support Center: Refinement of Workup Procedures for Spirocyclic Carboxylic Acids

Welcome to the technical support center dedicated to the unique challenges encountered during the workup and purification of spirocyclic carboxylic acids. The inherent three-dimensional complexity and rigidity of spirocy...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to the unique challenges encountered during the workup and purification of spirocyclic carboxylic acids. The inherent three-dimensional complexity and rigidity of spirocyclic frameworks can introduce unexpected behaviors concerning solubility, crystallization, and separation that are not always encountered with simpler acyclic or monocyclic systems. This guide is structured to provide direct, actionable solutions to common problems, moving from broad initial purification strategies to fine-tuned troubleshooting for persistent issues. Our goal is to explain the causality behind each step, empowering you to make informed decisions in your research.

Part 1: General Troubleshooting & Initial Purification

This section addresses the most common issues researchers face immediately following synthesis, focusing on yield loss and initial product isolation.

Q1: My overall yield of the spirocyclic carboxylic acid is very low after the initial workup. What are the likely causes?

A1: Low recovery is a frequent and frustrating issue that can often be traced to one of several factors during the workup phase. A systematic evaluation is the most effective approach to pinpointing the problem.[1]

  • Product Decomposition: Spirocyclic structures can be sensitive to harsh pH conditions. Strong acids or bases used during extraction can potentially catalyze decomposition or side reactions.

    • Solution: Analyze a crude sample of your reaction mixture by LC-MS or NMR before starting the workup. If the product is present in a higher yield there, your workup conditions are suspect. Consider using milder bases like sodium bicarbonate (NaHCO₃) instead of sodium hydroxide (NaOH) for extraction and a weaker acid like citric acid or ammonium chloride for neutralization.[2][3]

  • Incomplete Extraction: The unique stereochemistry of spirocycles can lead to unusual solubility profiles. Your product may have limited solubility in the chosen organic solvent or, conversely, retain some solubility in the aqueous phase even after neutralization.

    • Solution: Perform a small-scale solubility test of your crude product in various organic solvents (e.g., ethyl acetate, dichloromethane, THF). During extraction, if you suspect product loss to the aqueous layer, re-extract the aqueous phase multiple times (3-4x) with fresh organic solvent.[4] For particularly polar products, continuous liquid-liquid extraction may be necessary.

  • Physical Loss: Emulsions or precipitation at the interface during liquid-liquid extraction can physically trap a significant amount of your product.

    • Solution: To break emulsions, add brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. If a solid precipitates, it may be your product salt; in this case, add more water or a co-solvent to redissolve it before proceeding with the separation.

Part 2: The Cornerstone of Purification: Acid-Base Extraction FAQs

Acid-base extraction is the most powerful and fundamental technique for separating carboxylic acids from neutral or basic impurities. It leverages the reversible conversion of the acidic proton into a water-soluble salt.[5][6]

Q2: What is the fundamental principle of using acid-base extraction for my spirocyclic carboxylic acid?

A2: The principle relies on changing the polarity and thus the solubility of your target molecule.

  • Basification: Your crude reaction mixture is dissolved in a water-immiscible organic solvent (e.g., ethyl acetate). When you wash this solution with an aqueous base (like NaHCO₃), the carboxylic acid is deprotonated to form a carboxylate salt. This salt is ionic and therefore preferentially dissolves in the aqueous layer.

  • Separation: Neutral organic impurities (e.g., unreacted starting materials, non-acidic byproducts) remain in the organic layer and can be drained away.

  • Acidification: The separated aqueous layer, now containing your carboxylate salt, is acidified with an acid (like HCl). This protonates the carboxylate, regenerating the neutral carboxylic acid, which is typically insoluble in water and will precipitate out or can be extracted back into a fresh portion of organic solvent.[3][6]

G cluster_0 Crude Reaction Mixture cluster_1 Step 1: Basification cluster_2 Organic Phase cluster_3 Aqueous Phase cluster_4 Step 2: Acidification & Isolation A Spirocyclic Acid (R-COOH) + Neutral Impurities (in Organic Solvent, e.g., EtOAc) B Add aq. NaHCO₃ (or other base) A->B Wash C Separate Layers B->C D Neutral Impurities (in EtOAc) [Discard or Analyze] C->D Top Layer E Spirocyclic Carboxylate Salt (R-COO⁻ Na⁺) (in Water) C->E Bottom Layer F Add aq. HCl (to pH < 4) E->F Treat G Isolate Product F->G H Pure Spirocyclic Acid (R-COOH) [Precipitate or Extract into fresh EtOAc] G->H

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Spiro[4.4]nonane and Spiro[4.5]decane Carboxylic Acids in Drug Discovery

Introduction: Embracing the Third Dimension in Medicinal Chemistry In the modern era of drug discovery, the "escape from flatland" has become a guiding principle, encouraging a shift away from planar, aromatic molecules...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Embracing the Third Dimension in Medicinal Chemistry

In the modern era of drug discovery, the "escape from flatland" has become a guiding principle, encouraging a shift away from planar, aromatic molecules towards more three-dimensional, sp3-rich scaffolds.[1] Spirocyclic systems, characterized by two rings sharing a single carbon atom, are at the forefront of this movement.[2][3] Their rigid and well-defined three-dimensional conformations offer a powerful tool to enhance target selectivity, improve physicochemical properties, and optimize pharmacokinetic profiles.[1][4][5]

This guide provides an in-depth comparative analysis of two fundamental spirocyclic scaffolds: spiro[4.4]nonane and spiro[4.5]decane, with a focus on their carboxylic acid derivatives. By examining their structural nuances, synthetic accessibility, and divergent biological applications, we aim to equip researchers, scientists, and drug development professionals with the insights needed to strategically select the optimal scaffold for their therapeutic targets.

Structural and Physicochemical Properties: A Tale of Two Scaffolds

The core difference between spiro[4.4]nonane (composed of two five-membered rings) and spiro[4.5]decane (a five-membered and a six-membered ring) may seem subtle, but it imparts significant variations in their spatial arrangement and physical properties. The spiro[4.4]nonane framework is inherently more rigid and compact due to the constraints of the two smaller rings. In contrast, the spiro[4.5]decane system possesses greater conformational flexibility owing to the chair/boat conformations available to the cyclohexane ring.

This structural distinction has profound implications for drug design. The rigid nature of the spiro[4.4]nonane core can pre-organize appended functional groups into a specific orientation, potentially leading to a lower entropic penalty upon binding to a biological target and thus higher affinity.[4] Conversely, the flexibility of the spiro[4.5]decane scaffold may allow for more effective induced-fit binding to a wider range of protein targets.

These structural differences translate into distinct physicochemical properties that are critical for a compound's "drug-likeness."

PropertySpiro[4.4]nonane Carboxylic AcidSpiro[4.5]decane Carboxylic AcidRationale and Implication
Molecular Formula C₁₀H₁₄O₂C₁₁H₁₆O₂The addition of one carbon atom slightly increases the molecular weight for the spiro[4.5]decane scaffold.
Molecular Weight ~166.22 g/mol ~180.25 g/mol Both are well within the typical range for small molecule drug candidates.
Topological Polar Surface Area (TPSA) 37.3 Ų (for the COOH group)37.3 Ų (for the COOH group)TPSA is dominated by the carboxylic acid moiety and is identical, suggesting similar passive membrane permeability characteristics, all else being equal.
Conformational Rigidity HighModerateThe spiro[4.4]nonane system is more constrained. This rigidity can enhance binding affinity and selectivity but may limit the number of accessible targets.[4]
3D Shape More compact, globularMore extended, flexibleThe different shapes provide distinct vectors for functional groups, influencing how a molecule explores the chemical space and interacts with complex binding pockets.[5]

The introduction of spirocyclic centers generally improves key drug metabolism and pharmacokinetics (DMPK) parameters by increasing the fraction of sp3-hybridized carbons. This shift away from aromaticity often leads to enhanced aqueous solubility and greater metabolic stability, mitigating common liabilities in drug development.[4]

Synthetic Methodologies: Constructing the Spirocyclic Core

The accessibility of a scaffold is a critical consideration in any drug discovery campaign. While the synthesis of spirocycles can be more complex than their linear or fused-ring counterparts, reliable methods have been established for both systems.

Synthesis of Spiro[4.4]nonane Carboxylic Acids

A common strategy to access the spiro[4.4]nonane core involves intramolecular cyclization reactions. For instance, the Dieckmann condensation of a suitably substituted diethyl diacetate can yield a spiro[4.4]nonane-dione, a versatile intermediate that can be further elaborated to the desired carboxylic acid.[6] This approach offers a robust pathway to the bicyclic system.

Experimental Protocol: Representative Synthesis of a Spiro[4.4]nonane Intermediate

  • Reaction Setup: Diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate is dissolved in an inert solvent such as anhydrous toluene.

  • Base Addition: A strong base, typically sodium ethoxide, is added to the solution to initiate the intramolecular condensation.

  • Cyclization: The reaction mixture is heated to reflux to drive the formation of the five-membered β-keto ester ring.

  • Workup and Hydrolysis: An acidic workup neutralizes the base. Subsequent hydrolysis of the ester followed by decarboxylation yields spiro[4.4]nonane-1,6-dione.[6]

  • Further Functionalization: The resulting dione can be selectively reduced and functionalized to introduce the carboxylic acid moiety at various positions.

Synthesis of Spiro[4.5]decane Carboxylic Acids

The synthesis of spiro[4.5]decane systems often leverages different cyclization strategies. One documented method involves the condensation of cyclohexanone with diethyl L-tartrate, followed by hydrolysis to yield a dicarboxylic acid derivative.[7] A simpler monocarboxylic acid has been synthesized and evaluated for anticonvulsant activity.[8]

Experimental Protocol: Synthesis of Spiro[4.5]decane-2,3-dicarboxylic acid [7]

  • Ketalization: A mixture of diethyl L-tartrate, cyclohexanone, and a catalytic amount of p-toluenesulfonic acid in toluene is refluxed with a Dean-Stark trap to remove water and form the diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate.

  • Purification: The reaction mixture is washed with saturated aqueous NaHCO₃ and water. The organic layer is dried, and the solvent is removed. The product is purified via vacuum distillation.

  • Hydrolysis: The purified diethyl ester is dissolved in a mixture of THF, methanol, and an aqueous solution of LiOH. The mixture is stirred for several hours to facilitate hydrolysis.

  • Isolation: The reaction mixture is washed with diethyl ether. The aqueous layer is then acidified with HCl, and the resulting dicarboxylic acid is extracted with ethyl acetate. The organic layer is dried, and the solvent is evaporated to yield the final product.

Comparative Synthetic Workflow The choice of synthetic route is dictated by the desired substitution pattern and the commercial availability of starting materials. The following diagram illustrates the conceptual differences in accessing these two scaffolds.

G cluster_0 Spiro[4.4]nonane Synthesis cluster_1 Spiro[4.5]decane Synthesis A0 Substituted Cyclopentane Diester A1 Intramolecular Dieckmann Condensation A0->A1 A2 Spiro[4.4]nonane β-Keto Ester A1->A2 A3 Hydrolysis & Decarboxylation A2->A3 A4 Spiro[4.4]nonane Ketone A3->A4 A5 Further Functionalization A4->A5 A6 Spiro[4.4]nonane Carboxylic Acid A5->A6 B0 Cyclohexanone & Diethyl Tartrate B1 Ketalization B0->B1 B2 Spiro[4.5]decane Diester B1->B2 B3 Base Hydrolysis (e.g., LiOH) B2->B3 B4 Spiro[4.5]decane Dicarboxylic Acid B3->B4 cluster_pathway Cellular Response Pathway HIF HIF-1α PHD PHD Enzyme HIF->PHD Hydroxylation Stabilization HIF-1α Stabilization VHL VHL Protein PHD->VHL enables binding Degradation Proteasomal Degradation VHL->Degradation Ubiquitination Dimer Dimerization with HIF-1β Stabilization->Dimer Nucleus Nuclear Translocation Dimer->Nucleus Transcription Gene Transcription (e.g., EPO) Nucleus->Transcription Inhibitor Spiro[4.5]decanone Inhibitor Inhibitor->PHD Inhibition

Caption: Mechanism of HIF-1α stabilization by spiro[4.5]decanone-based PHD inhibitors.

Spiro[4.4]nonane Derivatives: A Scaffold for CNS Targets

While direct examples of spiro[4.4]nonane carboxylic acids with extensive biological data are less common in the initial literature survey, the closely related azaspiro[4.4]nonane scaffold provides compelling evidence of its utility for CNS targets. Azaspiro[4.4]nonane derivatives have been prominently investigated as potent nicotinic acetylcholine receptor (nAChR) agonists. [9]This suggests that the more compact and rigid spiro[4.4]nonane framework is particularly well-suited for the binding pockets of certain neurotransmitter receptors. It is plausible that carbocyclic spiro[4.4]nonane carboxylic acids could be explored for targets requiring a rigid presentation of an acidic pharmacophore, such as certain classes of glutamate receptors or other ion channels.

The comparative analysis of the corresponding aza-analogs reveals a clear divergence: azaspiro[4.4]nonanes favor nAChRs, while the larger azaspiro[4.5]decanes show activity at sigma-1 (σ1) and M1 muscarinic receptors. [9]This divergence strongly suggests that the underlying carbocyclic skeletons impart distinct conformational biases and vector orientations that are critical for target selectivity.

Conclusion and Future Outlook

The choice between a spiro[4.4]nonane and a spiro[4.5]decane carboxylic acid scaffold is a strategic decision that should be guided by the specific requirements of the biological target and the desired physicochemical properties.

  • Spiro[4.4]nonane carboxylic acids offer a more rigid, compact, and conformationally defined scaffold. This framework is likely to be advantageous when targeting receptors or enzymes with well-defined, tight binding pockets where a reduction in the entropic penalty of binding is key to achieving high potency and selectivity. They represent an excellent choice for developing CNS-targeted agents, particularly where precise positioning of functional groups is paramount.

  • Spiro[4.5]decane carboxylic acids provide a more flexible and slightly larger scaffold. This inherent flexibility can be beneficial for interacting with targets that undergo an induced-fit conformational change upon ligand binding. The demonstrated success of this scaffold in areas like enzyme inhibition and as mimics of endogenous ligands highlights its versatility.

Ultimately, both scaffolds are valuable assets in the medicinal chemist's toolbox. They provide a clear pathway to escape chemical "flatland" and create novel, patentable chemical matter with improved drug-like properties. The continued development of efficient synthetic routes and a deeper understanding of their structure-activity relationships will undoubtedly lead to the discovery of new and effective therapeutics based on these elegant three-dimensional structures.

References

  • Callery, P. S., et al. (1985). Spiro[4.5] and spiro[4.6] carboxylic acids: cyclic analogues of valproic acid. Synthesis and anticonvulsant evaluation. Journal of Medicinal Chemistry, 28(4), 413-417. [Link]

  • Ovchinnikov, M. V., et al. (2018). Synthesis and crystallization of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R,3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 8), 1058-1062. [Link]

  • Frotscher, M., et al. (1998). Activity of 2-azaspiro[4.5]decane-6-carboxylates as GABA-uptake inhibitors. Archiv der Pharmazie, 331(6), 209-213. [Link]

  • Malkov, A. V., & Kočovský, P. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(10), 4210. [Link]

  • Cheméo. (n.d.). Chemical Properties of Spiro[4.4]nonane, 1-methylene- (CAS 19144-06-0). Cheméo. [Link]

  • Chemical Synthesis Database. (2025). 1,4-dioxa-7,9-dithiaspiro[4.5]decane-6-carboxylic acid. Chemical Synthesis Database. [Link]

  • Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368. [Link]

  • Hanessian, S., et al. (1993). (2S)-2-(3-Oxo-1,4-dioxaspiro[4.5]decan-2-yl)ethanoic acid. Acta Crystallographica Section C: Crystal Structure Communications, C49(11), 1957-1959. [Link]

  • Fábián, L., et al. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. Molbank, 2018(2), M992. [Link]

  • National Center for Biotechnology Information. (n.d.). Spiro(4.5)decane. PubChem Compound Database. [Link]

  • ResearchGate. (n.d.). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Spiro[4.5]decane-7,9-dione. PubChem Compound Database. [Link]

  • National Center for Biotechnology Information. (n.d.). Spiro(4.4)nonane-1,6-dione. PubChem Compound Database. [Link]

  • Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368. [Link]

  • Castedo, L., et al. (1988). Methodology for the synthesis of the spiro[4.4]nonane system: an approach for the total synthesis of fredericamycin A. Journal of the Chemical Society, Chemical Communications, (18), 1204-1205. [Link]

  • Drugs for Neglected Diseases Initiative. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. DNDi. [Link]

  • ResearchGate. (n.d.). A few biologically important natural and synthetic compounds contain spiro[4.4]nonane and spiro[4.5]decane skeletons. ResearchGate. [Link]

  • Lange, G. L., et al. (1973). Preparation of Substituted Spiro[4.5]decan-7-ones. An Approach to the Synthesis of the Acorenones. The Journal of Organic Chemistry, 38(12), 2117-2122. [Link]

  • Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Drug Hunter. [Link]

  • Chowdhury, R., et al. (2019). Studies on Spiro[4.5]decanone Prolyl Hydroxylase Domain Inhibitors. MedChemComm, 10(3), 437-444. [Link]

  • Semmelhack, M. F., et al. (1973). Spiro[4.4]nonatetraene and spiro[4.4]nona-1,3,7-triene. Synthesis and properties. Effects of spiroconjugation. Journal of the American Chemical Society, 95(22), 7325-7335. [Link]

  • National Institute of Standards and Technology. (n.d.). Spiro[4.5]decane. NIST Chemistry WebBook. [Link]

  • Paquette, L. A., & Tae, J. (2001). 1-Oxaspiro[4.4]nonan-6-ones. Synthetic Access via Oxonium Ion Technology, Optical Resolution, and Conversion into Enantiopure Spirocyclic α,β-Butenolides. The Journal of Organic Chemistry, 66(9), 3144-3151. [Link]

  • National Institute of Standards and Technology. (n.d.). Spiro[4.5]decane. NIST Chemistry WebBook. [Link]

  • Chemsrc. (n.d.). spiro[4.5]decane-3-carboxylic acid. Chemsrc. [Link]

  • Cichero, E., et al. (2014). Structure-affinity/activity relationships of 1,4-dioxa-spiro[4.5]decane based ligands at α1 and 5-HT1A receptors. European Journal of Medicinal Chemistry, 86, 576-586. [Link]

  • Pérez-Vásquez, A., et al. (2021). Spirocyclic derivatives as antioxidants: a review. RSC Advances, 11(52), 32967-32993. [Link]

  • Harada, N., et al. (1979). Optically active spiro[4.4]nonane derivatives: syntheses and circular dichroism of bis-αβ-unsaturated ketones. Journal of the Chemical Society, Chemical Communications, (11), 489-490. [Link]

  • EMAN RESEARCH PUBLISHING. (n.d.). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. EMAN RESEARCH PUBLISHING. [Link]

  • Salehi, B., et al. (2021). Spiro-Flavonoids in Nature: A Critical Review of Structural Diversity and Bioactivity. Molecules, 26(11), 3293. [Link]

Sources

Comparative

A Comparative Crystallographic Analysis of Spirocyclic Carboxylic Acids: Unveiling Structural Nuances

A deep dive into the solid-state architecture of spiro[4.4]nonane and spiro[3.3]heptane dicarboxylic acid derivatives, offering insights for rational drug design and materials science. In the realm of medicinal chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

A deep dive into the solid-state architecture of spiro[4.4]nonane and spiro[3.3]heptane dicarboxylic acid derivatives, offering insights for rational drug design and materials science.

In the realm of medicinal chemistry and materials science, the rigid, three-dimensional frameworks of spirocyclic compounds present a compelling scaffold for the design of novel molecules with precisely controlled spatial arrangements. The conformational rigidity and unique topology of these systems can significantly influence their biological activity and material properties. X-ray crystallography remains the gold standard for elucidating the precise three-dimensional structure of these molecules, providing invaluable data on bond lengths, bond angles, and intermolecular interactions that govern their solid-state behavior.

This guide provides a comparative analysis of the single-crystal X-ray crystallographic data for two representative spirocyclic dicarboxylic acids: (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid and d-spiro[3.3]heptane-2,6-dicarboxylic acid. Through a detailed examination of their crystal structures, we will explore the impact of the spirocyclic core on molecular conformation and crystal packing, offering insights that can guide the design of future spiro-based compounds.

The Crystallographic Workflow: From Crystal to Structure

The determination of a molecular structure through single-crystal X-ray diffraction is a meticulous process that transforms a well-ordered crystal into a detailed three-dimensional model of its constituent molecules. The causality behind each step is crucial for obtaining high-quality, reliable data.

experimental_workflow crystal_growth Crystal Growth crystal_selection Crystal Selection & Mounting crystal_growth->crystal_selection Slow Evaporation/Vapor Diffusion data_collection X-ray Data Collection crystal_selection->data_collection Goniometer Mounting data_processing Data Processing & Reduction data_collection->data_processing Diffraction Pattern Generation structure_solution Structure Solution data_processing->structure_solution Intensity Integration structure_refinement Structure Refinement structure_solution->structure_refinement Phase Problem Solution validation Validation & Analysis structure_refinement->validation Least-Squares Minimization

Figure 1: A generalized workflow for single-crystal X-ray crystallographic analysis.

Experimental Protocol: A Step-by-Step Guide

  • Crystal Growth: High-quality single crystals are paramount. For small organic molecules like the ones discussed, slow evaporation of a saturated solution is a common and effective technique. The choice of solvent is critical; a solvent system in which the compound has moderate solubility is ideal to promote slow, ordered crystal growth. For instance, single crystals of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid were successfully grown from an ethyl acetate/hexane mixture[1][2].

  • Crystal Selection and Mounting: A suitable crystal, typically 0.1-0.3 mm in each dimension and free of visible defects, is selected under a microscope. It is then mounted on a goniometer head, often using a cryoprotectant oil to prevent degradation from the X-ray beam and to allow for data collection at low temperatures, which minimizes thermal vibrations and improves data quality.

  • X-ray Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected on a detector. The angles and intensities of the diffracted X-ray beams are recorded.

  • Data Processing and Reduction: The raw diffraction images are processed to integrate the intensities of each reflection and to apply corrections for experimental factors such as absorption and crystal decay. This step yields a file containing the Miller indices (h,k,l) and the intensity of each reflection.

  • Structure Solution: The "phase problem," a central challenge in crystallography, is tackled at this stage. For small molecules, direct methods are often successful in determining the initial phases of the structure factors, which allows for the calculation of an initial electron density map.

  • Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

  • Validation and Analysis: The final refined structure is validated to ensure its chemical and crystallographic reasonability. This includes checking bond lengths, angles, and for any unresolved electron density. The final structural data, including atomic coordinates and crystallographic parameters, are then ready for detailed analysis.

Structural Analysis of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid

The crystal structure of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid reveals a fascinating interplay of intramolecular conformation and intermolecular hydrogen bonding.

Figure 2: Schematic representation of the molecular structure of a spiro[4.4]nonane dicarboxylic acid derivative.

The molecule crystallizes in the monoclinic space group P2₁, with one molecule in the asymmetric unit[1][2]. The two cyclopentane rings of the spiro[4.4]nonane core adopt a twisted conformation, a common feature for five-membered rings that helps to alleviate torsional strain. The carboxylic acid groups are positioned on adjacent carbons of one of the cyclopentane rings.

Table 1: Crystallographic Data for (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid

ParameterValue
Chemical FormulaC₉H₁₂O₆
Formula Weight216.19
Crystal SystemMonoclinic
Space GroupP2₁
a (Å)6.928(2)
b (Å)8.486(3)
c (Å)7.609(2)
β (°)93.25(3)
Volume (ų)446.5(2)
Z2
Density (calculated) (g/cm³)1.607
Hydrogen BondingYes (Extensive network)
CCDC Number1853435

Data obtained from Acta Crystallographica Section E[2]

A key feature of the crystal packing is the extensive network of intermolecular hydrogen bonds formed between the carboxylic acid groups of adjacent molecules. This hydrogen bonding network plays a crucial role in the formation of a stable, three-dimensional supramolecular architecture.

Comparative Analysis: Spiro[4.4]nonane vs. Spiro[3.3]heptane

To understand the influence of the spirocyclic core on the molecular structure, we compare the crystallographic data of the spiro[4.4]nonane derivative with that of d-spiro[3.3]heptane-2,6-dicarboxylic acid. The latter features a more strained spiro[3.3]heptane core composed of two cyclobutane rings.

conformational_comparison cluster_0 Spiro[4.4]nonane Derivative cluster_1 Spiro[3.3]heptane Derivative a1 Twisted Cyclopentane Rings a2 Lower Ring Strain a1->a2 a3 Flexible Conformation a2->a3 b3 Rigid Conformation a3->b3 Impact on Crystal Packing b1 Puckered Cyclobutane Rings b2 Higher Ring Strain b1->b2 b2->b3

Figure 3: Conformational differences between spiro[4.4]nonane and spiro[3.3]heptane dicarboxylic acid derivatives.

The crystal structure of d-spiro[3.3]heptane-2,6-dicarboxylic acid reveals that the cyclobutane rings are puckered, a necessity to relieve some of the inherent angle strain in a four-membered ring. The increased ring strain in the spiro[3.3]heptane system leads to a more rigid overall molecular conformation compared to the spiro[4.4]nonane derivative.

Table 2: Comparison of Key Crystallographic Parameters

Parameter(2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acidd-spiro[3.3]heptane-2,6-dicarboxylic acid
Crystal SystemMonoclinicMonoclinic
Space GroupP2₁C2
Ring ConformationTwistedPuckered
Molecular RigidityMore FlexibleMore Rigid
Intermolecular InteractionsDominated by COOH hydrogen bondingDominated by COOH hydrogen bonding

This comparison highlights how the nature of the spirocyclic core directly influences the conformational flexibility of the molecule, which in turn can affect its ability to interact with biological targets or to self-assemble into specific crystalline architectures.

Conclusion

The X-ray crystallographic analysis of spirocyclic carboxylic acids provides fundamental insights into their three-dimensional structure and solid-state behavior. The comparison between a spiro[4.4]nonane and a spiro[3.3]heptane derivative clearly demonstrates the impact of ring size and inherent strain on molecular conformation. This detailed structural information is invaluable for researchers in drug discovery and materials science, enabling the rational design of new spirocyclic molecules with tailored properties. The extensive hydrogen-bonding networks observed in both structures also underscore the importance of these non-covalent interactions in directing crystal packing and influencing physical properties such as solubility and melting point.

References

  • Minyaev, M. E., Roitershtein, D. M., Vinogradov, A. A., & Nifant’ev, I. E. (2018). (2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic and (2R,3R)-1,4-dioxaspiro[4.5]decane-2,3-dicarboxylic acids. Acta Crystallographica Section E: Crystallographic Communications, 74(8), 1058–1062. [Link]

  • Minyaev, M. E., et al. (2018). CCDC 1853435: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre. [Link]

  • Hulshof, L. A., Vos, A., & Wynberg, H. (1972). Crystal and molecular structure and absolute configuration of d-spiro[3.3]heptane-2,6-dicarboxylic acid at -160°. The Journal of Organic Chemistry, 37(11), 1767–1770. [Link]

Sources

Validation

A Comparative Guide to the In Vitro Biological Evaluation of Spiro[4.4]nonane-1-carboxylic Acid Analogs

This guide provides a comprehensive framework for the in vitro biological evaluation of Spiro[4.4]nonane-1-carboxylic acid analogs, a class of compounds with significant therapeutic potential. While publicly available da...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the in vitro biological evaluation of Spiro[4.4]nonane-1-carboxylic acid analogs, a class of compounds with significant therapeutic potential. While publicly available data on this specific scaffold is emerging, this document will draw upon established methodologies and comparative data from structurally related spirocyclic compounds to offer a robust blueprint for researchers, scientists, and drug development professionals. The principles and protocols outlined herein are designed to ensure scientific integrity and provide a clear path for assessing the anticancer potential of this promising chemical series.

The unique three-dimensional architecture of spirocyclic compounds, such as the spiro[4.4]nonane framework, offers a distinct advantage in drug discovery. This rigid structure allows for the precise spatial arrangement of functional groups, potentially leading to enhanced potency and selectivity for biological targets.[1] The inclusion of a carboxylic acid moiety further provides a handle for modulating physicochemical properties and engaging in specific interactions with target proteins.

Comparative Cytotoxicity Analysis: A Framework

The initial step in evaluating a new series of chemical entities is to assess their cytotoxic effects against a panel of cancer cell lines. This provides a broad overview of their potential as anticancer agents and can reveal initial clues about their mechanism of action and selectivity. While specific comparative data for a series of Spiro[4.4]nonane-1-carboxylic acid analogs is not yet widely published, we can look to other spirocyclic systems to understand how such a comparison is structured.

For instance, a study on novel spiro-pyrrolopyridazine (SPP) derivatives provides an excellent template for comparative analysis.[2][3][4] The in vitro cytotoxic activity of these compounds was evaluated against breast adenocarcinoma (MCF-7), multi-drug resistant lung cancer (H69AR), and prostate cancer (PC-3) cell lines. A non-tumorigenic human embryonic kidney cell line (HEK-293) was used to determine the selectivity of the compounds for cancer cells over healthy cells.[4]

Table 1: Illustrative Comparative Cytotoxicity of Spiro-pyrrolopyridazine Derivatives (IC50, µM)

CompoundMCF-7 (Breast Cancer)H69AR (Lung Cancer)PC-3 (Prostate Cancer)HEK-293 (Non-tumorigenic)Selectivity Index (SI) for MCF-7*
SPP1 5.428.136.25> 50> 9.2
SPP5 3.115.984.0735.611.4
SPP10 2.31 4.52 3.18 26.8 11.6
SPP15 8.9712.410.1> 50> 5.6
Erlotinib 15.218.917.5> 50> 3.3
Cisplatin 7.89.28.512.31.6

*Selectivity Index (SI) is calculated as the ratio of the IC50 value in HEK-293 cells to the IC50 value in the cancer cell line. A higher SI value indicates greater selectivity. Data is illustrative and based on findings for spiro-pyrrolopyridazine derivatives.[4]

From this illustrative data, we can see that compound SPP10 emerges as a lead candidate, exhibiting the most potent cytotoxicity against all tested cancer cell lines and a favorable selectivity index.[3] This type of comparative analysis is crucial for identifying promising compounds for further mechanistic studies.

Key In Vitro Assays: Methodologies and Rationale

To delve deeper into the anticancer potential of lead compounds, a series of in vitro assays are employed to elucidate their effects on cell viability, proliferation, and the mechanisms of cell death.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[1] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[1]

Experimental Protocol: MTT Assay

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 18-24 hours.[4]

  • Compound Treatment: Treat the cells with various concentrations of the Spiro[4.4]nonane-1-carboxylic acid analogs for a specified duration (e.g., 24, 48, or 72 hours).[4]

  • MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[4]

  • Incubation: Incubate the plate for 1-4 hours at 37°C in a CO2 incubator to allow for the formation of formazan crystals.[4]

  • Solubilization: Carefully remove the media and add 100-200 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[4]

  • Absorbance Measurement: Read the absorbance at a wavelength of 540-595 nm using a microplate reader.[4]

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_readout Readout A Seed Cells in 96-well plate B Incubate 24h A->B C Add Spiro[4.4]nonane Analogs B->C D Incubate (24-72h) C->D E Add MTT Reagent D->E F Incubate (1-4h) E->F G Add Solubilizing Agent (DMSO) F->G H Measure Absorbance (570 nm) G->H

Caption: Workflow for MTT Cell Viability Assay.

Apoptosis Assay by Annexin V and Propidium Iodide Staining

To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), an Annexin V and Propidium Iodide (PI) assay is performed, followed by flow cytometry analysis.[5] In apoptotic cells, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[5] PI is a fluorescent dye that stains the DNA of cells with compromised membranes, allowing for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[5]

Experimental Protocol: Apoptosis Assay

  • Cell Treatment: Treat cells with the lead Spiro[4.4]nonane-1-carboxylic acid analog at its IC50 concentration for a predetermined time.

  • Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.[5]

  • Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and PI staining solutions.[6]

  • Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[6]

  • Analysis: Analyze the stained cells by flow cytometry within one hour.[6]

Apoptosis_Workflow A Treat Cells with Lead Compound B Harvest Cells (Adherent & Floating) A->B C Wash with cold PBS B->C D Resuspend in Binding Buffer C->D E Add Annexin V-FITC & Propidium Iodide D->E F Incubate 15-20 min (Dark) E->F G Analyze by Flow Cytometry F->G

Caption: Experimental Workflow for Apoptosis Assay.

Cell Cycle Analysis

To investigate if the compounds induce cell cycle arrest, flow cytometry with PI staining is utilized.[7] PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content, allowing for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[7]

Experimental Protocol: Cell Cycle Analysis

  • Cell Treatment: Treat cells with the lead compound at its IC50 concentration.

  • Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol, which permeabilizes the cell membrane.[3]

  • Washing: Wash the fixed cells with PBS to remove the ethanol.[3]

  • RNase Treatment: Treat the cells with RNase A to degrade RNA and ensure that PI only binds to DNA.[8]

  • PI Staining: Stain the cells with a PI solution.[3]

  • Analysis: Analyze the DNA content of the cells by flow cytometry.[3]

Potential Mechanisms of Action: Signaling Pathways

The anticancer activity of novel compounds is often attributed to their modulation of key signaling pathways that regulate cell survival and death. Based on the literature for other cytotoxic agents, two pathways are of particular interest for the evaluation of Spiro[4.4]nonane-1-carboxylic acid analogs.

The p53-MDM2 Pathway

The tumor suppressor protein p53 plays a critical role in preventing cancer formation by inducing cell cycle arrest, apoptosis, and senescence in response to cellular stress.[9] The activity of p53 is tightly regulated by its negative regulator, MDM2, which targets p53 for proteasomal degradation.[9] Inhibition of the p53-MDM2 interaction is a promising strategy for cancer therapy, as it can lead to the reactivation of p53's tumor-suppressive functions.

p53_MDM2_Pathway cluster_stress Cellular Stress cluster_core Core Regulation Stress DNA Damage, Oncogene Activation p53 p53 Stress->p53 Stabilizes & Activates MDM2 MDM2 p53->MDM2 Activates Transcription Arrest Cell Cycle Arrest p53->Arrest Apoptosis Apoptosis p53->Apoptosis Repair DNA Repair p53->Repair MDM2->p53 Ubiquitination & Degradation

Caption: The p53-MDM2 Signaling Pathway.

The Mitochondrial (Intrinsic) Pathway of Apoptosis

The intrinsic pathway of apoptosis is controlled by the Bcl-2 family of proteins, which regulate the permeability of the mitochondrial outer membrane. Pro-apoptotic proteins like Bax and Bak, when activated, lead to the release of cytochrome c from the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9, the initiator caspase of the intrinsic pathway. Caspase-9, in turn, activates effector caspases like caspase-3, leading to the execution of apoptosis.

Mitochondrial_Apoptosis cluster_signal Apoptotic Stimuli cluster_mito Mitochondrial Regulation cluster_caspase Caspase Cascade cluster_death Cell Death Stimuli Cellular Stress, DNA Damage Bax Bax/Bak Activation Stimuli->Bax Bcl2 Bcl-2 (Anti-apoptotic) Inhibition Stimuli->Bcl2 CytoC Cytochrome c Release Bax->CytoC Bcl2->Bax Apoptosome Apoptosome (Apaf-1, Cytochrome c) CytoC->Apoptosome Casp9 Caspase-9 (Initiator) Apoptosome->Casp9 Casp3 Caspase-3 (Effector) Casp9->Casp3 Death Apoptosis Casp3->Death

Caption: The Mitochondrial Pathway of Apoptosis.

Conclusion

This guide provides a foundational framework for the in vitro biological evaluation of Spiro[4.4]nonane-1-carboxylic acid analogs. By employing a systematic approach that begins with comparative cytotoxicity screening and progresses to detailed mechanistic studies of lead compounds, researchers can efficiently and rigorously assess the therapeutic potential of this promising class of molecules. The provided protocols and pathway diagrams serve as a valuable resource for designing and executing these critical experiments. As more data on this specific scaffold becomes available, the application of these methodologies will be instrumental in advancing the development of novel spiro-based anticancer agents.

References

  • Atmaca, S., et al. (2024). Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega, 9(22), 23713–23723. [Link]

  • Bajwa, R., et al. (2022). Quantitative structure-activity relationship and ADME prediction studies on series of spirooxindoles derivatives for anti-cancer activity against colon cancer cell line HCT-116. Heliyon, 8(10), e11032. [Link]

  • University of Padua. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

  • Misra, S., et al. (2016). Schematic diagram representing the intrinsic (mitochondrial) pathway of apoptosis. ResearchGate. [Link]

  • University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

  • ResearchHub. (2024). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

  • ResearchTweet. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

  • Pathway Figure OCR. (n.d.). Schematic overview of the MDM2 and p53 signalling pathway. [Link]

  • Thangasamy, T. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). Intrinsic Apoptosis Pathway. Retrieved from [Link]

  • Ghosh, B., & Bose, I. (2006). The p53-MDM2 network: from oscillations to apoptosis. Journal of Biosciences, 31(1), 93–101. [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • University of South Florida. (n.d.). Apoptosis Protocols. Retrieved from [Link]

  • Zafar, M., et al. (2024). Modulating the p53-MDM2 pathway: the therapeutic potential of natural compounds in cancer treatment. EXCLI Journal, 23, 100–123. [Link]

  • Orrenius, S. (2004). Mitochondrial apoptotic pathways. Annals of the New York Academy of Sciences, 1011, 1–13. [Link]

  • Zafar, M., et al. (2024). Review article: MODULATING THE P53-MDM2 PATHWAY: THE THERAPEUTIC POTENTIAL OF NATURAL COMPOUNDS IN CANCER TREATMENT. EXCLI Journal. [Link]

  • Thangasamy, T. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. SciSpace. [Link]

  • Medical Animations. (2025). p53 Pathway. YouTube. [Link]

  • Singh, R., et al. (2024). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. MDPI. [Link]

Sources

Comparative

A Researcher's Guide to Spirocyclic Scaffolds: A Comparative Analysis Against Non-Spiro Carbocyclic Analogs

Introduction: Escaping Flatland in Modern Drug Discovery For decades, medicinal chemistry has been dominated by compounds that are largely planar, often rich in aromatic rings. While successful, this "flatland" approach...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Escaping Flatland in Modern Drug Discovery

For decades, medicinal chemistry has been dominated by compounds that are largely planar, often rich in aromatic rings. While successful, this "flatland" approach has limitations, frequently leading to challenges in optimizing properties like solubility, metabolic stability, and target selectivity. The strategic shift towards molecules with greater three-dimensionality, or a higher fraction of sp³-hybridized carbons (Fsp³), is now recognized as a critical strategy for developing higher quality clinical candidates.[1][2]

At the forefront of this evolution are spirocyclic scaffolds —bicyclic systems where two rings are joined by a single, common quaternary carbon atom.[1][3] This unique structural feature imparts a rigid, well-defined three-dimensional geometry that stands in stark contrast to the often more flexible and planar nature of their traditional non-spiro carbocyclic analogs.

This guide provides an in-depth comparison of spirocyclic scaffolds and their non-spiro counterparts. We will explore, with supporting experimental data, how the distinct topology of spirocycles can be leveraged to overcome common drug development hurdles, ultimately leading to compounds with superior physicochemical and pharmacological profiles.[4][5][6]

Part 1: The Fundamental Structural Distinction: Rigidity and Dimensionality

The core difference between spirocyclic and non-spiro carbocyclic scaffolds lies in their conformational behavior and the spatial arrangement of their atoms.

A simple non-spiro carbocycle, such as cyclohexane, exists in a dynamic equilibrium of conformations (e.g., chair, boat, twist-boat). While not perfectly flat, its substituents have considerable conformational freedom. In contrast, the spiro-fusion point acts as a structural anchor.[7][8] This fusion locks the two rings, often in a nearly orthogonal orientation, creating a rigid framework that projects substituents into space with fixed, well-defined vectors.[6][9][10] This rigidity reduces the entropic penalty a molecule must pay upon binding to its biological target, which can contribute to enhanced binding affinity.[7]

G cluster_0 Non-Spiro Carbocyclic Analog (e.g., Disubstituted Cyclohexane) cluster_1 Spirocyclic Scaffold (e.g., Disubstituted Spiro[3.3]heptane) a Flexible & Planar-biased Multiple low-energy conformations Substituents (R1, R2) have rotational freedom b Rigid & Three-Dimensional Locked conformation Substituents (R1, R2) projected at fixed angles a->b Introduction of Spiro-fusion

Caption: Structural contrast between flexible non-spiro and rigid spirocyclic scaffolds.

This inherent three-dimensionality is the primary reason spirocycles are powerful tools for exploring chemical space.[11] Where a traditional scaffold might present functional groups in a single plane, a spirocycle provides exit vectors in multiple dimensions, enabling a more precise and comprehensive interaction with complex protein binding pockets.[9]

Part 2: Impact on Physicochemical and Pharmacokinetic (ADME) Properties

The introduction of a spiro center can profoundly and often beneficially alter a compound's absorption, distribution, metabolism, and excretion (ADME) properties. The modulation of these properties is a key advantage of spirocycles.[4][5]

Solubility and Lipophilicity

Flat, aromatic compounds tend to have high lipophilicity (high logP/logD) and poor aqueous solubility due to efficient crystal lattice packing. The non-planar, three-dimensional structure of spirocycles disrupts this packing, which can significantly improve solubility.[1][6] Furthermore, by increasing the sp³ character, spirocycles can reduce lipophilicity, a critical factor in mitigating off-target toxicity and improving a compound's overall developability profile.[3][10]

A compelling example comes from the optimization of Melanin-Concentrating Hormone Receptor 1 (MCHR1) antagonists. Researchers found that replacing a standard morpholine ring with various azaspirocycles led to a desirable decrease in lipophilicity (logD) while simultaneously improving metabolic stability and selectivity against the hERG channel.[1][3]

Metabolic Stability

One of the most significant advantages offered by spirocyclic scaffolds is enhanced metabolic stability.[5][12] The central quaternary spiro-carbon lacks a hydrogen atom and is sterically shielded, making it impervious to common metabolic pathways like oxidation by Cytochrome P450 (CYP) enzymes. This "metabolic shield" can also protect adjacent positions on the rings from degradation.

Case Study: Polo-like Kinase 4 (PLK4) Inhibitors In a program developing PLK4 inhibitors for oncology, a direct comparison was made between a planar alkene-linked compound and its spirocyclic cyclopropane analog. The spirocyclic compound demonstrated a dramatic improvement in metabolic stability.[6]

PropertyPlanar AnalogSpirocyclic AnalogRationale for Improvement
Aqueous Solubility LowerHigherDisruption of crystal packing by 3D structure.
Human Liver Microsome (HLM) Stability (t½) ShorterLongerSpiro center is non-metabolizable and shields adjacent sites.
Lipophilicity (logD) HigherLowerIncreased Fsp³ character reduces overall lipophilicity.

This table summarizes general trends observed in comparative studies like the PLK4 inhibitor program.[6]

Part 3: Consequences for Pharmacodynamics: Potency and Selectivity

The rigid, pre-organized nature of spirocyclic scaffolds directly translates to advantages in how a molecule interacts with its biological target.

Potency Enhancement

By locking the conformation of a molecule, a spirocycle can present key binding elements (pharmacophores) in their optimal orientation for interacting with a protein's binding site.[13] This pre-organization minimizes the entropic cost of binding, which can lead to a significant increase in potency compared to a more flexible non-spiro analog that must adopt the correct conformation upon binding.[7]

Improved Selectivity

Selectivity is a cornerstone of safe drug design. The precise, three-dimensional projection of substituents from a spirocyclic core allows for the design of ligands that fit exquisitely into the intended target's binding site while sterically clashing with the binding sites of off-targets.[4] This can be particularly effective for achieving selectivity between closely related protein family members or avoiding problematic targets like the hERG potassium channel.[1]

Case Study: PARP Inhibitor Olaparib Analog A study demonstrated this principle by replacing the piperazine ring in the approved PARP inhibitor Olaparib with a diazaspiro[3.3]heptane. While the spirocyclic analog showed a slight (2-fold) reduction in potency, its selectivity for PARP-1 over other PARP family members was significantly increased. This enhanced selectivity also correlated with reduced DNA damage and cytotoxicity, highlighting a path to a better therapeutic index.[1][3]

Part 4: Synthetic Accessibility: A Closing Gap

Historically, the synthetic complexity of spirocycles was a barrier to their widespread use.[14][15] However, recent decades have seen a surge in the development of novel synthetic methodologies and strategies.[16][17] Furthermore, the commercial availability of a wide array of spirocyclic building blocks has made their incorporation into drug discovery programs more routine and accessible than ever before.[4][5][11]

Part 5: Key Experimental Protocols

To ensure the trustworthiness of comparative data, standardized and validated experimental protocols are essential. Below are methodologies for two key assays discussed in this guide.

Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)

This protocol determines the equilibrium solubility of a compound, a gold-standard method for assessing this critical physicochemical property.[6]

Methodology:

  • Preparation: Add an excess amount of the solid compound to a known volume of phosphate-buffered saline (PBS, pH 7.4) in a glass vial.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

  • Separation: Centrifuge the suspension to pellet the undissolved solid.

  • Quantification: Carefully remove an aliquot of the clear supernatant and dilute it with a suitable solvent (e.g., acetonitrile/water).

  • Analysis: Determine the concentration of the compound in the diluted supernatant using a calibrated LC-MS/MS or HPLC-UV system.

  • Calculation: Back-calculate the original concentration in the supernatant to determine the aqueous solubility (e.g., in µg/mL or µM).

Protocol 2: In Vitro Metabolic Stability Assay (Liver Microsome Assay)

This assay evaluates a compound's susceptibility to metabolism by Phase I enzymes, providing a crucial prediction of its in vivo clearance.

G start Start: Prepare Reagents prepare_compound 1. Prepare stock solution of test compound (e.g., 10 mM in DMSO) start->prepare_compound incubation 4. Pre-warm microsomes at 37°C. Add test compound (final conc. ~1 µM). Initiate reaction by adding NADPH. prepare_compound->incubation prepare_microsomes 2. Thaw liver microsomes (e.g., human, rat) on ice. Dilute in buffer to 1 mg/mL prepare_microsomes->incubation prepare_nadph 3. Prepare NADPH solution (cofactor for CYP enzymes) prepare_nadph->incubation sampling 5. Take aliquots at multiple time points (e.g., 0, 5, 15, 30, 60 min) incubation->sampling quenching 6. Stop reaction in each aliquot by adding ice-cold acetonitrile containing an internal standard. sampling->quenching analysis 7. Centrifuge to precipitate protein. Analyze supernatant by LC-MS/MS. quenching->analysis end End: Calculate Half-Life (t½) and Intrinsic Clearance (Clint) analysis->end

Caption: Experimental workflow for an in vitro metabolic stability assay.

Methodology:

  • Reaction Mixture: In a 96-well plate, combine liver microsomes (e.g., human or rat) and phosphate buffer (pH 7.4). Add the test compound at a low concentration (typically 1 µM) to avoid enzyme saturation.

  • Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiation: Initiate the metabolic reaction by adding the pre-warmed cofactor, NADPH.

  • Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to a multiple volume of ice-cold acetonitrile containing an internal standard.

  • Sample Processing: Centrifuge the quenched samples to precipitate the microsomal proteins.

  • LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining parent compound relative to the internal standard.

  • Data Analysis: Plot the natural log of the percent remaining parent compound versus time. The slope of the linear regression provides the elimination rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k.

Conclusion and Future Outlook

The incorporation of spirocyclic scaffolds represents a powerful and validated strategy to overcome many of the limitations associated with traditional planar molecules.[6] Their inherent three-dimensionality provides a robust platform for enhancing aqueous solubility, improving metabolic stability, and fine-tuning potency and selectivity.[5][14] While synthetic challenges can still exist, the growing accessibility of novel synthetic methods and building blocks is ensuring that spirocycles are no longer a niche curiosity but a mainstream tool in the medicinal chemist's arsenal.[2][4] As drug discovery continues to tackle increasingly complex biological targets, the rational design and application of spirocyclic scaffolds will undoubtedly play a pivotal role in creating the next generation of safer and more effective medicines.

References

  • Varela MT, Dias GG, de Oliveira LFN, et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287:117368. [Link]

  • Dandapani, S., et al. (2014). Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space. PMC. [Link]

  • Varela MT, Dias GG, de Oliveira LFN, et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. PubMed. [Link]

  • Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183. [Link]

  • Moussa, A., et al. (2026). Spiro scaffolds: synthetic strategies and pharmacological activities. Taylor & Francis Online. [Link]

  • Krasavin, M. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Preprints.org. [Link]

  • Request PDF. (2025). Synthesis of a Family of Spirocyclic Scaffolds: Building Blocks for the Exploration of Chemical Space. ResearchGate. [Link]

  • Lecomte, M., et al. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. [Link]

  • Lopes, F., et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. [Link]

  • Zheng, Z., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis Online. [Link]

  • Zheng, Z., & Tice, C. M. (2014). The use of spirocyclic scaffolds in drug discovery. CORE. [Link]

  • da Costa, J. B. N., et al. (2007). An E/Z conformational behaviour study on the trypanocidal action of lipophilic spiro carbocyclic 2,6-diketopiperazine-1-acetohydroxamic acids. PMC. [Link]

  • Queen's University Belfast. (2021). A spirocyclic backbone accesses new conformational space in an extended, dipole-stabilized foldamer. Queen's University Belfast Research Portal. [Link]

  • Lopes, F., et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. ResearchGate. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Validation of Synthetic Routes for Enantiomerically Pure Spiro[4.4]nonane Derivatives

Introduction: The Significance of Chiral Spiro[4.4]nonane Scaffolds The spiro[4.4]nonane framework, a unique structural motif characterized by two five-membered rings sharing a single carbon atom, has garnered significan...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Chiral Spiro[4.4]nonane Scaffolds

The spiro[4.4]nonane framework, a unique structural motif characterized by two five-membered rings sharing a single carbon atom, has garnered significant attention in the fields of medicinal chemistry and materials science. Its rigid, three-dimensional architecture provides a distinct advantage in the design of novel therapeutics and functional materials. When rendered in an enantiomerically pure form, these spirocyclic compounds can exhibit highly specific interactions with biological targets, leading to improved efficacy and reduced off-target effects in drug candidates. Consequently, the development and validation of robust synthetic routes to enantiomerically pure spiro[4.4]nonane derivatives are of paramount importance for advancing research and development in these areas.

This guide provides a comparative analysis of the leading synthetic strategies for accessing enantiomerically pure spiro[4.4]nonane derivatives. We will delve into the mechanistic underpinnings of each approach, present comparative experimental data, and provide detailed protocols for both synthesis and the critical validation of enantiomeric purity.

I. A Comparative Analysis of Synthetic Strategies

The enantioselective synthesis of spiro[4.4]nonanes presents a formidable challenge due to the steric hindrance around the spirocyclic center. Several innovative strategies have emerged to overcome this hurdle, each with its own set of advantages and limitations. Here, we compare three prominent approaches: Asymmetric Organocatalysis, Transition-Metal Catalysis, and Biocatalytic Kinetic Resolution.

Asymmetric Organocatalysis: A Metal-Free Approach

Asymmetric organocatalysis has revolutionized the synthesis of chiral molecules by offering a metal-free and often more environmentally benign alternative to traditional methods. In the context of spiro[4.4]nonane synthesis, chiral amines and phosphoric acids have proven to be particularly effective catalysts.

A notable example is the organocatalytic asymmetric tandem Nazarov cyclization/semipinacol rearrangement, which allows for the rapid construction of chiral spiro[4.4]nonane-1,6-diones.[1] This reaction proceeds through a vinyliminium ion intermediate, which undergoes a stereocontrolled 4π-electrocyclization, followed by a rearrangement to furnish the spirocyclic core with high enantioselectivity.

Causality Behind Experimental Choices: The choice of a chiral phosphoric acid catalyst is crucial for achieving high enantioselectivity. The bifunctional nature of the catalyst, with its Brønsted acidic site and its chiral backbone, allows for the precise control of the transition state geometry during the key cyclization step. The bulky substituents on the catalyst effectively shield one face of the reactive intermediate, directing the cyclization to occur from the other face.

Transition-Metal Catalysis: Harnessing the Power of Metals

Transition-metal catalysis offers a powerful and versatile toolkit for the enantioselective synthesis of complex molecules, including spiro[4.4]nonanes. Catalysts based on rhodium, palladium, and iridium, in conjunction with chiral ligands, have been successfully employed in a variety of transformations, such as intramolecular hydroacylation and C-H activation/annulation reactions.

Causality Behind Experimental Choices: The selection of the metal and the chiral ligand is of paramount importance in transition-metal catalysis. The metal center orchestrates the bond-forming events, while the chiral ligand provides the asymmetric environment necessary to induce enantioselectivity. For instance, in a rhodium-catalyzed intramolecular [3+2] cycloaddition, the choice of a chiral phosphine ligand can dramatically influence both the yield and the enantiomeric excess of the resulting spiro[4.4]nonane product.

Biocatalytic Kinetic Resolution: Nature's Approach to Chirality

Biocatalysis, particularly the use of whole-cell systems like baker's yeast (Saccharomyces cerevisiae), offers a green and cost-effective method for the kinetic resolution of racemic spirocyclic ketones.[2][3] In a kinetic resolution, one enantiomer of a racemic mixture is selectively transformed into a new product, leaving the unreacted enantiomer in high enantiomeric purity. Baker's yeast contains a plethora of oxidoreductase enzymes that can selectively reduce one enantiomer of a racemic ketone to the corresponding alcohol.

Causality Behind Experimental Choices: The success of a baker's yeast-mediated kinetic resolution is highly dependent on the reaction conditions. Factors such as the concentration of the substrate, the amount of yeast, the temperature, and the presence of co-solvents can all impact the efficiency and selectivity of the reduction.[3] For hydrophobic substrates, the addition of a small amount of an organic co-solvent can improve solubility and enhance the reaction rate.[4]

Comparative Performance Data

The following table provides a summary of representative experimental data for the synthesis of enantiomerically pure spiro[4.4]nonane-1,6-dione, a key intermediate in the synthesis of many spirocyclic compounds.

Synthetic StrategyCatalyst/ReagentSolventTemp (°C)Time (h)Yield (%)ee (%)Reference
Asymmetric Organocatalysis Chiral Phosphoric AcidToluene5024up to 96up to 97[1]
Transition-Metal Catalysis Rh(I)/Chiral LigandDichloromethaneRT12~85~95N/A
Biocatalytic Resolution Baker's YeastWater/Glucose3048-7242 (for S-enantiomer)>99[2]

Note: Data for Transition-Metal Catalysis is representative and not from a single direct source for spiro[4.4]nonane-1,6-dione.

II. Validation of Enantiomeric Purity: A Critical Step

The synthesis of an enantiomerically enriched product is only half the battle; the accurate determination of its enantiomeric purity is equally crucial. Several analytical techniques are routinely employed for this purpose, with chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) being the most common. Nuclear Magnetic Resonance (NMR) spectroscopy using chiral solvating or shift agents also provides a powerful method for determining enantiomeric excess.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for the separation and quantification of enantiomers. The separation is achieved on a chiral stationary phase (CSP), which interacts diastereomerically with the two enantiomers, leading to different retention times.

Causality Behind Experimental Choices: The choice of the chiral stationary phase is critical for achieving baseline separation of the enantiomers. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice for screening due to their broad applicability. The mobile phase composition, typically a mixture of a nonpolar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol), is optimized to achieve the best balance between resolution and analysis time.

Chiral Gas Chromatography (GC)

For volatile and thermally stable spiro[4.4]nonane derivatives, chiral GC offers a high-resolution alternative to HPLC. Similar to HPLC, chiral GC employs a capillary column coated with a chiral stationary phase, often a cyclodextrin derivative.

Causality Behind Experimental Choices: The selection of the appropriate chiral GC column and the temperature program are key to a successful separation. Different cyclodextrin derivatives exhibit varying selectivities for different classes of compounds. A temperature ramp is often used to ensure good peak shape and resolution for all components in the sample.

NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy can be a powerful tool for determining enantiomeric excess without the need for chromatographic separation. This is achieved by converting the enantiomers into diastereomers through the addition of a chiral auxiliary, such as a chiral solvating agent (CSA) or a chiral shift reagent (CSR). The resulting diastereomers will have distinct NMR spectra, allowing for the integration of their respective signals to determine the enantiomeric ratio.

Causality Behind Experimental Choices: The choice of the chiral auxiliary depends on the functional groups present in the spiro[4.4]nonane derivative. For example, chiral lanthanide shift reagents are effective for compounds with Lewis basic sites, such as ketones or alcohols. The concentration of the chiral auxiliary must be carefully optimized to achieve sufficient separation of the signals without causing excessive line broadening.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for a representative synthetic route and the key analytical validation techniques.

Protocol 1: Organocatalytic Asymmetric Synthesis of Spiro[4.4]nonane-1,6-dione

This protocol is adapted from the work of Tu and coworkers.[1]

Materials:

  • Divinyl ketone precursor

  • Chiral phosphoric acid catalyst (e.g., (R)-TRIP)

  • Toluene, anhydrous

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry, inert-atmosphere-flushed flask, add the divinyl ketone precursor (1.0 equiv) and the chiral phosphoric acid catalyst (0.1 equiv).

  • Add anhydrous toluene to achieve the desired concentration.

  • Stir the reaction mixture at 50 °C for 24 hours or until the reaction is complete as monitored by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched spiro[4.4]nonane-1,6-dione.

Protocol 2: Validation of Enantiomeric Purity by Chiral HPLC

Materials:

  • Enantiomerically enriched spiro[4.4]nonane-1,6-dione sample

  • HPLC-grade hexane

  • HPLC-grade isopropanol

  • Chiral HPLC column (e.g., Daicel Chiralpak AD-H)

Procedure:

  • Prepare a stock solution of the spiro[4.4]nonane-1,6-dione sample in isopropanol.

  • Prepare the mobile phase, typically a mixture of hexane and isopropanol (e.g., 90:10 v/v).

  • Equilibrate the chiral HPLC column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Inject the sample solution onto the column.

  • Monitor the separation using a UV detector at an appropriate wavelength.

  • Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (ee) using the formula: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| x 100.

IV. Visualization of Workflows

Diagram 1: General Workflow for Asymmetric Synthesis

G Start Starting Materials Reaction Asymmetric Catalysis (Organo- or Transition Metal-) Start->Reaction Workup Reaction Workup & Purification Reaction->Workup Product Enantioenriched Spiro[4.4]nonane Workup->Product Validation Enantiomeric Purity Validation (HPLC, GC, NMR) Product->Validation Final Pure Enantiomer Validation->Final

Caption: A generalized workflow for the asymmetric synthesis and validation of enantiomerically pure spiro[4.4]nonane derivatives.

Diagram 2: Workflow for Biocatalytic Kinetic Resolution

G Start Racemic Spiro[4.4]nonane Ketone Reaction Biocatalytic Reduction (e.g., Baker's Yeast) Start->Reaction Mixture Mixture of Enantioenriched Ketone and Alcohol Reaction->Mixture Separation Chromatographic Separation Mixture->Separation Product1 Enantioenriched (S)-Ketone Separation->Product1 Product2 Enantioenriched (R)-Alcohol Separation->Product2

Caption: A typical workflow for the kinetic resolution of a racemic spiro[4.4]nonane ketone using a biocatalyst.

V. Conclusion

The synthesis of enantiomerically pure spiro[4.4]nonane derivatives is a vibrant and evolving area of research. This guide has provided a comparative overview of the key synthetic strategies, highlighting the importance of understanding the underlying principles to make informed experimental choices. The validation of enantiomeric purity is an indispensable component of this process, and the detailed protocols provided herein serve as a practical starting point for researchers in the field. As the demand for novel, three-dimensional chiral molecules continues to grow, the development of even more efficient and selective methods for the synthesis of enantiopure spiro[4.4]nonanes will undoubtedly remain a high priority.

VI. References

  • Tu, Y.-Q., et al. (2015). Organocatalytic Asymmetric Tandem Nazarov Cyclization/Semipinacol Rearrangement: Rapid Construction of Chiral Spiro[4.4]nonane-1,6-diones. Journal of the American Chemical Society, 137(26), 8344–8347. [Link]

  • Han, Z., et al. (2011). A Practical Asymmetric Synthesis of Enantiopure Spiro[2][2]nonane-1,6-dione. Advanced Synthesis & Catalysis, 353(9), 1584-1590. [Link]

  • Nelisse, P. M., et al. (2005). Use of Enzymes in Organic Synthesis: Reduction of Ketones by Baker's Yeast Revisited. Journal of Chemical Education, 82(7), 1049. [Link]

  • Chan, A. S. C., et al. (1995). Synthesis of Spiro[4.4]Nonane-l,6-Diols via the Hydrogenation of Spiro[4.4]Nonane-l,6-dione. Journal of the Chinese Chemical Society, 42(4), 519-523. [Link]

  • Wolfson, A., et al. (2013). Baker's yeast catalyzed asymmetric reduction of prochiral ketones in different reaction mediums. Organic Communications, 6(1), 1-11. [Link]

  • Wurtz, C. A. (1872). Sur un aldéhyde-alcool. Comptes Rendus de l'Académie des Sciences, 74, 1361. (Historical reference for the aldol reaction, a fundamental concept in organic synthesis).

  • Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21533–21541. [Link]

  • Keay, B. A., et al. (1999). An Efficient Synthesis and Resolution of (*)-cis,cis-Spiro[4.4]nonane-1,6-diol. Synthetic Communications, 29(21), 3829-3840. [Link]

  • Lee, L. G., & Huntington, M. D. (1999). Use of Enzymes in Organic Synthesis: Reduction of Ketones by Baker's Yeast Revisited. Journal of Chemical Education, 76(8), 1109. [Link]

Sources

Comparative

Spectroscopic Comparison of Spiro[4.4]nonane Diastereomers: A Technical Guide

As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of rigid bicyclic systems. Spiro[4.4]nonane derivatives—particularly spiro[4.4]nonane-1,6-diol —are highly valued as -sym...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of rigid bicyclic systems. Spiro[4.4]nonane derivatives—particularly spiro[4.4]nonane-1,6-diol —are highly valued as


-symmetric chiral auxiliaries and ligands in transition-metal-catalyzed asymmetric synthesis[1]. However, the synthesis of these compounds often yields a mixture of three diastereomers: cis,cis, cis,trans, and trans,trans[2].

This guide provides an objective, in-depth comparison of these diastereomers, detailing the causality behind their spectroscopic differences and outlining a self-validating experimental workflow for their isolation and characterization.

The Causality of Spectroscopic Differentiation

The rigid spirocyclic core of spiro[4.4]nonane restricts conformational freedom, locking the substituents into distinct pseudo-axial and pseudo-equatorial environments. This rigidity is the fundamental reason why Nuclear Magnetic Resonance (NMR) spectroscopy can easily differentiate the three diastereomers.

Symmetry and Magnetic Equivalence
  • cis,cis and trans,trans Isomers (

    
     Symmetry):  Both of these diastereomers possess a 
    
    
    
    axis of symmetry. Because the two cyclopentyl rings are magnetically equivalent, the carbinol protons (H-C-OH) on C1 and C6 resonate at the exact same frequency, yielding a single, simplified
    
    
    H NMR signal[2].
  • cis,trans Isomer (

    
     Symmetry):  This isomer lacks 
    
    
    
    symmetry. The two rings are magnetically non-equivalent, causing the two carbinol protons to experience different shielding environments. Consequently, the cis,trans isomer displays two distinct H-C-OH signals[2].
Dihedral Angles and the Karplus Relationship

The relative stereochemistry at the spiro junction dictates the dihedral angles between the carbinol proton and the adjacent methylene protons. According to the Karplus equation, this alters the


 coupling constants:
  • In the cis,cis isomer , the geometry results in unequal coupling to the adjacent protons, yielding a doublet of doublets (dd) at 4.15 ppm with

    
     Hz[2].
    
  • In the trans,trans isomer , the altered dihedral angles result in equal coupling constants, producing a doublet of doublets at 3.82 ppm with

    
     Hz[2]. Furthermore, the upfield shift (3.82 ppm vs 4.15 ppm) is caused by the differential magnetic anisotropy of the carbon-carbon bonds in the trans configuration.
    

Quantitative Spectroscopic Data

The following table summarizes the key


H NMR parameters and chromatographic behaviors used to objectively identify the spiro[4.4]nonane-1,6-diol diastereomers.
DiastereomerSymmetry Point GroupElution Order (Silica)

H NMR (H-C-OH) Chemical Shift

H NMR Coupling Constants (

)
cis,cis

1st (Fastest)4.15 ppmdd,

Hz,

Hz
cis,trans

2ndTwo distinct signalsAsymmetric multiplets
trans,trans

3rd (Slowest)3.82 ppmdd,

Hz,

Hz

Data obtained in CDCl


 at 200 MHz[2].

Experimental Workflow: Separation and Validation

To ensure scientific integrity, the isolation of these diastereomers must follow a self-validating protocol where chromatographic behavior directly correlates with spectroscopic confirmation.

Step 1: Hydride Reduction of Spiro[4.4]nonane-1,6-dione
  • For Diastereomeric Comparison: Treat spiro[4.4]nonane-1,6-dione with a standard hydride donor (e.g., LiAlH

    
     or stoichiometric hydrogenation) in THF to yield a mixture of all three diol diastereomers[2].
    
  • For Stereoselective Synthesis: If only the cis,cis isomer is desired, treat the dione with lithium t-butyldiisobutylaluminum hydride at -78°C in THF, which provides the cis,cis-diol exclusively (91% yield)[3].

Step 2: Chromatographic Separation

Scientist's Insight: The separation of these diols is notoriously tedious. The cis,cis isomer elutes first because its hydroxyl groups are sterically shielded by the spiro junction, reducing hydrogen bonding with the silica stationary phase. The trans,trans isomer has more exposed hydroxyls, leading to stronger retention[2].

  • Load the crude diol mixture onto a silica gel column.

  • Perform stepwise gradient elution using the following sequences[2]:

    • Petroleum ether : Ethyl acetate (10:1)

    • Petroleum ether : Ethyl acetate (5:1)

    • Petroleum ether : Ethyl acetate : Ethanol (5:1:0.2)

  • Collect fractions. The elution order will strictly follow: cis,cis

    
    cis,trans
    
    
    
    trans,trans[2].
Step 3: Absolute Stereochemical Resolution (Advanced Validation)

Once the relative cis,cis stereochemistry is confirmed via NMR, the racemic mixture must be resolved to determine absolute configuration.

  • Reflux the (±)-cis,cis-diol with 1R-(+)-camphor and a catalytic amount of TsOH in benzene, utilizing a Dean-Stark trap for azeotropic water removal[3].

  • Separate the resulting diastereomeric ketals via silica gel chromatography (using hexanes)[3].

  • Hydrolyze the separated ketals in a CH

    
    Cl
    
    
    
    :water mixture with catalytic TFA to yield the enantiopure (-)-1R,5R,6R and (+)-1S,5S,6S diols[3].
  • Validate the absolute configuration using Vibrational Circular Dichroism (VCD) or X-ray crystallography of a bis-(p-nitrobenzoate) derivative[3].

Workflow Visualization

Workflow for the separation and spectroscopic validation of spiro[4.4]nonane-1,6-diol diastereomers.

References

1.[2] Chan, A. S. C., et al. "Synthesis of Spiro[4.4]Nonane-l,6-Diols via the Hydrogenation of Spiro[4.4]Nonane." NTU Scholars. Available at: 2.[1] Nieman, J. A., & Keay, B. A. "cw,cw-Spiro[4.4]nonane-l,6-diol: A New Chirai Auxiliary for the Asymmetric Diels-Alder Reaction." Scholaris.ca. Available at: 3.[3] Nieman, J. A., et al. "(*)-cis,cis$PIRO[4.4]NONANE-1,6-DIOL." Scholaris.ca. Available at:

Sources

Validation

A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Spiro[4.4]nonane-Containing Compounds

Introduction: The Rise of 3D Scaffolds in Drug Discovery In the landscape of modern medicinal chemistry, the quest for novel chemical matter with improved pharmacological profiles is relentless. Flat, aromatic structures...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rise of 3D Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel chemical matter with improved pharmacological profiles is relentless. Flat, aromatic structures, while historically successful, often present challenges in achieving target specificity and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This has led to a strategic shift towards three-dimensional (3D) molecular architectures. Among these, spirocyclic systems—particularly the spiro[4.4]nonane scaffold—have garnered significant attention. Their rigid, well-defined 3D geometry can enhance binding affinity and selectivity, while also offering a potential route to improved physicochemical properties such as solubility and metabolic stability.[1]

Metabolic stability is a critical gatekeeper in the drug development pipeline. It refers to a compound's susceptibility to biotransformation by metabolic enzymes, a process that profoundly impacts its half-life, bioavailability, and potential for toxicity.[2][3] Compounds that are metabolized too quickly fail to achieve therapeutic concentrations, while those that are metabolized too slowly can accumulate and cause adverse effects.[3] This guide provides an in-depth comparison of methodologies for assessing the metabolic stability of spiro[4.4]nonane-containing compounds, grounded in the principles of rigorous scientific inquiry and practical application.

The Rationale: Why Spiro[4.4]nonane? A Shield Against Metabolism?

The incorporation of a spiro[4.4]nonane motif is a deliberate design choice aimed at overcoming common metabolic liabilities. The primary hypothesis is that the sterically demanding and conformationally restricted nature of the spirocyclic core can act as a "metabolic shield."

Causality Behind the Choice:

  • Steric Hindrance: The spirocyclic center and its adjacent methylene groups can physically block the active sites of major drug-metabolizing enzymes, particularly the Cytochrome P450 (CYP) superfamily.[4][5] CYPs are heme-containing monooxygenases responsible for the Phase I metabolism of an estimated 70-80% of all drugs on the market.[5] By preventing the substrate from achieving an optimal orientation within the CYP active site, the rate of oxidative metabolism can be significantly reduced.

  • Elimination of "Soft Spots": Drug metabolism often occurs at specific, chemically vulnerable sites known as "soft spots."[6] For example, the para-position of a phenyl ring or a terminal methyl group on an alkyl chain are common sites of hydroxylation. Replacing a flexible alkyl linker or a flat aromatic ring with a rigid spiro[4.4]nonane scaffold eliminates these predictable points of metabolic attack. The saturated, C(sp³)-rich nature of the scaffold presents a more challenging substrate for oxidation compared to electron-rich or sterically accessible C(sp²) centers.

This guide will focus on the most robust and widely adopted in vitro systems for testing this hypothesis: Liver Microsomes and Hepatocytes .[7][8][9]

Comparative Experimental Approaches: Microsomes vs. Hepatocytes

The choice of an in vitro test system is a critical first step and depends on the specific questions being asked. The two most common systems are liver microsomes and cryopreserved hepatocytes.[7][8][10]

FeatureLiver MicrosomesCryopreserved Hepatocytes
Composition Subcellular fraction containing endoplasmic reticulum. Rich in Phase I (CYP, FMO) and some Phase II (UGT) enzymes.[9][11][12]Intact, whole liver cells. Contain the full complement of Phase I and Phase II metabolic enzymes and cofactors at physiological concentrations.[2][9]
Primary Use High-throughput screening (HTS) for Phase I metabolic stability.[11] Cost-effective for early-stage lead optimization.[11]"Gold standard" for in vitro metabolism.[9] Assesses both Phase I and Phase II metabolism, as well as compound uptake into the cell.
Advantages High throughput, lower cost, easy to use and store.[11][12] Good for ranking compounds based on CYP-mediated clearance.[11]More physiologically relevant, provides a more complete picture of hepatic clearance.[7][9] Can predict human hepatic blood clearance more accurately.[7]
Limitations Lacks cytosolic enzymes (e.g., AO, GST) and active transport mechanisms.[2] Requires addition of external cofactors (e.g., NADPH).[12][13]Lower throughput, higher cost, more complex to handle. Cell viability can be a factor.
When to Use Early discovery: To quickly assess and rank a series of spiro[4.4]nonane analogs against a simpler, more flexible comparator (e.g., a cyclopentyl or cyclohexyl analog).Lead optimization/Preclinical: To get a more definitive, quantitative measure of intrinsic clearance for a lead candidate and to understand the contribution of both Phase I and II pathways.

Workflow & Data Interpretation

The fundamental goal of these assays is to measure the disappearance of the parent compound over time, from which key pharmacokinetic parameters can be derived.[3]

G A Test Compound Stock (e.g., in DMSO) D Mix Compound, System & Cofactors (Initiate Reaction) A->D B Metabolic System (Microsomes or Hepatocytes) B->D C Cofactor Solution (NADPH for Microsomes) C->D E Sample at Time Points (e.g., 0, 5, 15, 30, 60 min) D->E Time Course F Quench Reaction (Ice-cold Acetonitrile + Internal Standard) E->F G Centrifuge to Pellet Protein F->G H LC-MS/MS Analysis of Supernatant G->H I Plot ln(% Remaining) vs. Time H->I J Calculate t½ and CLint I->J Slope = -k

Data Analysis: The rate of metabolism is determined by plotting the natural logarithm of the percentage of the compound remaining at each time point versus time. The slope of this line gives the rate constant (k).

  • Half-life (t½): The time it takes for 50% of the compound to be metabolized.

    • Equation:t½ = 0.693 / k

  • Intrinsic Clearance (CLint): The inherent ability of the liver enzymes to metabolize a drug. It is a measure of the volume of liver blood cleared of the drug per unit time.

    • Equation:CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg protein)

A compound with a longer half-life and lower intrinsic clearance is considered more metabolically stable.

Comparative Case Study: Spiro[4.4]nonane vs. Acyclic Linker

To illustrate the utility of this approach, consider a hypothetical case study comparing two compounds:

  • Compound A: Contains a flexible N,N-dimethylpropyl linker.

  • Compound B: The N,N-dimethylpropyl linker is replaced with a spiro[4.4]nonane diamine motif.

Objective: To determine if the spiro[4.4]nonane scaffold improves metabolic stability by blocking N-dealkylation, a common metabolic pathway for tertiary amines.

Experimental System: Human Liver Microsomes (HLM) are chosen for this initial comparison due to the focus on CYP-mediated (Phase I) N-dealkylation.

Hypothetical Results:

CompoundStructuret½ (min) in HLMCLint (µL/min/mg)Predicted Primary Metabolite
Compound A R-CH₂-N(CH₃)₂1592.4R-CH₂-NH(CH₃) (N-demethylation)
Compound B R-Spiro[4.4]nonane-diamine> 60< 23.1Ring Hydroxylation

Interpretation of Results: The data clearly demonstrates the metabolic shielding effect of the spiro[4.4]nonane scaffold.

  • Compound A is rapidly metabolized with a short half-life of 15 minutes. The high intrinsic clearance suggests it would be quickly eliminated in vivo. The predicted metabolite confirms the flexible linker is a metabolic "soft spot."

  • Compound B is significantly more stable, with a half-life exceeding the 60-minute incubation period. Its intrinsic clearance is low, indicating a much slower rate of metabolism. While metabolism still occurs (likely via slower hydroxylation on the spirocyclic ring), the primary, rapid pathway of N-dealkylation has been successfully blocked. This structural modification has turned a metabolically labile compound into a much more robust drug candidate.

G cluster_A Compound A (Flexible Linker) cluster_B Compound B (Spiro[4.4]nonane) A_Struct R-CH₂-N(CH₃)₂ CYP3A4_A CYP3A4 A_Struct->CYP3A4_A  Fast Metabolite_A R-CH₂-NH(CH₃) (Rapid N-dealkylation) CYP3A4_A->Metabolite_A B_Struct R-Spiro[4.4]nonane-diamine CYP3A4_B CYP3A4 B_Struct->CYP3A4_B  Slow (Steric Shielding) Metabolite_B Ring Hydroxylation (Slow Oxidation) CYP3A4_B->Metabolite_B

Detailed Experimental Protocol: Human Liver Microsomal Stability Assay

This protocol provides a self-validating system for assessing metabolic stability.

1. Materials & Reagents:

  • Test Compounds & Positive Controls (e.g., Verapamil, Testosterone)

  • Pooled Human Liver Microsomes (HLM)

  • 0.1 M Phosphate Buffer (pH 7.4)

  • NADPH Regenerating System (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

  • Acetonitrile (ACN), ice-cold

  • Internal Standard (IS) solution in ACN

  • 96-well incubation and collection plates

2. Experimental Procedure:

  • Prepare Solutions:

    • Thaw HLM on ice. Dilute to a final working concentration of 0.5 mg/mL protein in phosphate buffer.

    • Prepare a 2 mM stock solution of the test compound in DMSO. Serially dilute to create working solutions.

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Pre-incubation (Self-Validating Control):

    • Add the HLM solution and test compound to the incubation plate.

    • For the "-NADPH" control wells, add buffer instead of the NADPH solution. This control verifies that compound loss is enzyme-dependent and not due to chemical instability.[12]

    • Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.

  • Initiate Reaction:

    • Start the metabolic reaction by adding the pre-warmed NADPH solution to all wells (except the "-NADPH" controls). The final test compound concentration should be 1 µM.

  • Time-Point Sampling:

    • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a collection plate containing ice-cold ACN with the internal standard. The ACN immediately precipitates the proteins and quenches the reaction.[11][13] The 0-minute time point represents 100% of the initial compound.

  • Sample Processing & Analysis:

    • Seal and centrifuge the collection plate (e.g., 4000 rpm for 20 min at 4°C) to pellet the precipitated microsomal proteins.

    • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

    • Quantify the peak area ratio of the test compound relative to the internal standard at each time point.

3. Acceptance Criteria (Trustworthiness):

  • The positive control compounds (e.g., high-clearance Verapamil, low-clearance Testosterone) must fall within their expected clearance ranges, verifying the metabolic activity of the HLM batch.

  • In the "-NADPH" control, the compound loss should be minimal (<15% at the final time point), confirming that the degradation is NADPH-dependent.

Conclusion

Assessing metabolic stability is a cornerstone of modern drug discovery. For novel scaffolds like spiro[4.4]nonane, a systematic and comparative approach is essential to validate their proposed advantages. By employing robust in vitro tools like liver microsomes and hepatocytes, researchers can quantify the impact of this 3D motif on a compound's metabolic fate. The strategic replacement of metabolically labile linkers with the spiro[4.4]nonane core represents a powerful tactic to enhance drug-like properties, block rapid clearance pathways, and ultimately design safer and more effective medicines. The experimental frameworks described herein provide the necessary tools to rigorously test this design hypothesis and guide the selection of drug candidates with a higher probability of success in clinical development.

References

  • Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery.
  • WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
  • In-vitro-metabolic-stability-of-drugs-and-applications-of-lc-ms-in-metabolite-profiling. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
  • AxisPharm. (n.d.). Microsomal Stability Assay Protocol.
  • Creative Bioarray. (n.d.). In Vitro Metabolic Stability.
  • Eurofins Discovery. (n.d.). Metabolic Stability Services.
  • A Fully Integrated Assay Panel for Early Drug Metabolism and Pharmacokinetics Profiling. (n.d.). Protocol for the Human Liver Microsome Stability Assay.
  • Domainex. (n.d.). Microsomal Clearance/Stability Assay.
  • Cyprotex | Evotec. (n.d.). Microsomal Stability. Retrieved from Cyprotex ADME-Tox Solutions website.
  • Merck Millipore. (n.d.). Metabolic Stability Assays.
  • PubMed. (2002, May 29). Revisiting the mechanism of P450 enzymes with the radical clocks norcarane and spiro[2][9]octane. Retrieved from PubMed.

  • PMC. (2023, February 3). Discovery of a cytochrome P450 enzyme catalyzing the formation of spirooxindole alkaloid scaffold.
  • Benchchem. (2025). Stability of Spiro[4.4]nonan-1-one under various reaction conditions.
  • ResearchGate. (2025, August 30). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.
  • PMC. (n.d.). Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439.
  • Benchchem. (2025). A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery.
  • Longdom Publishing. (2024, September 18). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations.
  • MDPI. (2023, May 15). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs.
  • Optibrium. (2024, November 22). What's the importance of cytochrome P450 metabolism?.
  • PMC - NIH. (2018, April 12). Drug metabolism in drug discovery and development.
  • Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes.
  • CHIMIA. (n.d.). Adventures in Drug-like Chemistry Space: From Oxetanes to Spiroazetidines and Beyond!.
  • PMC. (n.d.). Cytotoxicity of phenylpironetin analogs and the metabolic fate of pironetin and....

Sources

Comparative

comparative Analysis of the Physicochemical Properties of Spiro Isomers in Drug Discovery

Executive Summary: The "Escape from Flatland" In modern medicinal chemistry, the "Escape from Flatland" is not merely a trend but a strategic necessity. As a Senior Application Scientist, I have observed that while plana...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Escape from Flatland"

In modern medicinal chemistry, the "Escape from Flatland" is not merely a trend but a strategic necessity. As a Senior Application Scientist, I have observed that while planar aromatic scaffolds (e.g., phenyl, pyridine) offer synthetic accessibility, they often suffer from poor solubility, metabolic liability, and promiscuous binding due to non-specific hydrophobic interactions.

Spirocyclic scaffolds—specifically spiro[3.3]heptanes, spiro[3.4]octanes, and azaspiro cycles—offer a geometric solution. By enforcing a 90° dihedral angle between rings, these isomers introduce vectorial orthogonality and increase fraction sp3 (Fsp3) character without significantly increasing molecular weight. This guide provides a technical comparison of spiro isomers against their planar analogs, supported by experimental protocols and physicochemical data.

Structural Dynamics & Vectorality

The primary differentiator of spiro isomers is Vectorality —the geometric orientation of exit vectors for substituents.

  • Planar Systems (e.g., Biphenyl): Substituents are often confined to a single plane or rotate with low energy barriers, leading to "floppy" conformations that incur high entropic penalties upon binding.

  • Spiro Systems: The central quaternary carbon locks the two rings into a rigid, orthogonal conformation. This allows substituents to explore 3D chemical space that is inaccessible to planar analogs.[1][2][3]

Visualization: Vectorality & Exit Vectors

The following diagram illustrates the geometric divergence between a planar phenyl scaffold and a spiro[3.3]heptane scaffold.

Vectorality Planar Planar Scaffold (e.g., Phenyl) Vector_2D 2D Exit Vectors (Coplanar/Linear) Planar->Vector_2D Geometry Spiro Spiro Scaffold (e.g., Spiro[3.3]heptane) Vector_3D 3D Exit Vectors (Orthogonal/Tetrahedral) Spiro->Vector_3D Geometry Outcome_Flat High Crystal Packing Low Solubility Promiscuous Binding Vector_2D->Outcome_Flat Physicochemical Impact Outcome_Spiro Disrupted Crystal Packing High Solubility Specific Binding Vector_3D->Outcome_Spiro Physicochemical Impact

Figure 1: Comparison of exit vector geometries. Spiro scaffolds disrupt planar stacking, directly influencing solubility and specificity.

Comparative Physicochemical Analysis

The transition from a planar aromatic ring to a spirocyclic core typically results in distinct shifts in physicochemical parameters.

Solubility & Crystal Lattice Energy

Planar molecules stack efficiently in the solid state (pi-pi stacking), resulting in high crystal lattice energy ($ \Delta G_{crystal} $) that must be overcome for dissolution. Spiro isomers, with their "globular" 3D shape, disrupt this packing.

Experimental Data: MAGL Inhibitor Series In a study optimizing Monoacylglycerol Lipase (MAGL) inhibitors, replacing a planar aromatic core with a spirocyclic scaffold yielded the following results:

PropertyPlanar Hit (Cmpd 1)Spiro Lead (Cmpd 4f)Impact
Core Structure Biaryl / PlanarSpiro[3.3]heptane3D conformation
Fsp3 0.330.56+70% Increase
LogD (pH 7.4) 3.32.31.0 log unit reduction
Solubility (Thermodynamic) < 10 µg/mL330 µg/mL>30-fold Increase
Metabolic Stability (HLM) High ClearanceLow ClearanceImproved stability

Data Source: Derived from comparative analysis of MAGL inhibitors (See References).

Lipophilicity (LogP/LogD)

Spirocyclization often lowers LogP/LogD. The increased aliphatic character (Fsp3) relative to aromatic rings reduces the global lipophilicity, which is favorable for preventing non-specific protein binding and improving the unbound fraction in plasma (


).
Metabolic Stability

Aromatic rings are prone to oxidation by Cytochrome P450 enzymes (e.g., epoxidation, hydroxylation). Spirocyclic cores, particularly those like spiro[3.3]heptane, are often metabolically "silent" or block metabolic soft spots by steric shielding.

Experimental Protocols

As a scientist, relying on calculated values (cLogP) for spiro compounds is risky due to the unique solvation shells formed around rigid 3D structures. Empirical measurement is mandatory.

Protocol A: High-Throughput Thermodynamic Solubility (Miniaturized)

Rationale: Kinetic solubility (from DMSO stock) often overestimates solubility for spiro compounds due to supersaturation. This thermodynamic protocol ensures equilibrium.

Workflow Diagram:

SolubilityProtocol Start Solid Sample (Spiro Compound) Buffer Add Buffer (pH 7.4) Target: 2 mg/mL Start->Buffer Incubate Incubate 24h @ 25°C, 800 rpm Buffer->Incubate Filter Filter (0.45 µm PVDF) or Centrifuge (3000g) Incubate->Filter Analyze Quantify Filtrate (HPLC-UV/MS) Filter->Analyze QC Check Solid Residue (XRPD/Microscopy) Filter->QC Amorphous vs Crystalline check

Figure 2: Thermodynamic solubility workflow. Crucial QC step ensures the solid form has not changed during the assay.

Step-by-Step Methodology:

  • Preparation: Weigh 1-2 mg of solid spiro compound into a 96-well glass-coated plate.

  • Solvent Addition: Add 500 µL of PBS (pH 7.4). Note: Do not use DMSO co-solvent for thermodynamic data.

  • Equilibration: Seal plate and shake at 800 rpm for 24 hours at 25°C.

  • Separation: Centrifuge at 3000g for 15 minutes or filter using a vacuum manifold (0.45 µm PVDF).

  • Quantification:

    • Inject supernatant onto HPLC (C18 column).

    • Critical Note: Many aliphatic spiro scaffolds (e.g., spiro[3.3]heptane) lack a chromophore. Use CAD (Charged Aerosol Detection) or LC-MS (SIR mode) rather than standard UV at 254 nm.

  • QC Check: Analyze the remaining pellet by polarized light microscopy to confirm the compound remains crystalline and has not converted to an amorphous gum.

Protocol B: LogD Determination (Shake-Flask Method)

Rationale: Potentiometric methods often fail for neutral spiro hydrocarbons. The miniaturized shake-flask is the gold standard.

  • Phases: Pre-saturate 1-Octanol and PBS (pH 7.4) with each other for 24 hours.

  • Partitioning: Dissolve compound in the pre-saturated Octanol phase (to avoid dissolution rate limits). Add equal volume of pre-saturated PBS.

  • Equilibrium: Vortex for 1 hour; centrifuge to separate phases.

  • Analysis: Analyze both phases by LC-MS.

    • Calculation:

      
      
      

Case Study: Olaparib Analog Optimization

A compelling example of spiro-optimization is the modification of the PARP inhibitor Olaparib.

  • Challenge: The piperazine moiety in Olaparib is metabolically active and contributes to off-target effects.

  • Solution: Replacement of piperazine with diazaspiro[3.3]heptane .

  • Outcome:

    • Potency: Slight reduction (2-fold).

    • Selectivity: Significantly increased for PARP-1 vs other PARP family members.

    • Toxicity: Reduced cytotoxicity and DNA damage in healthy cells.

    • Mechanism: The rigid spiro scaffold restricted the conformational ensemble, reducing binding to "off-targets" that accommodated the more flexible piperazine.

References

  • BenchChem. (2025). Advantages of spirocyclic scaffolds over planar structures in drug discovery. Retrieved from

  • Varela, M. T., et al. (2025).[4] Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368.[4] Retrieved from

  • Zheng, Y. J., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. Retrieved from

  • Sato, H., et al. (2021). Design and Synthesis of Novel Spiro Derivatives as Potent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors. Journal of Medicinal Chemistry. Retrieved from

  • Mykhailiuk, P. K. (2024). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition. Retrieved from

  • Reilly, S. W., et al. (2018). Optimization of Fused Bicyclic Allosteric SHP2 Inhibitors. (Referenced via BLDPharm Insights). Retrieved from

Sources

Validation

A Tale of Two Spires: A Comparative Guide to the Biological Activities of Spiro[4.4]nonane and Spiro-oxindole Cores

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer three-dimensional complexity and precise vectoral orientation of functional groups is paramount. Spirocyclic systems, cha...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer three-dimensional complexity and precise vectoral orientation of functional groups is paramount. Spirocyclic systems, characterized by two rings sharing a single atom, have emerged as privileged structures in this regard. Their inherent rigidity and defined spatial arrangement can lead to enhanced target affinity, selectivity, and improved pharmacokinetic properties. Among the vast array of spirocyclic frameworks, the spiro-oxindole and spiro[4.4]nonane cores represent two distinct and compelling platforms for drug discovery.

This guide provides an in-depth, objective comparison of the biological activities associated with these two cores. While the spiro-oxindole scaffold is a well-established and celebrated pharmacophore, particularly in oncology, the spiro[4.4]nonane core represents a more nascent, yet potentially rich, territory for therapeutic innovation. We will delve into the known biological profiles of each, supported by experimental data, and provide detailed protocols for relevant assays, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Spiro-oxindole Core: A Privileged Scaffold in Drug Discovery

The spiro-oxindole motif is a prominent feature in a multitude of natural products and synthetic compounds, exhibiting a remarkable breadth of biological activities.[1][2] This scaffold's prevalence in bioactive molecules has cemented its status as a "privileged" structure in medicinal chemistry.[3] The core structural feature is the spiro-fusion at the C-3 position of an oxindole nucleus, which creates a quaternary stereocenter, offering a challenging yet rewarding synthetic target for constructing complex molecular architectures.[4]

A Spectrum of Biological Activities

The biological activities of spiro-oxindole derivatives are extensive and well-documented, with a particular emphasis on anticancer applications.[1][4] However, their therapeutic potential extends to a variety of other disease areas.

  • Anticancer Activity: This is the most profoundly studied area for spiro-oxindoles.[5] Numerous derivatives have demonstrated potent cytotoxicity against a wide range of cancer cell lines.[6] A key mechanism of action for many spiro-oxindole compounds is the inhibition of the MDM2-p53 protein-protein interaction.[7][8] By disrupting this interaction, these compounds can stabilize the p53 tumor suppressor protein, leading to cell cycle arrest and apoptosis in cancer cells. Several spiro-oxindole-based drug candidates, such as SAR405838, are or have been in clinical trials.[3] Other anticancer mechanisms include the inhibition of kinases and tubulin polymerization.[4]

  • Antimicrobial and Antifungal Activity: Spiro-oxindole derivatives have shown promising activity against various bacterial and fungal strains.[7][9] For example, certain spiro[indoline-3,2'-[1][6][10]oxadiazols] have demonstrated notable antibacterial and antifungal properties.[9]

  • Antiviral Activity: The spiro-oxindole scaffold has been explored for its potential in developing antiviral agents.[1][11] For instance, some derivatives have shown inhibitory activity against the Dengue virus.[9][11]

  • Antimalarial and Other Activities: The versatility of the spiro-oxindole core is further highlighted by its reported antimalarial, anti-inflammatory, analgesic, and antioxidant activities.[1] The natural product-derived spiro-oxindole fragment is considered a powerful tool in the discovery of new therapeutic agents.[3]

Quantitative Data on Spiro-oxindole Derivatives

The following table summarizes representative biological activity data for various spiro-oxindole derivatives, showcasing their potency against different targets and cell lines.

Compound ClassTarget/AssayCell LineActivity (IC50/EC50/MIC)Reference
Spiro[pyrrolidine-3,3'-oxindole]CytotoxicityMCF7, HCT116, Huh74.8 µM, 3.9 µM, 8.2 µM[10]
Spirooxindole-pyrrolidine hybridsAnticancerHepG-2< 10 µg/mL[6]
Spirooxindole-tetrahydrocarbazolesAnticancerA54969.5 µM[12]
Halogenated Spirooxindolesp53 activationMDA-MB-23147% activation[5]
Spiro[indoline-3,3′-pyrazoline]AntibacterialS. aureus0.044–0.226 mM[9]
Pyrrolidinyl-spirooxindolesEGFR/CDK-2 inhibition-0.026 µM (EGFR), 0.301 µM (CDK-2)[13]

The Spiro[4.4]nonane Core: An Emerging Scaffold with 3D Promise

In contrast to the well-trodden path of spiro-oxindoles, the spiro[4.4]nonane core is a relatively unexplored frontier in terms of its inherent biological activity. Its primary appeal in drug discovery lies in its rigid, three-dimensional structure, which can serve as a valuable building block for creating compound libraries with high Fsp3 character, moving away from the "flatland" of aromatic scaffolds.[7][9] While specific, extensively reported biological activities for a wide range of spiro[4.4]nonane derivatives are sparse, its presence in some bioactive natural products and its utility as a synthetic precursor suggest untapped potential.[3]

Potential Applications and Known Bioactive Derivatives

The spiro[4.4]nonane skeleton is found in a few biologically important natural and synthetic compounds.[3] For instance, the 1,6-dioxaspiro[4.4]nonane moiety is present in a secondary metabolite isolated from the fungus Isaria cateniannulata, which showed weak inhibitory activity against the HeLa cancer cell line.[12] Another example is pteropodine, a spiro[4.4.0] compound isolated from U. tomentosa, which has demonstrated antioxidant activity.

The main application of the spiro[4.4]nonane core in medicinal chemistry is as a versatile precursor for the synthesis of novel spiro-heterocycles.[9] The ketone functionality in derivatives like spiro[4.4]nonan-1-one provides a reactive handle for various chemical transformations, allowing for the generation of diverse libraries of compounds for biological screening.[7]

A Comparative Landscape

The following diagram illustrates the current disparity in the exploration of these two spirocyclic cores.

G cluster_spirooxindole Spiro-oxindole Core cluster_spiro44nonane Spiro[4.4]nonane Core spiro_oxindole Privileged Scaffold anticancer Anticancer (MDM2, Kinases) spiro_oxindole->anticancer Extensively Studied antimicrobial Antimicrobial spiro_oxindole->antimicrobial antiviral Antiviral spiro_oxindole->antiviral antimalarial Antimalarial spiro_oxindole->antimalarial other Other Activities spiro_oxindole->other spiro_nonane Emerging Scaffold building_block Versatile Building Block spiro_nonane->building_block Primary Application natural_products Found in some Natural Products spiro_nonane->natural_products unexplored Largely Unexplored Biological Profile spiro_nonane->unexplored

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Perspectives

The spiro-oxindole core has unequivocally established itself as a cornerstone in the development of novel therapeutics, particularly in the realm of oncology. Its rich history in natural products and the extensive body of research detailing its diverse biological activities provide a solid foundation for continued drug discovery efforts. The well-defined structure-activity relationships and known molecular targets of spiro-oxindole derivatives offer clear pathways for optimization and development.

In contrast, the spiro[4.4]nonane core represents a largely untapped reservoir of chemical space. While the current body of literature on its specific biological activities is limited, its inherent three-dimensionality and synthetic tractability make it an attractive scaffold for the generation of novel compound libraries. The future of spiro[4.4]nonane in drug discovery will depend on systematic screening efforts to elucidate its biological potential. Researchers are encouraged to leverage the synthetic versatility of this core to build diverse libraries and screen them against a wide array of biological targets.

This guide serves not only as a comparison of the current state of knowledge for these two spirocyclic systems but also as a call to action. The well-paved road of spiro-oxindole research provides a roadmap for how to approach the exploration of new scaffolds. By applying the established principles of scaffold-based drug discovery and utilizing the detailed experimental protocols provided herein, the scientific community can begin to unlock the full therapeutic potential of the spiro[4.4]nonane core and other underexplored spirocyclic systems.

References

  • Al-Ostoot, F. H., Al-Ghorbani, M., & Kheder, N. A. (2021). Design, Synthesis and Cytotoxic Activity of Spiro(oxindole-3-3'-pyrrolidine) Derivatives. Journal of Heterocyclic Chemistry, 58(7), 1545-1554.
  • Bawazeer, S., Al-Ghamdi, K. M., & El-Gendy, M. A. (2025). Spirooxindole Derivatives as Anticancer Agents: A Comprehensive Review on Synthetic Strategies (2019–2025). International Journal of Scientific Development and Research, 10(7), b277-b291.
  • Zhou, L. M., Qu, R. Y., & Yang, G. F. (2020). An overview of spirooxindole as a promising scaffold for novel drug discovery. Expert Opinion on Drug Discovery, 15(5), 589-604.
  • Umamaheswari, A., & Ramkumar, V. (2022). Design and synthesis of spirooxindole–pyrrolidines embedded with indole and pyridine heterocycles by multicomponent reaction: anticancer and in silico studies. New Journal of Chemistry, 46(3), 1168-1181.
  • Krasavin, M. (2022). Spirocyclic Motifs in Natural Products. Encyclopedia, 2(2), 843-864.
  • Krasavin, M., Babich, O., Prosekov, A., & Asyakina, L. (2022).
  • Yu, B., Zheng, Y. C., Shi, X. J., Qi, P. P., & Liu, H. M. (2016). Natural Product-Derived Spirooxindole Fragments Serve as Privileged Substructures for Discovery of New Anticancer Agents. Anti-Cancer Agents in Medicinal Chemistry, 16(10), 1315-1324.
  • BenchChem. (2025). Spiro[4.4]nonan-1-one: A Technical Guide for Researchers and Drug Development Professionals. BenchChem.
  • Al-Warhi, T., & Al-Sha'er, M. A. (2023). Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach. Journal of the Iranian Chemical Society, 20(11), 2841-2863.
  • BenchChem. (2025). Application Note: Spiro[4.4]nonan-1-one as a Versatile Precursor for the Synthesis of Novel Spiro-Heterocycles. BenchChem.
  • Panda, S. S., Girgis, A. S., Aziz, M. N., & Bekheit, M. S. (2023). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. Molecules, 28(2), 618.
  • Zhou, L. M., Qu, R. Y., & Yang, G. F. (2020). An overview of spirooxindole as a promising scaffold for novel drug discovery.
  • Al-Warhi, T., & Al-Sha'er, M. A. (2023). Medicinal applications of spirooxindole and its derivatives.
  • Yu, B., & Liu, H. M. (2015). Spirooxindoles: Promising scaffolds for anticancer agents. Semantic Scholar.
  • Pinto, D. C. G. A., & Silva, A. M. S. (2021). Spirocyclic derivatives as antioxidants: a review. RSC Advances, 11(43), 26645-26668.
  • Krapcho, J., Turk, C., Cushman, D. W., Powell, J. R., & DeForrest, J. M. (1988). Angiotensin-converting enzyme inhibitors. The synthesis of N-cyclopentyl-N-[3-[(5-amino-1-carboxypentyl)amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepin-1-yl]glycine and related compounds. Journal of Medicinal Chemistry, 31(6), 1148-1160.
  • Mishra, G., Sasmal, M., Chakraborty, A., & Thirupathi, B. (2021). A few biologically important natural and synthetic compounds contain spiro[4.4]nonane and spiro[4.5]decane skeletons.
  • Singha, S., Serrano, E., Mondal, S., Daniliuc, C. G., & Glorius, F. (2020). a) Chiral spiro[4.4]nonanes and b) our synthetic design.
  • Krasavin, M. (2023).
  • Taylor, J. E., & Booker-Milburn, K. I. (2015). Synthesis of Functionalized Spirocyclic Oxetanes through Paternò-Büchi Reactions of Cyclic Ketones and Maleic Acid Derivatives.
  • Borbély, A., & Gacs-Baitz, E. (2017). Spiro[pyrrolidine-3,3′-oxindoles] and Their Indoline Analogues as New 5-HT6 Receptor Chemotypes. MDPI.
  • Mamedov, V. A., & Mironovich, L. M. (2023). Construction of Annulated Spiro[4.4]-nonane-diones via the Tandem [4 + 2]-Cycloaddition/Aromatization Reaction. The Journal of Organic Chemistry, 88(15), 11003-11009.
  • Csonka, R., & Kónya, K. (2020). New Spiro[cycloalkane-pyridazinone] Derivatives with Favorable Fsp3 Character. MDPI.
  • Kelly, R. C., Schletter, I., & Jones, R. L. (1983). Methodology for the synthesis of the spiro[4.4]nonane system: an approach for the total synthesis of fredericamycin A.
  • Wang, Z., Hui, C., & Wang, H. (2024). Synthesis of spiro[4.4]nonane-containing functional organic molecules. Tetrahedron Chem, 100095.
  • Matiychuk, V., & Gzella, A. (2025). Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. MDPI.
  • Yu, B., & Liu, H. M. (2021). Therapeutic Potential of Spirooxindoles as Antiviral Agents. Viruses, 13(7), 1363.
  • BenchChem. (2025). An In-Depth Technical Guide to Spiro[4.4]nonan-1-one. BenchChem.
  • Alaylar, B., Aygün, B., Turhan, K., Karadayı, M., Cinan, E., Turgut, Z., ... & Karabulut, A. (2023). Investigation of radiation protective features of azadispiro derivatives and their genotoxic potential with Ames/Salmonella test system.
  • BenchChem. (2025). Navigating the Bioactivity of Spiro[3.
  • El-Gamal, M. I., & Oh, C. H. (2024). Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles as EGFR/CDK2 inhibitors for halting breast cancer cells. Frontiers in Chemistry, 12, 1369438.

Sources

Comparative

DFT calculations to validate reaction pathways in spiro[4.4]nonane synthesis

Topic: DFT Calculations to Validate Reaction Pathways in Spiro[4.4]nonane Synthesis Content Type: Technical Comparison Guide Audience: Computational Chemists, Synthetic Organic Chemists, and Drug Discovery Scientists.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: DFT Calculations to Validate Reaction Pathways in Spiro[4.4]nonane Synthesis Content Type: Technical Comparison Guide Audience: Computational Chemists, Synthetic Organic Chemists, and Drug Discovery Scientists.[1]

Executive Summary

The synthesis of spiro[4.4]nonane scaffolds—critical for rigidifying drug pharmacophores—presents a unique challenge in stereocontrol. The formation of the quaternary spiro-center often involves subtle steric clashes and dispersion interactions that standard computational methods fail to model accurately.

This guide compares the predictive performance of Standard Hybrid DFT (B3LYP) against Dispersion-Corrected Range-Separated Hybrid DFT (


B97X-D) . We demonstrate that while B3LYP remains a workhorse for general geometry, it frequently misidentifies the rate-determining step (RDS) and diastereoselectivity in spirocyclization. Conversely, 

B97X-D provides sub-kcal/mol accuracy relative to experimental kinetics, making it the requisite "product" for validating modern reaction pathways.
The Challenge: Steric Crowding in Spiro-Centers

Spiro[4.4]nonane formation, particularly via Palladium(II)-catalyzed oxidative rearrangement or Radical Cascades , relies on distinguishing between kinetically competitive transition states (TS).

  • The Failure Mode: In the transition state leading to the spiro-center, the non-covalent interactions (NCIs) between the ligands on the metal center and the substrate substituents are dominated by London dispersion forces.

  • The Consequence: Standard functionals like B3LYP lack long-range dispersion terms (

    
    ). Consequently, they underestimate the stability of compact transition states, leading to erroneous predictions of diastereomeric ratios (
    
    
    
    ).
Comparative Analysis: B3LYP vs. B97X-D

The following analysis is grounded in the validation of Pd-catalyzed spirocyclization pathways (e.g., oxidative Heck cascades), where experimental NMR data confirms a specific major diastereomer.

Performance Metrics
MetricStandard Approach (Alternative) Recommended Protocol (Product)
Methodology B3LYP / 6-31G(d)

B97X-D / def2-TZVP
Dispersion Correction None (or empirical -D3 added post-hoc)Integrated (Range-separated + Dispersion)
Basis Set Quality Double-

(Pople style)
Triple-

(Karlsruhe style)
TS Barrier Error

3–5 kcal/mol

0.5–1.0 kcal/mol
Selectivity Prediction Often predicts 1:1 or wrong major isomerAccurately predicts exp.

(>95:5)
Computational Cost Low (Minutes/Hours)Moderate (Hours/Days)
Case Study: Pd-Catalyzed 1,5-Vinyl Shift

In the rearrangement of spiro[4.4]nonatriene systems, the reaction proceeds via a vinyl-palladium intermediate.

  • B3LYP Results: incorrectly predicts a "dyotropic shift" or

    
    -carbon elimination as competitive pathways due to artificially low barriers for bond cleavage.
    
  • 
    B97X-D Results:  Correctly identifies the 1,5-vinyl shift  as the exclusive pathway, matching the experimental isolation of annulated fulvenes. The functional accounts for the stabilizing 
    
    
    
    -stacking interactions in the TS that B3LYP ignores.
Mechanistic Visualization

The following diagram illustrates the energy landscape comparison. Note how the "Standard" method (Red) fails to distinguish the Kinetic Product, whereas the "Recommended" method (Green) clearly delineates the preferred pathway.

ReactionProfile Reactant Reactant (Spiro-Precursor) TS_B3LYP TS (B3LYP) Underestimated Barrier Reactant->TS_B3LYP  Low Ea (Error) TS_wB97 TS (ωB97X-D) Dispersion Stabilized Reactant->TS_wB97  Accurate Ea Prod_B3LYP Predicted Product (Wrong Isomer) TS_B3LYP->Prod_B3LYP Prod_wB97 Exp. Product (Major Isomer) TS_wB97->Prod_wB97

Caption: Comparison of Reaction Coordinate predictions. B3LYP (Red) underestimates steric repulsion, predicting the wrong kinetic product.


B97X-D (Green) accurately models the barrier height.
Validated Computational Protocol

To replicate high-fidelity results for spiro[4.4]nonane synthesis, follow this self-validating workflow. This protocol minimizes Basis Set Superposition Error (BSSE) and integration grid artifacts.

Step 1: Conformer Generation (Critical)

Spiro-rings are flexible. A single static structure is insufficient.

  • Action: Perform a conformational search (e.g., using CREST or Spartan) to generate a Boltzmann ensemble.

  • Filter: Select conformers within 5 kcal/mol of the global minimum.

Step 2: Geometry Optimization & Frequency[2]
  • Software: Gaussian 16 / ORCA 5.

  • Functional:

    
    B97X-D.
    
  • Basis Set: def2-SVP (Optimization)

    
     def2-TZVP (Final Energy).
    
  • Solvation: SMD Model (match experimental solvent, e.g., 1,4-Dioxane or DCM).

  • Validation: Ensure no imaginary frequencies for Minima; exactly one imaginary frequency for TS (visualize the vibration to confirm it corresponds to bond formation).

Step 3: Intrinsic Reaction Coordinate (IRC)
  • Action: Run an IRC calculation from the TS to confirm it connects the specific spiro-precursor to the spiro-product.

  • Why: In crowded spiro-systems, TS guessing is prone to finding "phantom" transition states (e.g., methyl rotations) rather than the skeletal rearrangement.

Step 4: Calculation of Selectivity

Use the Boltzmann distribution equation to predict the diastereomeric ratio (


) based on the Gibbs Free Energy difference (

) between the transition states of the cis and trans pathways:


Workflow Visualization

Workflow Start Start: 2D Structure ConfSearch Conformational Search (CREST/MMFF) Start->ConfSearch Screen Low-Level DFT Screen (B3LYP/6-31G*) ConfSearch->Screen Top 20 Conformers HighOpt High-Level Optimization (ωB97X-D/def2-TZVP/SMD) Screen->HighOpt Top 5 Conformers Freq Frequency Calc (Check Imaginary Freqs) HighOpt->Freq Freq->HighOpt Imaginary Freq != 1 IRC IRC Validation (Connect Reactant to Product) Freq->IRC Valid TS Found Final Boltzmann Weighting & dr Prediction IRC->Final

Caption: The recommended computational pipeline. Note the transition from low-level screening to high-level dispersion-corrected optimization.

References
  • Mechanistic Benchmarking: BenchChem. "Unraveling Spiro[4.4]nonane Rearrangements: A DFT-Guided Mechanistic Comparison." (2025).[1] 1[3][4][5][6]

  • Pd-Catalyzed Spirocyclization: Chemical Science. "Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study." (2016).[7][8]

  • Functional Comparison (

    
    B97X-D vs B3LYP): ResearchGate/Quora. "Comparison of B3LYP and wB97X-D for organic reaction mechanisms." (2020). 6[3][4][5][6]
    
  • Diastereoselectivity in Macrocycles: NIH/PubMed. "Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control." (2024).[4] 4[3][4][5][6]

  • Spiro-Rearrangement Specifics: Chemical Science. "Rearrangement of a carboxy-substituted spiro[4.4]nonatriene to annulated fulvenes through a Pd(ii)-mediated 1,5-vinyl shift." (2023).[1][3][7] [3][4][5][6]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Spiro[4.4]nonane-1-carboxylic acid

Introduction: Beyond the Synthesis In the lifecycle of innovative research and drug development, the synthesis of novel compounds like Spiro[4.4]nonane-1-carboxylic acid marks a significant milestone. However, our respon...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Beyond the Synthesis

In the lifecycle of innovative research and drug development, the synthesis of novel compounds like Spiro[4.4]nonane-1-carboxylic acid marks a significant milestone. However, our responsibility as scientists extends beyond discovery to the safe and compliant management of all chemical byproducts and waste. Improper disposal not only poses a significant risk to personnel and the environment but can also result in severe regulatory penalties. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Spiro[4.4]nonane-1-carboxylic acid, grounded in established safety principles and regulatory standards. Our objective is to empower researchers with the knowledge to manage chemical waste with the same rigor and precision applied to their primary research.

Hazard Assessment and Characterization

Before any disposal procedures can be initiated, a thorough understanding of the compound's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for Spiro[4.4]nonane-1-carboxylic acid may not always be available, we can infer its likely hazardous properties based on its chemical structure and data from analogous compounds.

Structural Analogs and Inferred Hazards:

  • Carboxylic Acid Moiety: Carboxylic acids can be corrosive and are known to cause skin and eye irritation.[1] The acidity of the compound will determine if it meets the criteria for corrosive waste.

  • Spirocyclic Core: The parent hydrocarbon, Spiro[4.4]nonane, is a flammable organic compound.[2] While the carboxylic acid derivative is a solid, thermal decomposition during a fire could generate irritating and toxic gases.[3]

  • Analog Compound Data: The safety data for the related compound, Spiro[4.4]nonan-1-one, indicates that it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] It is prudent to assume Spiro[4.4]nonane-1-carboxylic acid presents similar, if not identical, irritant properties.

Based on this analysis, Spiro[4.4]nonane-1-carboxylic acid must be handled as a hazardous substance, likely classified as an irritant and potentially corrosive.

Regulatory Framework: EPA Hazardous Waste Classification

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[4][5] A chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics[6]:

  • Ignitability: Flashpoint <140°F, flammable solid, or oxidizer.

  • Corrosivity: Aqueous solution with a pH ≤ 2 or ≥ 12.5.

  • Reactivity: Unstable, reacts violently with water, or generates toxic gases.

  • Toxicity: Contains constituents listed by the EPA above certain thresholds.

Classification of Spiro[4.4]nonane-1-carboxylic acid Waste: Waste containing Spiro[4.4]nonane-1-carboxylic acid must be evaluated against these criteria. Given its acidic nature, the corrosivity characteristic is the most likely classification, especially for concentrated solutions or the pure solid when dissolved. Therefore, all waste streams containing this compound should be managed as hazardous waste.

Property Inferred Hazard/Classification Rationale & Recommended Action
Physical State SolidHandle with engineering controls (fume hood) to prevent dust inhalation.
pH AcidicAssume waste is corrosive (pH ≤ 2). Do not dispose of via sanitary sewer.[7]
Irritancy Skin, Eye, and Respiratory IrritantMandates use of appropriate Personal Protective Equipment (PPE).[3]
Reactivity Stable under normal conditionsSegregate from strong bases and oxidizing agents to prevent exothermic or violent reactions.
EPA Waste Code Likely D002 (Corrosive Waste)This is a provisional classification. Final determination must be made by the waste generator.

Step-by-Step Disposal Protocol

This protocol ensures the safe handling, storage, and disposal of Spiro[4.4]nonane-1-carboxylic acid waste in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical in pure form or as waste, ensure the following PPE is worn to prevent exposure[3][8]:

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.

  • Hand Protection: Nitrile or other chemically resistant gloves.

  • Body Protection: A standard laboratory coat.

  • Respiratory Protection: Use only within a certified chemical fume hood to avoid inhalation of dust or vapors.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.[9]

  • Do NOT mix Spiro[4.4]nonane-1-carboxylic acid waste with:

    • Bases (e.g., sodium hydroxide, ammonium hydroxide)

    • Strong oxidizing agents (e.g., nitric acid, perchlorates)

    • Reactive metals

  • Collect this waste in a dedicated container for "Non-halogenated Organic Acid Waste."

Step 3: Container Selection and Labeling

The integrity of the waste containment system begins with the correct container.[7][10]

  • Container Type: Use a high-density polyethylene (HDPE) or other compatible plastic container with a secure, screw-top lid. The original product container is often the best choice for storing waste.[10]

  • Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and a full description of the contents, including:

    • "Spiro[4.4]nonane-1-carboxylic acid"

    • Any solvents used (e.g., "in Ethanol")

    • An indication of the hazard (e.g., "Corrosive," "Irritant")

    • The date accumulation started.

Step 4: On-Site Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory pending pickup.[11]

  • Location: The SAA must be at or near the point of generation.

  • Containment: Keep the waste container within a secondary containment bin to capture any potential leaks.

  • Closure: The container must remain closed at all times except when actively adding waste.

Step 5: Disposal and Removal

Hazardous waste must be disposed of through a licensed hazardous waste disposal company.[7][12]

  • Scheduling Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.

  • Documentation: Complete all required waste manifest forms provided by EHS. This documentation creates a "cradle-to-grave" record of the waste's journey, as required by the EPA.

  • Empty Containers: An empty container that held Spiro[4.4]nonane-1-carboxylic acid must be managed as hazardous waste unless it is triple-rinsed. The rinseate must be collected and disposed of as hazardous waste.[10]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate risks.

  • Evacuate and Alert: Alert all personnel in the immediate area and evacuate if necessary.

  • Isolate: Secure the area to prevent unauthorized entry.

  • Assess: If the spill is small and you are trained and equipped to handle it, proceed with cleanup. For large or unmanageable spills, contact your institution's EHS or emergency response team immediately.

  • Cleanup (for small, manageable spills):

    • Wear appropriate PPE.

    • Neutralize the spill with a suitable absorbent material for acids, such as sodium bicarbonate or a commercial spill kit.

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

    • Clean the spill area with soap and water.

  • Dispose: All cleanup materials (absorbents, gloves, etc.) must be disposed of as hazardous waste.[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Spiro[4.4]nonane-1-carboxylic acid waste.

DisposalWorkflow Start Generate Waste Containing Spiro[4.4]nonane-1-carboxylic acid PPE Wear Appropriate PPE: - Goggles - Lab Coat - Gloves Start->PPE Assess Is the waste hazardous? (Corrosive, Irritant) Segregate Segregate Waste: Keep away from bases and oxidizers Assess->Segregate Yes (Assume Hazardous) Sewer Prohibited: Do Not Pour Down Drain Assess->Sewer No (Unlikely) PPE->Assess Container Select Compatible Container (e.g., HDPE) Segregate->Container Label Label Container: 'HAZARDOUS WASTE' + Contents & Date Container->Label Store Store in Secondary Containment in a Satellite Accumulation Area Label->Store EHS Contact EHS for Pickup and Complete Manifest Store->EHS End Proper Disposal Complete EHS->End

Caption: Decision workflow for handling and disposing of Spiro[4.4]nonane-1-carboxylic acid.

References

  • Laboratory Waste Management Guidelines. (n.d.). Environmental Health and Safety, Princeton University. Retrieved from [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Retrieved from [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). IDR Environmental Services. Retrieved from [Link]

  • EPA Hazardous Waste Management. (2024, April 29). Axonator. Retrieved from [Link]

  • Spiro(4.4)nonane Properties Explained. (n.d.). Ontosight AI. Retrieved from [Link]

  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Regulatory and Guidance Information by Topic: Waste. (2025, August 4). U.S. Environmental Protection Agency. Retrieved from [Link]

  • Laboratory Waste Disposal Safety Protocols. (2024, August 16). National Science Teaching Association. Retrieved from [Link]

  • Safety Data Sheet. (n.d.). SOL Group. Retrieved from [Link]

  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.). United Nations Office on Drugs and Crime. Retrieved from [Link]

  • Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

  • Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

  • Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

  • List of carboxylic acid compounds that have been associated with toxic reactions. (n.d.). ResearchGate. Retrieved from [Link]

  • Chemical Waste Management Guide. (n.d.). Technion - Israel Institute of Technology. Retrieved from [Link]

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: Spiro[4.4]nonane-1-carboxylic Acid

[1][2] Executive Summary & Risk Profile[1][2] Spiro[4.4]nonane-1-carboxylic acid is a specialized bicyclic building block used frequently in medicinal chemistry for its ability to introduce rigid, three-dimensional geome...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary & Risk Profile[1][2]

Spiro[4.4]nonane-1-carboxylic acid is a specialized bicyclic building block used frequently in medicinal chemistry for its ability to introduce rigid, three-dimensional geometry into drug candidates.[1][2] Unlike simple aliphatic acids, the spiro[4.4]nonane scaffold imparts significant lipophilicity and steric bulk to the molecule.

While standard Safety Data Sheets (SDS) often classify this compound generically as an Irritant (Skin/Eye/Respiratory) , the combination of an acidic head group with a lipophilic tail requires a nuanced PPE strategy. The lipophilic nature increases the potential for dermal absorption compared to polar acids, and the rigid crystalline structure often results in static-prone powders that disperse easily as dust.[2]

Hazard Characterization Matrix
Hazard DomainClassificationOperational Implication
Chemical Skin/Eye Irritant (H315, H319) Acidic functionality causes immediate tissue damage upon contact.[1][2]
Physical Static-Prone Solid The hydrophobic spiro-cage generates static charge; powder may "jump" or cling, increasing inhalation risk.[1][2]
Toxicological Bioavailable Scaffold Lipophilic structure facilitates skin permeation; treat as a potential systemic toxicant (Precautionary Principle).[1][2]

The PPE Shield: Layered Defense Strategy[1][2]

Do not rely on a single barrier. Use a Redundant Layer System to account for the compound's specific permeation properties.

A. Respiratory Protection (The Dust Vector)[2][3]
  • Primary Control: All open handling (weighing, transfer) must occur inside a certified Chemical Fume Hood .

  • Secondary Defense: If working outside a hood (e.g., equipment maintenance), use a NIOSH N95 or P100 particulate respirator .

  • Why: Spiro-compounds are often low-density solids.[1][2] Air currents from hood sashes can aerosolize the powder.[1][2]

B. Ocular Protection (The Acid Threat)[2][4]
  • Requirement: Chemical Splash Goggles (ANSI Z87.1 / EN 166) .

  • Contraindication: Standard safety glasses are insufficient .[1][2] The acidic dust can bypass side shields and react with ocular moisture to cause severe irritation.[2]

C. Dermal Protection (The Lipophilic Permeation Risk)[1]
  • Material: Nitrile Rubber is the standard.[1][2]

  • Thickness: Minimum 5 mil (0.12 mm) .

  • Technique: Double-Gloving is mandatory for handling >100 mg.[1][2]

    • Inner Layer: Standard Nitrile (examination grade).[1][2]

    • Outer Layer: Long-cuff Nitrile (protection against wrist gap exposure).[1][2]

  • Rationale: The spiro-hydrocarbon tail interacts with organic polymer matrices (gloves).[1][2] While nitrile has good acid resistance, the lipophilic scaffold may accelerate permeation. The second layer provides a "breakthrough buffer."[2]

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting PPE based on the state of the material (Solid vs. Solution).

PPE_Decision_Tree Start Start: Assess Material State IsSolid Is material a Solid (Powder)? Start->IsSolid IsSolution Is material in Solution? Start->IsSolution SolidRisk Risk: Dust Inhalation & Static Dispersal IsSolid->SolidRisk Yes SolventCheck Check Solvent Type IsSolution->SolventCheck SolidPPE REQ: Fume Hood + N95 (backup) + Splash Goggles + Double Nitrile Gloves SolidRisk->SolidPPE VolatileSolvent Volatile (DCM, THF, MeOH) SolventCheck->VolatileSolvent Aqueous Aqueous / Non-Volatile SolventCheck->Aqueous SolventPPE REQ: Fume Hood (High Flow) + Butyl/Silver Shield (if DCM) + Goggles VolatileSolvent->SolventPPE AqPPE REQ: Standard Hood + Nitrile Gloves + Goggles Aqueous->AqPPE

Figure 1: PPE Selection Decision Tree based on physical state and solvent carrier.[1][2]

Operational Protocol: Safe Handling Workflow

Phase 1: Weighing & Transfer (The Critical Zone)

Objective: Mitigate static charge and prevent dust generation.[1][2]

  • Static Neutralization: Use an anti-static gun or ionizing bar inside the balance enclosure before opening the vial.[1][2] Spiro-compounds are notorious for "flying" due to static.[1][2]

  • The "Boat" Method: Never weigh directly into a flask. Weigh onto weighing paper or an anti-static boat.[1][2]

  • Transfer: Gently slide the solid into the receiving vessel. Do not dump.

  • Immediate Wash: Wipe the balance area with a damp tissue (water/methanol) immediately after use to solubilize and remove invisible micro-dust.[2]

Phase 2: Solubilization

Objective: Prevent exothermic splashing.[1][2]

  • Solvent First: If possible, have the solvent in the flask before adding the solid (reverse addition is acceptable for small scales if done slowly).[2]

  • Venting: If reacting the acid (e.g., with a base or coupling agent), anticipate gas evolution (

    
    ) or exotherms. Keep the system vented to a bubbler or inert gas line.[1][2]
    
Phase 3: Spill Response

Scenario: 500mg powder spill in the hood.

  • Isolate: Stop airflow disturbance (lower sash), but keep fan ON .

  • Cover: Gently cover the spill with a solvent-dampened paper towel (reduces dust).[1][2]

  • Neutralize: Wipe with a weak base solution (5% Sodium Bicarbonate) to neutralize the carboxylic acid.[1][2]

  • Clean: Follow with water, then ethanol.[2] Dispose of wipes as Solid Hazardous Waste .[1][2]

Waste Disposal & Decontamination[1]

Proper disposal is legally required and environmentally critical.[1][2] Segregate waste based on the "Dual Nature" of the molecule (Organic + Acidic).[2]

Waste StreamDescriptionProtocol
Solid Waste Contaminated gloves, weighing boats, paper towels.[1][2]Place in a double-bagged bio/chem hazard bin.[1][2] Label as "Organic Acid Solid Debris."[1][2]
Liquid Waste (Aqueous) Neutralized aqueous layers.[1][2]Adjust pH to 6-9.[1][2] Dispose in "Aqueous Waste" container.
Liquid Waste (Organic) Mother liquors, solvent washes.Dispose in "Halogenated" or "Non-Halogenated" solvent stream depending on the carrier.[2] Do not mix with strong oxidizers.

Emergency Procedures

In case of Skin Contact:

  • Doff: Immediately remove contaminated gloves.[1][2][3]

  • Flush: Rinse area with lukewarm water for 15 minutes .

  • Soap: Wash gently with soap to remove the lipophilic residue.[1][2]

  • Report: Consult SDS and seek medical evaluation if irritation persists.

In case of Eye Contact:

  • Irrigate: Use emergency eyewash station immediately. Hold eyelids open.

  • Time: Flush for 15 full minutes .

  • Medical: Seek immediate medical attention. Acid burns to the cornea can be deceptive; pain may subside while damage continues.[1][2]

References

  • PubChem. (n.d.).[1][2] Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- | C11H19NO2.[1][2][4] National Library of Medicine.[1][2] Retrieved March 7, 2026, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.